4-Methylthiophen-3-amine

• CAS: 23967-97-7

Core Science & Biosynthesis

The Synthesis and Characterization of 4-Methylthiophen-3-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: 4-Methylthiophen-3-amine is a valuable heterocyclic amine that serves as a key building block in the synthesis of various pharmaceutical compounds and agrochemicals. Its thiophene core is a privileged scaffold in medicinal chemistry, contributing to the pharmacological activity and pharmacokinetic properties of numerous drugs. This technical guide provides an in-depth overview of the synthesis and characterization of 4-Methylthiophen-3-amine, offering detailed experimental protocols, structured data for easy reference, and workflow visualizations to aid in its practical application in research and development.

Synthesis of 4-Methylthiophen-3-amine

The synthesis of 4-Methylthiophen-3-amine is typically achieved through a multi-step process starting from 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene. The overall synthetic pathway involves the formation of the key intermediate, methyl 3-amino-4-methylthiophene-2-carboxylate, followed by hydrolysis and subsequent decarboxylation.

Caption: Overall synthetic workflow for 4-Methylthiophen-3-amine.

Experimental Protocols

Step 1: Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

This procedure outlines the formation of the aminothiophene ring from a tetrahydrothiophene precursor.

• Reagents:

  • 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.0 eq)

  • Hydroxylamine hydrochloride (1.2 eq)

  • Acetonitrile

  • Dry Ether

  • Aqueous ammonia

  • Sodium sulphate

• Protocol:

  • Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (e.g., 1.74 g) in acetonitrile (e.g., 13 ml) in a round-bottom flask.[1][2][3]

  • Heat the solution to boiling.

  • Add hydroxylamine hydrochloride (e.g., 0.69 g) to the refluxing solution.[2][3]

  • Continue refluxing the mixture for approximately 5 hours.[2][3]

  • After the reaction is complete, cool the mixture in an ice bath.

  • Add dry ether (e.g., 50 ml) to precipitate the product. The precipitate may be sticky.[2][3]

  • Filter the precipitate, using a filter aid like kieselguhr if necessary.

  • Slurry the filter cake with water, filter again, and basify the filtrate with aqueous ammonia.

  • Extract the aqueous layer with ether (2x).

  • Combine the organic extracts, dry over sodium sulphate, filter, and evaporate the solvent under reduced pressure to yield the title compound.[1][3]

Step 2 & 3: Saponification and Decarboxylation to 4-Methylthiophen-3-amine

This two-step, one-pot procedure converts the intermediate ester into the final amine product. The process involves a basic hydrolysis (saponification) of the ester, followed by thermal decarboxylation of the resulting carboxylic acid.[1]

• Reagents:

  • Methyl 3-amino-4-methylthiophene-2-carboxylate (1.0 eq)

  • Potassium hydroxide (KOH) solution (e.g., 45%) (1.4 eq)

  • Water

• Protocol:

  • Charge a round-bottom flask with methyl 3-amino-4-methylthiophene-2-carboxylate (e.g., 400 g, 2.34 mol).[1]

  • Add water (e.g., 800 g) and 45% KOH solution (e.g., 400 g, 3.28 mol) at room temperature under a nitrogen atmosphere.[1]

  • Heat the suspension from 30 °C to 80 °C. The ester hydrolysis (saponification) occurs during this step.[1]

  • Maintain the temperature at 80 °C. At this temperature, the intermediate 3-amino-4-methylthiophene-2-carboxylic acid will undergo decarboxylation, releasing CO₂ and forming 4-methylthiophen-3-amine. The reaction progress can be monitored by observing the cessation of gas evolution.

  • After the decarboxylation is complete (typically 30-60 minutes at temperature), cool the solution to 20 °C.[1]

  • The resulting solution contains the 4-methylthiophen-3-amine product, which can be isolated through standard extraction procedures.

Synthesis Data Summary

Step	Product	Typical Yield	Melting Point (°C)	Reference
1	Methyl 3-amino-4-methylthiophene-2-carboxylate	64-96.5%	82-88	[1][3][4][5]
2 & 3	4-Methylthiophen-3-amine	70-85% (as Boc-protected derivative)	Not Available	[1]

Characterization of 4-Methylthiophen-3-amine

Thorough characterization is essential to confirm the identity and purity of the synthesized 4-Methylthiophen-3-amine. The primary techniques used are Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Caption: Logical workflow for the characterization of the final product.

Infrared (IR) Spectroscopy

The IR spectrum is used to identify the key functional groups present in the molecule. As a primary aromatic amine, 4-Methylthiophen-3-amine will exhibit characteristic peaks.

• N-H Stretch: Two distinct bands are expected in the 3400-3250 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching vibrations of the primary amine (-NH₂) group.

• C-H Stretch: Aromatic C-H stretching bands will appear just above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl group will be just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹).

• N-H Bend: A bending vibration for the primary amine is expected in the 1650-1580 cm⁻¹ region.

• C=C Stretch: Aromatic C=C stretching vibrations from the thiophene ring will appear in the 1600-1450 cm⁻¹ region.

• C-N Stretch: The aromatic C-N stretching vibration should produce a strong band between 1335-1250 cm⁻¹.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

¹H NMR Spectrum (Predicted):

• Thiophene Protons (H-2, H-5): Two signals are expected in the aromatic region (approx. δ 6.5-7.5 ppm). The proton at the 2-position and the proton at the 5-position will likely appear as doublets due to coupling with each other.

• Amine Protons (-NH₂): A broad singlet is expected, typically in the range of δ 3.5-5.0 ppm. The chemical shift can vary depending on the solvent and concentration.

• Methyl Protons (-CH₃): A sharp singlet corresponding to the three methyl protons is expected in the upfield region, likely around δ 2.0-2.5 ppm.

¹³C NMR Spectrum (Predicted):

• Thiophene Carbons: Four distinct signals are expected for the aromatic carbons of the thiophene ring. The carbon bearing the amino group (C-3) and the carbon bearing the methyl group (C-4) will be significantly influenced by these substituents. Approximate shifts would be in the δ 110-145 ppm range.

• Methyl Carbon (-CH₃): A single signal in the upfield region (approx. δ 15-25 ppm) is expected for the methyl carbon.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

• Molecular Ion (M⁺): The molecular weight of 4-Methylthiophen-3-amine (C₅H₇NS) is 113.18 g/mol . The mass spectrum should show a prominent molecular ion peak (M⁺) at m/z = 113.

• Key Fragmentation: Common fragmentation patterns for aminothiophenes may include the loss of the methyl group ([M-15]⁺) or cleavage of the thiophene ring.

Summary of Characterization Data

Technique	Feature	Expected Observation
IR	N-H Stretch (primary amine)	Two bands at ~3400-3250 cm⁻¹
C-H Stretch (aromatic)	~3100-3000 cm⁻¹
C-H Stretch (aliphatic)	~3000-2850 cm⁻¹
N-H Bend	~1650-1580 cm⁻¹
C-N Stretch	~1335-1250 cm⁻¹
¹H NMR	Thiophene-H	~δ 6.5-7.5 ppm (2H, doublets)
-NH₂	~δ 3.5-5.0 ppm (2H, broad singlet)
-CH₃	~δ 2.0-2.5 ppm (3H, singlet)
¹³C NMR	Thiophene-C	~δ 110-145 ppm (4 signals)
-CH₃	~δ 15-25 ppm (1 signal)
MS	Molecular Ion (M⁺)	m/z = 113

References

• 1. WO2009006066A2 - Process for the preparation of benzimidazol thienylamine compounds and intermediates thereof - Google Patents [patents.google.com]
• 2. Methyl 3-amino-4-methylthiophene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. rsc.org [rsc.org]
• 5. 3-氨基-4-甲基噻吩-2-甲酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Physicochemical Properties of 4-Methylthiophen-3-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the physicochemical properties, synthesis, and biological activity of 4-Methylthiophen-3-amine is limited. This guide summarizes the available information and provides theoretical and comparative data based on related compounds. All predicted data is clearly marked as such.

Core Physicochemical Properties

4-Methylthiophen-3-amine, with the CAS number 23967-97-7, is a substituted aminothiophene of interest in medicinal chemistry and organic synthesis. Its fundamental properties are summarized below.

Property	Value	Source
Molecular Formula	C₅H₇NS	---
Molecular Weight	113.18 g/mol	---
SMILES	Cc1ccsc1N	[1]
Boiling Point	246.7 °C (at 760 mmHg)	(Predicted)
Density	1.161 g/cm³	(Predicted)
Melting Point	Data not available	---
Aqueous Solubility	Data not available	---
pKa	Data not available	---
LogP	Data not available	---

Table 1: Summary of available and unavailable physicochemical data for 4-Methylthiophen-3-amine.

Experimental Protocols: A Generalized Synthetic Approach

Conceptual Protocol: Modified Gewald Synthesis of 4-Methylthiophen-3-amine

The Gewald reaction is a one-pot multicomponent reaction that synthesizes a polysubstituted 2-aminothiophene from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur in the presence of a base. A modification of this approach could potentially be adapted for the synthesis of a 3-aminothiophene derivative.

Reaction Scheme:

A potential, though not experimentally verified, retrosynthetic analysis suggests that 4-methylthiophen-3-amine could be derived from a suitable precursor like a protected 3-aminothiophene derivative, which might be accessible through cyclization reactions of appropriately substituted acyclic precursors.

General Procedure Outline:

• Reaction Setup: A solution of a suitable starting material, for instance, a β-ketonitrile or a related compound, would be prepared in an appropriate solvent such as ethanol or dimethylformamide in a round-bottom flask.

• Reagent Addition: Elemental sulfur and a suitable base (e.g., morpholine, triethylamine, or sodium ethoxide) would be added to the reaction mixture.

• Reaction Conditions: The mixture would be stirred at a controlled temperature, ranging from room temperature to reflux, depending on the reactivity of the substrates.

• Work-up and Purification: Upon completion of the reaction, the mixture would be cooled, and the product would be isolated by precipitation or extraction. Purification would likely be achieved through recrystallization or column chromatography.

It is crucial to note that this represents a generalized and theoretical approach. The actual synthesis would require significant experimental optimization of reagents, reaction conditions, and purification methods.

Biological Activity and Therapeutic Potential

There is no specific information available in the searched literature regarding the biological activity or signaling pathway involvement of 4-Methylthiophen-3-amine. However, the aminothiophene scaffold is a well-established pharmacophore in medicinal chemistry, and derivatives have shown a wide range of biological activities.

General Biological Activities of Aminothiophene Derivatives:

• Antimicrobial and Antifungal Activity: Many aminothiophene derivatives have been reported to exhibit potent activity against a range of bacteria and fungi.

• Anticancer Activity: The aminothiophene nucleus is present in several compounds with demonstrated cytotoxic effects against various cancer cell lines.

• Anti-inflammatory Activity: Certain substituted aminothiophenes have shown potential as anti-inflammatory agents.

• Kinase Inhibitors: The aminothiophene scaffold has been utilized in the design of inhibitors for various protein kinases, which are crucial targets in cancer and inflammatory diseases.

Given these established activities for the aminothiophene class of compounds, 4-methylthiophen-3-amine represents a valuable starting point for the design and synthesis of novel therapeutic agents.

Mandatory Visualizations

Logical Workflow for a Research Program on 4-Methylthiophen-3-amine

Figure 1: Conceptual Research Workflow for 4-Methylthiophen-3-amine.

Potential of 4-Methylthiophen-3-amine as a Scaffold in Drug Discovery

Figure 2: Potential of 4-Methylthiophen-3-amine as a Drug Discovery Scaffold.

References

• 1. 23967-97-7|4-Methylthiophen-3-amine|BLD Pharm [bldpharm.com]

Spectroscopic Characterization of 4-Methylthiophen-3-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the expected spectroscopic characteristics of 4-Methylthiophen-3-amine (CAS No. 23967-97-7). Due to the limited availability of published experimental spectra for this specific compound, this document focuses on predicted spectroscopic data based on established principles of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). For comparative analysis, experimental data for the closely related compound, Methyl 3-amino-4-methylthiophene-2-carboxylate, is also presented. This guide is intended to assist researchers in the identification, characterization, and quality control of 4-Methylthiophen-3-amine.

Introduction

4-Methylthiophen-3-amine is a substituted thiophene derivative with potential applications in medicinal chemistry and materials science. Accurate spectroscopic characterization is crucial for its unambiguous identification and for ensuring its purity in various research and development settings. This guide outlines the expected spectroscopic signatures of this compound and provides standardized protocols for data acquisition.

Predicted Spectroscopic Data of 4-Methylthiophen-3-amine

The following tables summarize the predicted spectroscopic data for 4-Methylthiophen-3-amine. These predictions are based on the analysis of its chemical structure and comparison with similar compounds.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Methylthiophen-3-amine

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2	6.5 - 7.0	Doublet	2-3
H-5	6.0 - 6.5	Doublet	2-3
-NH₂	3.5 - 5.0	Broad Singlet	-
-CH₃	2.0 - 2.5	Singlet	-

Solvent: CDCl₃ or DMSO-d₆

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Methylthiophen-3-amine

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2	115 - 125
C-3	140 - 150
C-4	120 - 130
C-5	110 - 120
-CH₃	10 - 20

Solvent: CDCl₃ or DMSO-d₆

Predicted IR Data

Table 3: Predicted IR Absorption Bands for 4-Methylthiophen-3-amine

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Description
N-H Stretch	3300 - 3500	Medium, Doublet	Primary Amine
C-H Stretch (aromatic)	3000 - 3100	Medium	Thiophene Ring
C-H Stretch (aliphatic)	2850 - 3000	Medium	Methyl Group
N-H Bend	1580 - 1650	Strong	Primary Amine
C=C Stretch	1400 - 1500	Medium	Thiophene Ring
C-N Stretch	1250 - 1350	Medium-Strong	Aryl Amine

Predicted Mass Spectrometry Data

Table 4: Predicted Mass-to-Charge Ratios (m/z) for 4-Methylthiophen-3-amine

Ion	Predicted m/z	Description
[M]⁺	113.04	Molecular Ion
[M-CH₃]⁺	98.02	Loss of a methyl radical
[M-NH₂]⁺	97.03	Loss of an amino radical

Spectroscopic Data of a Related Compound: Methyl 3-amino-4-methylthiophene-2-carboxylate

For reference, the following tables summarize the available spectroscopic data for Methyl 3-amino-4-methylthiophene-2-carboxylate (CAS No. 85006-31-1).[1]

¹H and ¹³C NMR Data

Specific ¹H and ¹³C NMR data for Methyl 3-amino-4-methylthiophene-2-carboxylate were not available in the searched resources. However, the synthesis and characterization of related N-acylhydrazone derivatives have been reported, confirming the general structure through NMR analysis.[2]

IR Data

While a specific IR spectrum for Methyl 3-amino-4-methylthiophene-2-carboxylate is mentioned in databases like PubChem, the detailed peak assignments are not provided.[1] The presence of the amine and ester functional groups would be expected to show characteristic N-H, C=O, and C-O stretching vibrations.

Mass Spectrometry Data

Table 5: GC-MS Data for Methyl 3-amino-4-methylthiophene-2-carboxylate [1]

Ion (m/z)	Relative Intensity
171	Base Peak (Molecular Ion)
140	High
139	High

Experimental Protocols

The following are generalized experimental protocols for acquiring the spectroscopic data discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a one-pulse proton spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters: pulse angle of 45-90°, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat (for liquids): Place a drop of the sample between two KBr or NaCl plates.

  • ATR (for solids or liquids): Place a small amount of the sample directly on the ATR crystal.

  • KBr Pellet (for solids): Grind 1-2 mg of the sample with ~100 mg of dry KBr and press into a thin pellet.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment or clean ATR crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample via a suitable method such as direct infusion, or coupled with a separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Utilize an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight of the compound (e.g., m/z 50-300).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualization of Workflows

The following diagrams illustrate the logical workflow for spectroscopic analysis and the expected relationships between the structure of 4-Methylthiophen-3-amine and its spectroscopic data.

References

• 1. Methyl 3-amino-4-methylthiophene-2-carboxylate | C7H9NO2S | CID 123584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Crystal Structure of 4-Methylthiophen-3-amine Hydrochloride: A Case of Undetermined Structure

Despite a comprehensive search of scientific literature and crystallographic databases, the specific crystal structure of 4-Methylthiophen-3-amine hydrochloride has not been publicly reported. No peer-reviewed articles or database entries containing the unit cell parameters, bond lengths, bond angles, or a detailed experimental protocol for the crystallographic determination of this specific compound could be located.

This technical guide, therefore, aims to provide researchers, scientists, and drug development professionals with the available information on a closely related compound, 2-(Methoxycarbonyl)-4-methylthiophen-3-aminium chloride monohydrate , and outlines the general experimental workflow for determining such crystal structures. It is crucial to note that the data presented here is for a derivative and should not be used as a direct proxy for 4-Methylthiophen-3-amine hydrochloride.

Data on a Related Structure: 2-(Methoxycarbonyl)-4-methylthiophen-3-aminium chloride monohydrate

A study of 2-(Methoxycarbonyl)-4-methylthiophen-3-aminium chloride monohydrate revealed that in its crystal structure, the ester group is coplanar with the thiophene ring.[1] The asymmetric unit of this compound consists of one cation, one chloride ion, and one water molecule.[1]

It is imperative to reiterate that the following data does not describe 4-Methylthiophen-3-amine hydrochloride.

Crystallographic Data for 2-(Methoxycarbonyl)-4-methylthiophen-3-aminium chloride monohydrate

Parameter	Value
Chemical Formula	C₇H₁₀NO₂S⁺ · Cl⁻ · H₂O
Crystal System	[Data not publicly available]
Space Group	[Data not publicly available]
Unit Cell Dimensions	[Data not publicly available]
Volume	[Data not publicly available]
Z	[Data not publicly available]
Density (calculated)	[Data not publicly available]

General Experimental Protocol for Crystal Structure Determination

The determination of a novel crystal structure, such as that of 4-Methylthiophen-3-amine hydrochloride, would typically follow a standardized experimental workflow. This process involves synthesis, crystallization, and X-ray diffraction analysis.

Synthesis and Purification

The first step is the synthesis of 4-Methylthiophen-3-amine, followed by its conversion to the hydrochloride salt. Purification to a high degree is critical for obtaining single crystals suitable for X-ray diffraction.

Crystallization

The purified 4-Methylthiophen-3-amine hydrochloride is then subjected to various crystallization techniques to grow single crystals of sufficient size and quality. Common methods include:

• Slow Evaporation: A solution of the compound is allowed to evaporate slowly, gradually increasing the concentration until crystals form.

• Vapor Diffusion: A solution of the compound is placed in a sealed container with a precipitant. The vapor of the precipitant slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization. This can be done via hanging drop or sitting drop methods.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

X-ray Diffraction Analysis

Once suitable crystals are obtained, they are mounted on a goniometer and placed in an X-ray diffractometer. A beam of X-rays is directed at the crystal, and the diffraction pattern is recorded by a detector. The analysis of this diffraction pattern allows for the determination of the electron density distribution within the crystal, which in turn reveals the arrangement of atoms.

The following diagram illustrates the general workflow for crystal structure determination.

References

• 1. researchgate.net [researchgate.net]

Reactivity and stability of the 4-Methylthiophen-3-amine scaffold

An In-depth Technical Guide on the Reactivity and Stability of the 4-Methylthiophen-3-amine Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 4-methylthiophen-3-amine scaffold is a significant heterocyclic motif in medicinal chemistry. As a substituted aminothiophene, it serves as a versatile building block for the synthesis of a wide range of biologically active compounds. Thiophene-containing molecules have found applications as anticancer, anti-inflammatory, antimicrobial, and antiviral agents, underscoring the importance of understanding the physicochemical properties of this core structure for drug design and development. This technical guide provides a comprehensive overview of the reactivity and stability of the 4-methylthiophen-3-amine scaffold, supported by experimental protocols and quantitative data where available.

Chemical Reactivity

The reactivity of 4-methylthiophen-3-amine is primarily dictated by the nucleophilic character of the amino group and the electron-rich nature of the thiophene ring. The methyl group at the 4-position exerts a positive inductive effect, further enhancing the electron density of the ring and influencing the regioselectivity of its reactions.

Synthesis of the Core Scaffold

The synthesis of 4-methylthiophen-3-amine and its derivatives can be achieved through various synthetic routes. A common precursor is methyl 3-amino-4-methylthiophene-2-carboxylate, which can be synthesized from 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene.

Experimental Protocol: Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate [1][2]

• Materials: 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene, acetonitrile, hydroxylamine hydrochloride, diethyl ether, ammonia solution, sodium sulfate.

• Procedure:

  • Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.74 g) in acetonitrile (13 mL) and bring the solution to a boil.

  • Add hydroxylamine hydrochloride (0.69 g) to the refluxing solution and continue refluxing for 5 hours.

  • Cool the reaction mixture in an ice bath and add dry diethyl ether (50 mL) to precipitate a sticky solid.

  • Filter the precipitate with the aid of kieselguhr.

  • Slurry the kieselguhr with water, filter, and basify the filtrate with ammonia solution.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the product.

The following diagram illustrates a typical synthetic workflow for the preparation of derivatives from the 4-methylthiophen-3-amine core.

Caption: General workflow for synthesis and derivatization.

Reactions of the Amino Group

The primary amino group at the 3-position is a key site for functionalization, readily undergoing acylation, sulfonylation, and alkylation reactions.

Acylation of 4-methylthiophen-3-amine with acyl chlorides or anhydrides proceeds readily in the presence of a base to afford the corresponding amides. This is a common strategy for introducing diverse side chains.

Experimental Protocol: General Procedure for Acylation of an Amine [3][4][5]

• Materials: Amine (1.0 eq.), triethylamine (1.2 eq.), anhydrous dichloromethane (DCM), acyl chloride (1.1 eq.), water, saturated aqueous sodium bicarbonate, brine, anhydrous magnesium sulfate.

• Procedure:

  • Dissolve the amine and triethylamine in anhydrous DCM under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of the acyl chloride in anhydrous DCM to the stirred amine solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring progress by TLC.

  • Quench the reaction with water and transfer to a separatory funnel.

  • Wash sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

References

• 1. youtube.com [youtube.com]
• 2. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activities of 4-Methylthiophen-3-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of the heterocyclic amine 4-Methylthiophen-3-amine have emerged as a promising class of compounds with a diverse range of biological activities. This technical guide provides a comprehensive overview of the current state of research into the anticancer, antibacterial, antifungal, and antioxidant properties of these thiophene-based molecules. Detailed experimental protocols, quantitative data summaries, and visual representations of key biological pathways and experimental workflows are presented to facilitate further investigation and drug development efforts in this area. While direct biological data on 4-Methylthiophen-3-amine is limited, this guide focuses on the rich pharmacology of its derivatives, highlighting their potential as scaffolds for novel therapeutic agents.

Introduction

Thiophene-containing compounds are a well-established class of heterocyclic molecules with significant applications in medicinal chemistry. The inherent structural features of the thiophene ring, including its electronic properties and ability to form various non-covalent interactions, make it a privileged scaffold in drug design. This guide specifically explores the biological activities of derivatives of 4-Methylthiophen-3-amine, with a primary focus on substituted 3-aminothiophenes, which have demonstrated considerable potential in preclinical studies. The activities discussed herein underscore the importance of this chemical family as a source of lead compounds for the development of new treatments for a range of diseases.

Anticancer Activity

Derivatives of 4-Methylthiophen-3-amine have exhibited significant cytotoxic effects against various cancer cell lines. The primary mechanism of action appears to be the induction of apoptosis through the intrinsic pathway, along with cell cycle arrest.

Quantitative Data: Cytotoxicity

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values of various 4-Methylthiophen-3-amine derivatives against different cancer cell lines.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
F8	Thiophene Carboxylate	CCRF-CEM (Leukemia)	0.805 - 3.05	[1]
SB-44	Aminothiophene	Prostate & Cervical Adenocarcinoma	15.38 - 34.04	[2]
SB-83	Aminothiophene	Prostate & Cervical Adenocarcinoma	15.38 - 34.04	[2]
SB-200	Aminothiophene	Prostate & Cervical Adenocarcinoma	15.38 - 34.04	[2]
SB-200	Aminothiophene	MCF-7 (Breast Cancer)	<30	[3]
Compound 1312	Thiophene Derivative	SGC-7901 (Gastric Cancer)	0.340	[4]
BU17	Benzyl Urea Tetrahydrobenzo[b]thiophene	A549 (Lung Cancer)	-	[5]
BZ02	2-Iodobenzamide	A549 (Lung Cancer)	6.10	[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• Thiophene derivative compounds

• Cancer cell lines (e.g., MCF-7, A549)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of the thiophene derivatives in complete medium. After 24 hours, remove the existing medium and add 100 µL of the medium containing various concentrations of the test compounds to the respective wells. Include a vehicle control (e.g., 0.1% DMSO).[6]

• Incubation: Incubate the plates for an additional 24-72 hours.[6]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing the MTT to be metabolized.[6]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Signaling Pathways in Anticancer Activity

Several derivatives have been shown to induce apoptosis, a form of programmed cell death, through the intrinsic or mitochondrial pathway.[1][7] This pathway is initiated by cellular stress and leads to the activation of caspases, which are proteases that execute cell death.

Caption: Intrinsic apoptosis pathway induced by thiophene derivatives.

Some thieno[3,2-d]pyrimidine-based compounds have been suggested to exert their anticancer effects through the Wnt/β-catenin signaling pathway.[4] This pathway is crucial in cell proliferation and differentiation, and its dysregulation is a hallmark of many cancers.

Caption: Potential inhibition of the Wnt/β-catenin pathway.

Experimental Workflow: Anticancer Drug Screening

The general workflow for screening potential anticancer compounds involves a multi-step process, from initial cytotoxicity assessment to more detailed mechanistic studies.

Caption: General workflow for anticancer drug screening.

Antibacterial Activity

Certain derivatives of 4-Methylthiophen-3-amine have demonstrated promising antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action for some of these compounds involves the disruption of bacterial cell division.

Quantitative Data: Antibacterial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for selected 4-Methylthiophen-3-amine derivatives against various bacterial strains.

Compound ID	Derivative Class	Bacterial Strain	MIC (µg/mL)	Reference
Thiophene 4	Thiophene Derivative	Acinetobacter baumannii (Col-R)	4	[8]
Thiophene 4	Thiophene Derivative	Escherichia coli (MCR1+)	16	[8]
Thiophene 5	Thiophene Derivative	Acinetobacter baumannii (Col-R)	4	[9]
Thiophene 5	Thiophene Derivative	Escherichia coli (MCR1+)	16	[9]
Thiophene 8	Thiophene Derivative	Acinetobacter baumannii (Col-R)	16	[9]
Thiophene 8	Thiophene Derivative	Escherichia coli (MCR1+)	16	[9]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Thiophene derivative compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Standard antibiotic (e.g., ciprofloxacin) as a positive control

• Solvent for compounds (e.g., DMSO) as a negative control

Procedure:

• Inoculum Preparation: Culture the bacterial strain overnight on an appropriate agar plate. Pick a few colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[10]

• Compound Dilution: Prepare a stock solution of each thiophene derivative in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions of the compounds in MHB directly in the 96-well plates.[10]

• Inoculation: Add the prepared bacterial inoculum to each well containing the serially diluted compounds. The final volume in each well is typically 200 µL.[11]

• Controls: Include a positive control (broth with inoculum and a standard antibiotic) and a negative control (broth with inoculum and the solvent used to dissolve the compounds).[10]

• Incubation: Incubate the plates at 37°C for 18-24 hours.[11]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism, which can be assessed visually or by measuring the optical density at 600 nm.[11]

Mechanism of Action: Inhibition of Bacterial Cell Division

A proposed mechanism for the antibacterial activity of some thiophene derivatives is the inhibition of FtsZ polymerization.[12] FtsZ is a crucial protein that forms the Z-ring at the site of bacterial cell division. Inhibition of its polymerization leads to a blockage of cytokinesis and ultimately cell death.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Assembly Dynamics of the Bacterial Cell Division Protein FtsZ: Poised at the Edge of Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]
• 12. researchgate.net [researchgate.net]

4-Methylthiophen-3-amine: A Versatile Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylthiophen-3-amine, a substituted aminothiophene, is a valuable and versatile building block in organic synthesis. Its unique electronic properties and inherent reactivity make it a sought-after precursor for the synthesis of a wide array of heterocyclic compounds, particularly those with significant biological activity. This technical guide provides a comprehensive overview of the synthesis, key reactions, and applications of 4-methylthiophen-3-amine, with a focus on its utility in the development of novel therapeutic agents. Detailed experimental protocols, quantitative data, and graphical representations of synthetic pathways are presented to facilitate its practical application in the laboratory.

Introduction

The thiophene nucleus is a prominent scaffold in medicinal chemistry, found in numerous FDA-approved drugs. The introduction of an amino group onto the thiophene ring, as in 4-methylthiophen-3-amine, provides a key reactive handle for further molecular elaboration. This guide will delve into the synthetic routes to access this important building block and explore its diverse reactivity, showcasing its role in the construction of complex molecular architectures.

Synthesis of 4-Methylthiophen-3-amine

The primary route to 4-methylthiophen-3-amine involves a two-step process starting from the commercially available methyl 3-amino-4-methylthiophene-2-carboxylate. This process includes saponification followed by decarboxylation.

Synthesis of the Precursor: Methyl 3-Amino-4-methylthiophene-2-carboxylate

The precursor, methyl 3-amino-4-methylthiophene-2-carboxylate, is typically synthesized via the Gewald reaction.

Saponification and Decarboxylation to 4-Methylthiophen-3-amine Hydrochloride

A detailed experimental protocol for the synthesis of 4-methylthiophen-3-amine hydrochloride is described in patent literature[1]. The process involves the hydrolysis of the ester to the corresponding carboxylic acid, which then undergoes decarboxylation in the presence of acid.

Experimental Protocol: Synthesis of 4-Methylthiophen-3-amine Hydrochloride[1]

• Saponification: A suspension of methyl 3-amino-4-methylthiophene-2-carboxylate (400 g, 2.34 mol) in water (800 g) is treated with a 45% potassium hydroxide solution (400 g, 3.28 mol). The mixture is heated from 30 °C to 80 °C and maintained at this temperature for 30 minutes. The resulting solution is then cooled to 20 °C.

• Decarboxylation: A portion of the resulting yellow solution (1180 g, containing approximately 1.75 mol of the potassium salt) is slowly added to a solution of water (600 g) and 37% hydrochloric acid (575 g, 5.84 mol) at 50 °C. Gas evolution is observed. The reaction mixture is then warmed to 55-60 °C until gas evolution ceases.

• Work-up: The reaction is cooled to 5 °C. Heptane (900 mL) is added, and the temperature is further lowered to -10 °C. A 45% potassium hydroxide solution (707 g, 5.74 mol) is added to basify the mixture. The layers are separated, and the aqueous layer is extracted with heptane. The combined organic layers are dried and concentrated to afford 4-methylthiophen-3-amine. The hydrochloride salt can be obtained by treating a solution of the free amine with hydrogen chloride.

Quantitative Data:

Step	Product	Starting Material	Reagents	Yield	Reference
Synthesis of Precursor	Methyl 3-amino-4-methylthiophene-2-carboxylate	2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene	Hydroxylamine hydrochloride, Acetonitrile	64%	[2]
Saponification & Decarboxylation	(4-Methyl-thiophen-3-yl)-carbamic acid tert-butyl ester (after protection)	Methyl 3-amino-4-methylthiophene-2-carboxylate	1. KOH, H₂O; 2. HCl, H₂O; 3. Boc₂O, Heptane	70-85%	[1]

Synthesis Workflow Diagram:

Caption: Synthetic pathway to 4-Methylthiophen-3-amine and its protected derivative.

Reactivity and Applications in Organic Synthesis

4-Methylthiophen-3-amine is a versatile intermediate for the synthesis of various heterocyclic systems, most notably fused pyrimidines, which are of significant interest in drug discovery.

Synthesis of Thieno[3,2-d]pyrimidines

A primary application of 4-methylthiophen-3-amine and its derivatives is in the synthesis of thieno[3,2-d]pyrimidines. These bicyclic systems are present in a number of biologically active molecules. The synthesis typically involves the reaction of the aminothiophene with a suitable one-carbon synthon to construct the pyrimidine ring.

Experimental Protocol: Synthesis of 7-Methylthieno[3,2-d]pyrimidin-4(3H)-one[3]

Methyl 3-amino-4-methylthiophene-2-carboxylate is used as the starting material for the synthesis of 7-methylthieno[3,2-d]pyrimidin-4(3H)-one. The exact experimental details for the cyclization step are not provided in the search results, but it typically involves reaction with formamide or formic acid derivatives.

Reaction Scheme:

Caption: General scheme for the synthesis of thieno[3,2-d]pyrimidinones.

Other Reactions

The amino group in 4-methylthiophen-3-amine can undergo a variety of other transformations, including acylation, alkylation, and diazotization, opening up avenues to a wide range of functionalized thiophene derivatives. These derivatives can serve as intermediates for more complex targets.

Applications in Drug Discovery

Thiophene-containing compounds exhibit a broad spectrum of biological activities. Derivatives of 4-methylthiophen-3-amine are of particular interest due to their structural similarity to known bioactive molecules.

17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors

Thieno[3,2-d]pyrimidinones, synthesized from 3-aminothiophene precursors, have been investigated as inhibitors of 17β-hydroxysteroid dehydrogenase type 2 (17β-HSD2)[4]. This enzyme is involved in the metabolism of steroid hormones and is a target for the treatment of osteoporosis[4].

Signaling Pathway Diagram:

Caption: Inhibition of 17β-HSD2 by thieno[3,2-d]pyrimidinone derivatives.

Conclusion

4-Methylthiophen-3-amine is a valuable and readily accessible building block that provides a gateway to a diverse range of heterocyclic compounds. Its application in the synthesis of biologically active molecules, particularly thieno[3,2-d]pyrimidines as potential therapeutic agents, highlights its importance in modern organic synthesis and drug discovery. The synthetic protocols and reaction schemes presented in this guide offer a practical resource for chemists seeking to utilize this versatile intermediate in their research endeavors. Further exploration of the reactivity of 4-methylthiophen-3-amine is likely to uncover new synthetic methodologies and lead to the discovery of novel compounds with significant biological properties.

References

• 1. WO2009006066A2 - Process for the preparation of benzimidazol thienylamine compounds and intermediates thereof - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. Methyl 3-amino-4-methylthiophene-2-carboxylate | 85006-31-1 [chemicalbook.com]
• 4. Synthesis and Biological Evaluation of Thieno[3,2-d]- pyrimidinones, Thieno[3,2-d]pyrimidines and Quinazolinones: Conformationally Restricted 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthetic Routes of 3-Aminothiophenes for Drug Discovery and Development

An in-depth review of the core synthetic methodologies, experimental protocols, and applications of 3-aminothiophenes in medicinal chemistry.

The 3-aminothiophene scaffold is a privileged pharmacophore in modern drug discovery, valued for its ability to mimic anilines and engage in a variety of biological interactions. Its presence in pharmaceuticals ranging from local anesthetics to kinase inhibitors underscores the importance of efficient and versatile synthetic routes to this heterocyclic core. This technical guide provides a comprehensive overview of the primary synthetic strategies for accessing 3-aminothiophenes, complete with detailed experimental protocols, comparative quantitative data, and insights into their applications in drug development, particularly their interaction with key signaling pathways.

Core Synthetic Methodologies

The synthesis of 3-aminothiophenes can be broadly categorized into several key strategies, each with its own set of advantages and limitations. The choice of a particular route is often dictated by the desired substitution pattern on the thiophene ring and the availability of starting materials.

The Gewald Reaction and its Modifications

While the classical Gewald reaction is a cornerstone for the synthesis of 2-aminothiophenes, modifications of this versatile multicomponent reaction can be employed to generate 3-substituted aminothiophenes.[1][2][3][4][5] This approach typically involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base. For the synthesis of 3-aminothiophenes, a common strategy is to start with precursors that already contain the desired 3-amino functionality or a group that can be readily converted to it.

A notable variation involves the use of cyanoacetone and 1,4-dithianyl-2,5-diols in a modified Gewald reaction to produce 3-acetyl-2-aminothiophenes, which can be further functionalized.[2][3]

Experimental Protocol: Modified Gewald Synthesis of 1-(2-Amino-3-thienyl)ethanone [2]

• Preparation of 3-Oxobutanenitrile: To a solution of cyanoacetone sodium salt (50 mmol) in water (150 mL), add dichloromethane (100 mL). While stirring, adjust the pH of the mixture to 1 with concentrated HCl. Separate the organic layer, and extract the aqueous layer again with dichloromethane (100 mL). Combine the organic layers and dry over anhydrous Na₂SO₄. Remove the solvent under reduced pressure at a bath temperature below 30 °C to yield crude 3-oxobutanenitrile as an unstable oil, which should be used immediately in the next step.

• Cyclization: To a solution of the crude 3-oxobutanenitrile (43 mmol) and 1,4-dithiane-2,5-diol (22 mmol) in DMF (10 mL), add triethylamine (10 mmol) with stirring. Heat the solution to 60 °C for 3 hours.

• Work-up and Purification: After cooling, remove the solvent under reduced pressure. To the oily residue, add water (50 mL), diethyl ether (50 mL), and glacial acetic acid until the organic layer becomes clear. Separate the organic layer, wash with water, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by recrystallization or chromatography.

The Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis is a powerful method for constructing the thiophene ring, and it can be adapted to produce 3-aminothiophenes.[6][7][8][9] A key variation of this reaction involves the use of a substrate containing a nitrile group instead of an ester, which leads to the formation of a 3-aminothiophene.[6][7] This approach has been successfully applied in the synthesis of p38 kinase inhibitors.[6][7]

Experimental Protocol: Fiesselmann-Type Synthesis of 3-Aminothiophenes [10]

• Reaction Setup: In a round-bottom flask, combine the β-halo-α,β-unsaturated nitrile (1 mmol, 1 equivalent) and an appropriate thioglycolate derivative (e.g., ethyl thioglycolate, 1 mmol, 1 equivalent).

• Catalyst and Solvent: Add KF/Al₂O₃ (0.5 g) as the catalyst and PEG-400 (3 mL) as the solvent.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, extract the product with a mixture of ethyl acetate and hexanes (10:90, 3 x 10 mL). The residue can be further purified by column chromatography.

The Thorpe-Ziegler Condensation

The Thorpe-Ziegler reaction is a classical method for the formation of cyclic compounds through the intramolecular condensation of dinitriles.[11][12][13][14][15] This reaction is conceptually related to the Dieckmann condensation and is particularly useful for synthesizing 3-aminothiophenes, often with a cyano group at the 2-position. The resulting enamine from the cyclization is the 3-aminothiophene core.

Experimental Protocol: Thorpe-Ziegler Synthesis of a 3-Aminothiophene Derivative [16]

• Reaction Setup: Dissolve the starting dinitrile precursor (e.g., 3,4-dibromothiophene-2,5-dicarbonitrile, 1 mmol) and a thiol component (e.g., an alkyl thioglycolate, 3 mmol) in acetonitrile (10 mL).

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 3 mmol) to the mixture and stir at room temperature for 3 hours.

• Product Isolation: A precipitate will typically form within 30 minutes. After the reaction is complete, filter the solid product and wash it with a suitable solvent. The product can be further purified by recrystallization.

Tandem Thio-Michael Addition/Oxidative Annulation

A more recent and efficient approach to polysubstituted 3-aminothiophenes involves a tandem reaction of thioamides and allenes.[2][17] This method utilizes a TBAI/TBHP catalyst system and proceeds through a thio-Michael addition, oxidative annulation, and a 1,2-sulfur migration pathway. This strategy offers mild reaction conditions and provides access to highly functionalized 3-aminothiophenes.

Experimental Protocol: Tandem Synthesis of 3-Aminothiophenes from Thioamides and Allenes [17]

• Reaction Setup: In a reaction vessel, combine the thioamide (1 equivalent), the allene (1.2 equivalents), tetrabutylammonium iodide (TBAI, 20 mol%), and tert-butyl hydroperoxide (TBHP, 2 equivalents).

• Solvent: Use 1,4-dioxane as the solvent.

• Reaction: Stir the mixture at a specified temperature (e.g., 80 °C) and monitor the reaction by TLC.

• Work-up and Purification: After completion, cool the reaction mixture and concentrate it under reduced pressure. Purify the residue by column chromatography on silica gel.

Quantitative Data Summary

The following tables summarize the yields for various 3-aminothiophene syntheses, providing a comparative overview of the different methodologies.

Table 1: Yields for Modified Gewald and Related Syntheses

Starting Materials	Product	Base/Catalyst	Solvent	Yield (%)	Reference
Cyanoacetone, 1,4-dithiane-2,5-diol	1-(2-Amino-3-thienyl)ethanone	Triethylamine	DMF	Not specified	[2]
Ethyl acetoacetate, Malononitrile, Sulfur	Ethyl 2-amino-4-methyl-5-cyanothiophene-3-carboxylate	L-Proline	DMF	84	[18]
Cyclohexanone, Malononitrile, Sulfur	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile	L-Proline	DMF	High	[18]

Table 2: Yields for Fiesselmann-Type Syntheses

Starting Materials	Product	Catalyst	Solvent	Yield (%)	Reference
β-halo-α,β-unsaturated nitrile, Ethyl thioglycolate	3-Aminothiophene derivative	KF/Al₂O₃	PEG-400	Not specified	[10]
Aryl-substituted acrylonitriles	3-Aminoesters	-	-	Not specified	[19]

Table 3: Yields for Thorpe-Ziegler Syntheses

Starting Materials	Product	Base	Solvent	Yield (%)	Reference
3,4-Dibromothiophene-2,5-dicarbonitrile, Alkyl thioglycolate	3,5-Diamino-dithieno[3,2-b:2′,3′-d]thiophene derivative	DBU	Acetonitrile	67-87	[16]

Table 4: Yields for Tandem Synthesis from Thioamides and Allenes

Thioamide	Allene	Catalyst System	Solvent	Yield (%)	Reference
Various thioamides	Various allenes	TBAI/TBHP	1,4-Dioxane	up to 85	[17]

Applications in Drug Development and Signaling Pathways

3-Aminothiophene derivatives have garnered significant attention in medicinal chemistry due to their diverse biological activities, including anticancer, anti-inflammatory, and neuroprotective properties. Their mechanism of action often involves the modulation of key signaling pathways.

Kinase Inhibition

Many 3-aminothiophene-based compounds act as potent kinase inhibitors, targeting enzymes that are crucial for cell growth, proliferation, and survival.

• EGFR and VEGFR Signaling: The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are key players in cancer progression.[1][6][19][20][21][22][23][24][25][26] Aberrant activation of these receptor tyrosine kinases leads to uncontrolled cell division and angiogenesis. 3-Aminothiophene derivatives have been developed as inhibitors of these pathways, blocking the downstream signaling cascades, including the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways.

EGFR/VEGFR Signaling Inhibition

• DYRK1A/DYRK1B Signaling: Dual-specificity tyrosine-phosphorylation-regulated kinases 1A and 1B (DYRK1A/DYRK1B) are implicated in various cellular processes, and their dysregulation is linked to neurodegenerative diseases and cancer.[27][28][29][30][31] 3-Aminothiophene derivatives have been identified as inhibitors of these kinases, offering potential therapeutic avenues for these conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Polysubstituted 3-Aminothiophenes from Thioamides and Allenes via Tandem Thio-Michael Addition/Oxidative Annulation and 1,2-Sulfur Migration [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. First synthesis of 3-acetyl-2-aminothiophenes using the Gewald reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 8. scribd.com [scribd.com]
• 9. Fiesselmann thiophene synthesis | Semantic Scholar [semanticscholar.org]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 13. lscollege.ac.in [lscollege.ac.in]
• 14. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 15. synarchive.com [synarchive.com]
• 16. mdpi.com [mdpi.com]
• 17. Synthesis of Polysubstituted 3-Aminothiophenes from Thioamides and Allenes via Tandem Thio-Michael Addition/Oxidative Annulation and 1,2-Sulfur Migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 19. commerce.bio-rad.com [commerce.bio-rad.com]
• 20. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 21. creative-diagnostics.com [creative-diagnostics.com]
• 22. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. VEGF signaling pathway - Proteopedia, life in 3D [proteopedia.org]
• 26. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. The chromosome 21 kinase DYRK1A: emerging roles in cancer biology and potential as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 28. DYRK1A: a down syndrome-related dual protein kinase with a versatile role in tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Dyrk1A Positively Stimulates ASK1-JNK Signaling Pathway during Apoptotic Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 30. diseases.jensenlab.org [diseases.jensenlab.org]
• 31. DYRK1A promotes viral entry of highly pathogenic human coronaviruses in a kinase-independent manner | PLOS Biology [journals.plos.org]

In-Depth Technical Guide: 4-Methyl-3-thiophenamine (CAS Number: 23967-97-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4-Methyl-3-thiophenamine (also known as 3-Amino-4-methylthiophene), corresponding to CAS number 23967-97-7. This compound is a substituted thiophene derivative, a class of heterocyclic compounds recognized for their diverse applications in medicinal chemistry and materials science. Thiophene-containing molecules are integral to a variety of pharmacologically active agents, attributed to the thiophene ring's ability to act as a bioisostere of a benzene ring, influencing the molecule's physicochemical properties and biological activity.[1] This guide will cover the chemical and physical properties, potential suppliers, and detailed experimental protocols for the synthesis of 4-Methyl-3-thiophenamine, serving as a valuable resource for professionals in research and drug development.

Chemical and Physical Properties

4-Methyl-3-thiophenamine is a stable compound under recommended storage conditions. A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Methyl-3-thiophenamine

Property	Value	Source
Molecular Formula	C₅H₇NS	Alfa Chemistry
Molecular Weight	113.18 g/mol	Alfa Chemistry
Appearance	Data not available
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	Data not available

Spectroscopic Data

Table 2: Predicted Spectroscopic Data for 4-Methyl-3-thiophenamine

Technique	Expected Peaks/Signals
¹H NMR	Signals corresponding to the aromatic proton on the thiophene ring, the amine protons, and the methyl protons.
¹³C NMR	Resonances for the four carbon atoms of the thiophene ring and the carbon of the methyl group.
IR Spectroscopy	Characteristic absorption bands for N-H stretching of the amine group, C-H stretching of the aromatic ring and methyl group, and C=C and C-S stretching of the thiophene ring.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound.

Biological Activity and Potential Applications

Thiophene derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[2][3][4][5] The sulfur atom in the thiophene ring can participate in hydrogen bonding and other non-covalent interactions with biological targets like proteins and enzymes, which is a key factor in their pharmacological activity.[1]

While specific biological activities for 4-Methyl-3-thiophenamine are not extensively documented in publicly available literature, its structural similarity to other biologically active thiophenes suggests its potential as a scaffold in drug discovery. It can serve as a valuable starting material or intermediate for the synthesis of more complex molecules with potential therapeutic applications. For instance, the general mechanism of action for some thiophene-based anti-inflammatory agents involves the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[1]

Suppliers

4-Methyl-3-thiophenamine is available from various chemical suppliers. Researchers should inquire directly with the suppliers for purity, availability, and pricing.

Table 3: Potential Suppliers of 4-Methyl-3-thiophenamine

Supplier	Location	Contact Information
Alfa Chemistry	USA	Inquire via website
Leap Chem Co., Ltd.	China	Inquire via website

Experimental Protocols

Synthesis of 4-Methyl-3-thiophenamine

A common method for the synthesis of substituted aminothiophenes is the Gewald aminothiophene synthesis.[3] This reaction involves the condensation of a ketone or aldehyde with an activated nitrile in the presence of elemental sulfur and a base.

A detailed experimental protocol for a related compound, methyl 3-amino-4-methylthiophene-2-carboxylate, provides insight into the synthesis of aminothiophenes.[6][7]

Synthesis of a 3-Aminothiophene Derivative

This protocol describes the synthesis of methyl 3-amino-4-methylthiophene-2-carboxylate, a closely related compound.

• Reactants: 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene, hydroxylamine hydrochloride, acetonitrile, ether, and ammonia.[6]

• Procedure:

  • Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene in acetonitrile and bring the solution to a boil.[6]

  • Add hydroxylamine hydrochloride to the boiling solution and reflux the mixture for 5 hours.[6]

  • Cool the reaction mixture in an ice bath and add dry ether, resulting in the formation of a sticky precipitate.[6]

  • Filter the precipitate with the aid of kieselguhr.[6]

  • Slurry the kieselguhr with water and filter.[6]

  • Basify the filtrate with ammonia and extract with ether.[6]

  • Dry the combined ether extracts over sodium sulphate, filter, and evaporate to yield the final product.[6]

The following diagram illustrates a general workflow for a chemical synthesis, purification, and analysis process.

Caption: A generalized workflow for the synthesis, work-up, purification, and analysis of a chemical compound.

Safety Information

Conclusion

4-Methyl-3-thiophenamine (CAS 23967-97-7) is a valuable heterocyclic compound with potential applications in medicinal chemistry and drug discovery. This technical guide has provided a summary of its known properties, potential suppliers, and a representative synthesis protocol. While specific biological data for this compound is limited, the broader class of thiophene derivatives demonstrates significant pharmacological potential, making 4-Methyl-3-thiophenamine a compound of interest for further research and development. Researchers are encouraged to consult the cited literature and supplier documentation for more detailed information.

References

• 1. 4-Methylthiophene-3-carboxamide|CAS 189330-32-3 [benchchem.com]
• 2. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Thiophenes as Heterocyclic Organic Compounds for Academic Research and Industrial Manufacturing [clinicalresearchnewsonline.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 7. Methyl 3-amino-4-methylthiophene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Handling and Storage of 4-Methylthiophen-3-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of 4-Methylthiophen-3-amine (CAS No. 23967-97-7). The following sections detail the chemical properties, hazard identification, handling and storage protocols, and emergency procedures to ensure the safety of laboratory personnel and the integrity of the compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Methylthiophen-3-amine is presented below. This data is essential for understanding its behavior and for making informed decisions regarding its handling and storage.

Property	Value	Reference
Molecular Formula	C5H7NS	[1]
Molecular Weight	113.18 g/mol	[1]
CAS Number	23967-97-7	[1]
Synonyms	3-Amino-4-methylthiophene	[1]

Note: Further physical properties such as melting point, boiling point, and density were not explicitly available in the searched documents for 4-Methylthiophen-3-amine itself. The provided data for related compounds should be used with caution.

Hazard Identification and Safety Precautions

4-Methylthiophen-3-amine is a chemical that requires careful handling due to its potential hazards. While a detailed GHS classification for this specific compound is not fully provided in the search results, related compounds exhibit a range of hazards including skin irritation, eye irritation, and potential for harm if swallowed or inhaled.[2] Therefore, stringent safety measures are imperative.

Precautionary Statements:

• P201: Obtain special instructions before use.

• P202: Do not handle until all safety precautions have been read and understood.

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks associated with 4-Methylthiophen-3-amine.

3.1. Handling

• Ventilation: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

  • Skin Protection: Wear protective gloves and a lab coat. Immediately remove and wash contaminated clothing before reuse.

  • Respiratory Protection: If dusts or aerosols are generated, use a NIOSH/MSHA approved respirator.[2]

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before eating, drinking, or smoking.

3.2. Storage

• Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] The recommended storage temperature is typically indicated on the product label.

• Incompatibilities: Keep away from strong oxidizing agents.[3][4]

• Security: Store in a locked up area or an area accessible only to qualified or authorized personnel.

Experimental Workflow: Safe Handling Procedure

The following diagram outlines the logical workflow for the safe handling of 4-Methylthiophen-3-amine from receipt to disposal.

Caption: Logical workflow for the safe handling of 4-Methylthiophen-3-amine.

Emergency Procedures

In the event of an emergency, follow these first aid and spill response measures.

5.1. First Aid Measures [1]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1] Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[1]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water.[1]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

5.2. Accidental Release Measures

• Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust or vapors. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent the product from entering drains.

• Containment and Cleanup: Cover drains. For dry spills, sweep up and place in a suitable container for disposal.[2] For liquid spills, collect, bind, and pump off spills. Clean the affected area thoroughly.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or foam to extinguish.[4]

• Specific Hazards: In case of fire, hazardous decomposition products such as carbon monoxide, carbon dioxide, and sulfur oxides may be released.[2][3][4] Vapors may form explosive mixtures with air.[4][5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][3][4]

Disposal Considerations

Dispose of 4-Methylthiophen-3-amine and its container in accordance with all local, state, and federal regulations. Do not allow the product to enter drains or waterways.

References

• 1. 3-AMINO-4-METHYLTHIOPHENE - Safety Data Sheet [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols: Gewald Synthesis of Polysubstituted 2-Aminothiophenes

For: Researchers, Scientists, and Drug Development Professionals

Application Notes: Significance in Research and Drug Development

The Gewald synthesis is a robust and versatile multi-component reaction (MCR) for preparing polysubstituted 2-aminothiophenes.[1][2][3] First described by Karl Gewald in 1961, this one-pot reaction has become a fundamental tool in heterocyclic chemistry.[4][5][6] Its prominence stems from its operational simplicity, the mild reaction conditions employed, and the ready availability of the starting materials: a ketone or aldehyde, an α-cyanoester (or other active methylene nitrile), and elemental sulfur, typically in the presence of a base.[1][4][5]

The 2-aminothiophene scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in a wide array of biologically active compounds and approved pharmaceuticals.[6] Its derivatives exhibit diverse pharmacological activities, including anti-inflammatory, antimicrobial, antiproliferative, and antiviral properties.[7] The Gewald reaction's efficiency and high convergence make it exceptionally suitable for generating compound libraries for high-throughput screening in drug discovery programs.[3][8][9] Notable drugs and bioactive molecules synthesized using this scaffold include the anti-inflammatory drug Tinoridine and the antipsychotic drug olanzapine.[7]

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for the Gewald reaction proceeds through three primary stages.[1][2][6]

• Knoevenagel Condensation: The reaction begins with a base-catalyzed condensation between the carbonyl compound (ketone or aldehyde) and the active methylene nitrile to yield a stable α,β-unsaturated nitrile intermediate.[1][6][9]

• Sulfur Addition: Elemental sulfur adds to the α-carbon of the unsaturated nitrile intermediate.[2][6] The precise mechanism of this step is complex, but it results in a sulfurated intermediate.[1][9]

• Cyclization and Tautomerization: The intermediate undergoes an intramolecular cyclization via a nucleophilic attack of the sulfur on the cyano group, followed by a prototropic rearrangement (tautomerization) to form the stable, aromatic 2-aminothiophene product.[1][6][9]

References

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. (Open Access) Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes (2010) | Zita Puterová | 186 Citations [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. d-nb.info [d-nb.info]
• 8. The Gewald multicomponent reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Gewald multicomponent reaction - ProQuest [proquest.com]

Application Notes and Protocols: Synthesis of 4-Methylthiophen-3-amine Derivatives for Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and potential medicinal chemistry applications of 4-methylthiophen-3-amine derivatives. The thiophene scaffold is a privileged structure in drug discovery, and the specific substitution pattern of a methyl group at the 4-position and an amine at the 3-position offers a unique vector for chemical modification and exploration of structure-activity relationships (SAR).[1][2] This document includes detailed experimental protocols for the synthesis of a key intermediate, a summary of relevant biological activities, and a depiction of a key signaling pathway where thiophene derivatives have shown promise.

Medicinal Chemistry Context

The thiophene ring is considered a bioisostere of the benzene ring and is found in numerous approved drugs.[1][2] The 3-aminothiophene moiety, in particular, can serve as a bioisosteric replacement for aniline, a common pharmacophore that can sometimes be associated with metabolic liabilities.[3] The introduction of a methyl group at the 4-position can influence the electronic properties and steric profile of the molecule, potentially leading to improved potency, selectivity, or pharmacokinetic properties. Derivatives of 4-methylthiophen-3-amine have been explored for various therapeutic applications, including as kinase inhibitors for cancer and as anti-inflammatory agents.

Synthesis of a Key 4-Methylthiophen-3-amine Intermediate

A common and versatile route to substituted 3-aminothiophenes is through the cyclization of appropriately substituted precursors. A key intermediate, methyl 3-amino-4-methylthiophene-2-carboxylate, can be synthesized from 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene. This intermediate can then be further modified, for instance, by conversion to a protected amine, which serves as a versatile building block for the synthesis of a library of derivatives.

Experimental Protocol: Synthesis of Methyl 3-Amino-4-methylthiophene-2-carboxylate[4][5][6]

This protocol describes the synthesis of a key precursor for various 4-methylthiophen-3-amine derivatives.

Materials:

• 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene

• Hydroxylamine hydrochloride

• Acetonitrile

• Dry ether

• Ammonia solution

• Sodium sulfate

• Kieselguhr (optional, for filtration aid)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Ice bath

• Filtration apparatus

• Rotary evaporator

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.0 eq) in acetonitrile.

• Add hydroxylamine hydrochloride (1.0-1.2 eq) to the solution.

• Heat the reaction mixture to reflux and maintain for 5 hours.

• After the reaction is complete, cool the mixture in an ice bath.

• Add dry ether to the cooled mixture to precipitate the product. A sticky precipitate may form.

• Filter the precipitate, using kieselguhr as a filter aid if necessary.

• Slurry the collected solid with water and filter again.

• Basify the filtrate with an ammonia solution.

• Extract the aqueous layer with ether (2x).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• The crude product, methyl 3-amino-4-methylthiophene-2-carboxylate, can be purified by recrystallization or column chromatography.

Experimental Protocol: Synthesis of (4-Methyl-thiophen-3-yl)-carbamic acid tert-butyl ester[7]

This protocol describes the conversion of the previously synthesized intermediate to a Boc-protected amine, a versatile building block.

Materials:

• Methyl 3-amino-4-methylthiophene-2-carboxylate

• Potassium hydroxide (45% solution)

• Water

• Hydrochloric acid

• Di-tert-butyl dicarbonate (Boc)2O

• Heptane

• Three-neck round-bottom flask with mechanical stirrer, thermocouple, and condenser

Procedure:

• Charge a three-neck round-bottom flask with methyl 3-amino-4-methylthiophene-2-carboxylate (1.0 eq), water, and 45% potassium hydroxide solution (1.4 eq) under a nitrogen atmosphere.

• Heat the suspension to 80°C and stir for 30 minutes.

• Cool the resulting solution to 20°C.

• Carefully add hydrochloric acid to the solution to effect decarboxylation, yielding 3-amino-4-methylthiophene.

• To the solution containing the free amine, add a solution of di-tert-butyl dicarbonate in heptane to protect the amine with a Boc group.

• Stir the reaction mixture until the reaction is complete (monitor by TLC).

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain (4-methyl-thiophen-3-yl)-carbamic acid tert-butyl ester.

Synthetic Workflow

Caption: Synthetic route to 4-methylthiophen-3-amine derivatives.

Biological Activity of Thiophene Derivatives

Thiophene-containing compounds have demonstrated a wide range of biological activities. The following tables summarize representative data for thiophene derivatives in the areas of anti-inflammatory and anticancer research.

Anti-inflammatory and Analgesic Activity of Tetrasubstituted Thiophenes

A study on a series of tetrasubstituted thiophene derivatives demonstrated their potential as anti-inflammatory and analgesic agents. The following data is adapted from in vivo studies using the carrageenan-induced rat paw edema model for anti-inflammatory activity and the acetic acid-induced writhing test for analgesic activity.[4][5]

Table 1: Anti-inflammatory Activity of Tetrasubstituted Thiophene Derivatives

Compound	Dose (mg/kg)	% Protection in Paw Edema
4a	10	57
20	70
4b	10	51
20	65
4c	10	71
20	77
4d	10	59
20	67
4e	10	64
20	71
4f	10	68
20	76
Ibuprofen	20	72
Mefenamic Acid	20	75

Table 2: Analgesic Activity of Tetrasubstituted Thiophene Derivatives

Compound	Dose (mg/kg)	% Inhibition of Writhing
4a	10	48
4b	10	45
4c	10	56
4d	10	49
4e	10	52
4f	10	54
Ibuprofen	10	58

Anticancer Activity: Thiophene Derivatives as Kinase Inhibitors

Kinase inhibition is a major strategy in cancer therapy.[6][7][] While specific data for 4-methylthiophen-3-amine derivatives as kinase inhibitors is emerging, the closely related 4-methylthiophen-2-yl moiety is present in the potent and selective Aurora kinase inhibitor, AMG 900. Aurora kinases are key regulators of mitosis, and their dysregulation is implicated in various cancers.[1][2][3][9][10]

Table 3: In Vitro Activity of AMG 900, an Aurora Kinase Inhibitor

Kinase Target	IC50 (nM)
Aurora A	5
Aurora B	4
Aurora C	1

Data for AMG 900, which contains a 4-methylthiophen-2-yl moiety.

Signaling Pathway: Aurora Kinase in Cell Cycle Regulation

Aurora kinases are a family of serine/threonine kinases that play crucial roles in cell division.[1][2][3][9][10] Their inhibition by small molecules, such as those containing a thiophene scaffold, can lead to mitotic arrest and apoptosis in cancer cells. The following diagram illustrates a simplified overview of the Aurora kinase signaling pathway.

Aurora Kinase Signaling Pathway

Caption: Simplified Aurora kinase signaling pathway and the point of intervention for thiophene-based inhibitors.

Conclusion

4-Methylthiophen-3-amine derivatives represent a promising scaffold for the development of novel therapeutics. The synthetic routes to these compounds are accessible, and they offer significant potential for diversification to explore structure-activity relationships. The demonstrated anti-inflammatory and anticancer activities of related thiophene compounds highlight the potential of this chemical class. Further investigation into the synthesis and biological evaluation of a focused library of 4-methylthiophen-3-amine derivatives is warranted to fully explore their therapeutic potential.

References

• 1. Aurora kinases signaling in cancer: from molecular perception to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Aurora B Is Regulated by the Mitogen-activated Protein Kinase/Extracellular Signal-regulated Kinase (MAPK/ERK) Signaling Pathway and Is a Valuable Potential Target in Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. digibug.ugr.es [digibug.ugr.es]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. rupress.org [rupress.org]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 4-Methylthiophen-3-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 4-methylthiophen-3-amine derivatives, specifically methyl 3-amino-4-methylthiophene-2-carboxylate, in the synthesis of thieno[3,2-d]pyrimidine-based kinase inhibitors. This class of compounds has shown significant promise in targeting various kinases implicated in cancer and other diseases.

The thieno[3,2-d]pyrimidine scaffold, a bioisostere of purine, serves as a versatile core for the development of potent and selective kinase inhibitors. The synthetic strategies outlined herein, along with the presented biological data, aim to facilitate the discovery and development of novel therapeutic agents.

Target Kinases and Signaling Pathways

Thienopyrimidine derivatives have been successfully developed to target a range of kinases, primarily within the oncology space. Two of the most prominent signaling pathways impacted by these inhibitors are the PI3K/AKT/mTOR and the VEGFR-2 signaling cascades.

PI3K/AKT/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT/mammalian Target of Rapamycin (mTOR) pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[1] Its aberrant activation is a frequent event in many human cancers, making it a prime target for therapeutic intervention.

PI3K/AKT/mTOR Signaling Pathway

VEGFR-2 Signaling Pathway

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels.[2] In cancer, tumor cells often hijack this process to ensure a steady supply of nutrients and oxygen. Inhibiting VEGFR-2 is therefore a critical strategy in anti-cancer therapy to cut off the tumor's blood supply.

VEGFR-2 Signaling Pathway

Quantitative Data: Biological Activity of Thienopyrimidine-Based Kinase Inhibitors

The following table summarizes the in vitro biological activities of representative thienopyrimidine derivatives against various kinase targets and cancer cell lines.

Compound ID	Target Kinase(s)	IC50 (nM)	Target Cell Line	IC50 (µM)	Reference
GDC-0941	PI3Kα	3	PC-3 (Prostate)	0.29	[3]
Compound 9a	PI3Kα	9470	MCF-7 (Breast)	9.80	[3]
Compound 14d	VEGFR-2	191.1	HCT116 (Colon)	-	[2]
Compound 5	VEGFR-2	590	HepG-2 (Liver)	-	[4]
Compound 21	VEGFR-2	1290	HepG-2 (Liver)	-	[4]
Compound 20	CDK7	-	MDA-MB-453 (Breast)	-	[5]
Compound B1	EGFRL858R/T790M	13	H1975 (Lung)	-	[6]

Experimental Protocols

The synthesis of thieno[3,2-d]pyrimidine-based kinase inhibitors generally follows a convergent strategy, beginning with the construction of a substituted 3-aminothiophene core, followed by cyclization to form the fused pyrimidine ring.

Protocol 1: Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

This protocol describes the synthesis of the key starting material, methyl 3-amino-4-methylthiophene-2-carboxylate, adapted from established procedures.

Materials:

• 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene

• Hydroxylamine hydrochloride

• Acetonitrile

• Diethyl ether

• Aqueous ammonia solution

• Dichloromethane

• Sodium sulfate

• Standard laboratory glassware and purification apparatus

Procedure:

• Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.0 eq) in acetonitrile and bring the solution to a boil.

• Add hydroxylamine hydrochloride (1.0 eq) to the refluxing solution and continue to reflux for 5 hours.

• Cool the reaction mixture in an ice bath and add diethyl ether to precipitate the crude product.

• Filter the precipitate and dissolve it in water.

• Basify the aqueous solution with an ammonia solution and extract the product with dichloromethane (2x).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain methyl 3-amino-4-methylthiophene-2-carboxylate.[7][8]

Protocol 2: Synthesis of 7-Methylthieno[3,2-d]pyrimidin-4(3H)-one

This protocol outlines the cyclization of the aminothiophene intermediate to form the core thienopyrimidine structure.

Materials:

• Methyl 3-amino-4-methylthiophene-2-carboxylate

• Formamide

• Standard laboratory glassware for high-temperature reactions

Procedure:

• In a round-bottom flask, combine methyl 3-amino-4-methylthiophene-2-carboxylate (1.0 eq) with an excess of formamide.

• Heat the mixture to reflux (approximately 180-200 °C) and maintain this temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, which should induce precipitation of the product.

• Collect the solid product by filtration, wash with water and then a small amount of cold ethanol.

• Dry the product under vacuum to yield 7-methylthieno[3,2-d]pyrimidin-4(3H)-one.

Protocol 3: General Procedure for the Synthesis of 4-Anilino-7-methylthieno[3,2-d]pyrimidine Kinase Inhibitors

This protocol describes the conversion of the thienopyrimidinone intermediate to a 4-anilino substituted derivative, a common structural motif in kinase inhibitors.

Materials:

• 7-Methylthieno[3,2-d]pyrimidin-4(3H)-one

• Phosphorus oxychloride (POCl₃)

• Substituted aniline

• Isopropanol or other suitable solvent

• Triethylamine or other suitable base

• Standard laboratory glassware

Procedure:

• Chlorination: Gently reflux a mixture of 7-methylthieno[3,2-d]pyrimidin-4(3H)-one (1.0 eq) and phosphorus oxychloride (excess) for 2-4 hours. After cooling, carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium bicarbonate solution). Extract the resulting 4-chloro-7-methylthieno[3,2-d]pyrimidine with an organic solvent (e.g., ethyl acetate), dry over sodium sulfate, and concentrate.

• Nucleophilic Aromatic Substitution: Dissolve the 4-chloro-7-methylthieno[3,2-d]pyrimidine (1.0 eq) and a substituted aniline (1.1 eq) in a suitable solvent such as isopropanol. Add a base like triethylamine (1.2 eq) and reflux the mixture for 4-8 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and collect the precipitated product by filtration. Wash the solid with the reaction solvent and then water.

• The crude product can be purified by recrystallization or column chromatography to yield the final 4-anilino-7-methylthieno[3,2-d]pyrimidine kinase inhibitor.

Experimental Workflow

The general workflow for the synthesis and evaluation of thieno[3,2-d]pyrimidine-based kinase inhibitors is depicted below.

Synthetic and Evaluation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives as novel potent CDK7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 8. prepchem.com [prepchem.com]

Analytical Methods for the Quantification of 4-Methylthiophen-3-amine: HPLC and GC Protocols

This document provides detailed application notes and experimental protocols for the quantitative analysis of 4-Methylthiophen-3-amine using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). These methods are designed for researchers, scientists, and professionals in drug development and quality control.

High-Performance Liquid Chromatography (HPLC) Method

Application Note:

This application note describes a stability-indicating reverse-phase HPLC (RP-HPLC) method for the quantification of 4-Methylthiophen-3-amine. The method is based on principles used for the analysis of similar thiophene derivatives and is suitable for purity testing and quantitative analysis in various sample matrices.[1][2] A C18 column is used to provide excellent separation, and a UV detector is employed for detection. The mobile phase consists of a mixture of acetonitrile and a phosphate buffer, which allows for a distinct separation of the target analyte from potential impurities.[3] For applications requiring mass spectrometry (MS) compatibility, the phosphate buffer can be substituted with a volatile modifier like formic acid.[1]

Experimental Protocol:

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • A: 20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid.

  • B: Acetonitrile.

• Gradient Program:

  Time (min)	% A	% B
  0.0	90	10
  15.0	40	60
  20.0	40	60
  22.0	90	10

  | 25.0 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 245 nm.

• Injection Volume: 10 µL.

• Diluent: Mobile Phase A / Acetonitrile (80:20 v/v).

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 4-Methylthiophen-3-amine reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh the sample containing 4-Methylthiophen-3-amine, dissolve it in the diluent, and sonicate for 10 minutes if necessary. Filter the solution through a 0.45 µm syringe filter before injection.

3. System Suitability: Before sample analysis, inject a working standard solution (e.g., 20 µg/mL) six times. The system is deemed suitable for use if the relative standard deviation (%RSD) for the peak area is not more than 2.0%, and the tailing factor is not more than 1.5.

4. Analysis and Calculation: Inject the standard and sample solutions into the chromatograph. The concentration of 4-Methylthiophen-3-amine in the sample is determined by comparing the peak area of the sample to the peak area of a standard of known concentration.

Workflow for HPLC Analysis of 4-Methylthiophen-3-amine

Caption: Workflow for HPLC analysis of 4-Methylthiophen-3-amine.

Gas Chromatography (GC) Method

Application Note:

This note details a Gas Chromatography (GC) method for the analysis of 4-Methylthiophen-3-amine. Due to the polar nature of amines, which can lead to peak tailing on standard non-polar columns, this method employs a capillary column with a polar stationary phase designed for amine analysis.[4] This approach ensures better peak shape and reproducibility without the need for derivatization.[4] The method is suitable for determining the presence and purity of 4-Methylthiophen-3-amine in organic synthesis reaction mixtures and as a raw material. A Flame Ionization Detector (FID) is used for its wide linear range and sensitivity to organic compounds.

Experimental Protocol:

1. Instrumentation and Chromatographic Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector, a capillary column, and a Flame Ionization Detector (FID).

• Column: Fused silica capillary column with a polyethylene glycol (WAX) or amine-specific stationary phase (e.g., DB-WAX, CP-Volamine), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen, at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Injection Mode: Split (Split ratio 50:1).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Final Hold: Hold at 220°C for 5 minutes.

• Detector Temperature (FID): 280°C.

• FID Gases: Hydrogen: 40 mL/min, Air: 400 mL/min, Makeup (Helium): 25 mL/min.

• Solvent: Dichloromethane or Methanol (GC grade).

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 4-Methylthiophen-3-amine reference standard into a 25 mL volumetric flask. Dissolve and bring to volume with the chosen solvent.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 5 µg/mL to 200 µg/mL).

• Sample Preparation: Dissolve the sample in the selected solvent to achieve a concentration within the calibration range. If solids are present, centrifuge or filter the sample before injection.

3. Analysis and Calculation: Inject the standard and sample solutions. Identify the 4-Methylthiophen-3-amine peak based on its retention time. The concentration is calculated using a calibration curve generated from the peak areas of the working standard solutions.

Workflow for GC Analysis of 4-Methylthiophen-3-amine

Caption: Workflow for GC analysis of 4-Methylthiophen-3-amine.

Data Summary and Comparison

The following tables summarize the proposed chromatographic conditions and typical (hypothetical) validation parameters for the analysis of 4-Methylthiophen-3-amine by HPLC and GC.

Table 1: HPLC Method Parameters and Performance

Parameter	Condition
Column	C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile / 20 mM KH2PO4 (pH 3.0)
Flow Rate	1.0 mL/min
Detector	UV at 245 nm
Retention Time (tR)	~ 9.5 min
Linearity Range	1 - 100 µg/mL (r² > 0.999)
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0 - 102.0%

Table 2: GC Method Parameters and Performance

Parameter	Condition
Column	Amine-specific WAX (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at 1.2 mL/min
Oven Program	80°C (2 min), 10°C/min to 220°C (5 min)
Detector	Flame Ionization Detector (FID)
Retention Time (tR)	~ 12.8 min
Linearity Range	5 - 200 µg/mL (r² > 0.998)
Limit of Detection (LOD)	1.5 µg/mL
Limit of Quantification (LOQ)	5.0 µg/mL
Precision (%RSD)	< 2.5%
Accuracy (% Recovery)	97.0 - 103.0%

Table 3: Comparison of HPLC and GC Methods

Feature	HPLC Method	GC Method
Principle	Reverse-Phase Liquid Chromatography	Gas-Liquid Chromatography
Sample Volatility	Not required	Required
Sensitivity	Generally higher (sub-µg/mL LOQ)	Good (low µg/mL LOQ)
Selectivity	High, tunable with mobile phase	High, based on volatility and column polarity
Sample Throughput	Lower (~25 min/run)	Higher (~21 min/run)
Primary Application	Purity, stability, and assay of drug substance and product	Residual solvent analysis, analysis of volatile impurities
Derivatization	Not required	Not required with appropriate column

References

• 1. Separation of Methyl 3-amino-4-methylthiophene-2-carboxylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Determination of 4-amino-5-ethyl-3-thiophenecarboxylic acid methyl ester and its acid metabolite in plasma and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ptfarm.pl [ptfarm.pl]
• 4. bre.com [bre.com]

Application Note: Derivatization of 4-Methylthiophen-3-amine for Biological Screening

Audience: Researchers, scientists, and drug development professionals.

Introduction Thiophene is a five-membered heterocyclic scaffold containing a sulfur atom that is considered a privileged pharmacophore in medicinal chemistry due to its diverse biological activities.[1] Thiophene derivatives have demonstrated a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, antiviral, and antitumor activities.[2][3] The thiophene nucleus is present in 26 FDA-approved drugs, highlighting its importance in drug discovery.[1] The 4-methylthiophen-3-amine core, in particular, serves as a versatile starting point for the synthesis of novel bioactive compounds. Derivatization of the amine group allows for the exploration of structure-activity relationships (SAR), which can lead to the optimization of physicochemical properties, metabolic stability, and binding affinity for biological targets.[1] This document provides detailed protocols for the derivatization of a 4-methylthiophen-3-amine precursor and subsequent biological screening.

Derivatization Strategy: Synthesis of N-Acylhydrazone Derivatives A common and effective strategy for derivatizing aminothiophenes involves their conversion into N-acylhydrazones (NAH). This involves a two-step process starting from the more readily available precursor, methyl 3-amino-4-methylthiophene-2-carboxylate. The ester is first converted to a carbohydrazide via hydrazinolysis, which is then condensed with a variety of functionalized aldehydes to yield a library of N-acylhydrazone derivatives.[4] This approach allows for significant molecular diversity in the final products.

Caption: General workflow for synthesizing N-acylhydrazone derivatives.

Experimental Protocols

Protocol 1: Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

This protocol is adapted from procedures for synthesizing aminothiophene carboxylates.[5][6]

• Reaction Setup: Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.74 g) in acetonitrile (13 ml) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Bring the solution to a boil. Add hydroxylamine hydrochloride (0.69 g) to the refluxing solution.

• Reaction: Reflux the mixture for 5 hours.

• Work-up: Cool the reaction mixture in an ice bath. Add dry diethyl ether (50 ml) to precipitate the product.

• Purification: Filter the resulting precipitate. To liberate the free amine, dissolve the solid in water, basify with aqueous ammonia, and extract with an organic solvent (e.g., diethyl ether or dichloromethane).

• Isolation: Dry the combined organic extracts over anhydrous sodium sulphate, filter, and evaporate the solvent under reduced pressure to yield the title compound.[5]

Protocol 2: Synthesis of 3-amino-4-methylthiophene-2-carbohydrazide

This protocol describes the hydrazinolysis of the ester to form the key hydrazide intermediate.[4]

• Reaction Setup: In a round-bottom flask, dissolve methyl 3-amino-4-methylthiophene-2-carboxylate (1 equivalent) in ethanol.

• Reagent Addition: Add hydrazine hydrate (80% solution, excess) to the flask.

• Reaction: Heat the reaction mixture to 80°C and reflux for approximately 80 hours.

• Isolation: After cooling, the product typically crystallizes out of the solution. Collect the solid by filtration.

• Purification: Wash the collected solid with cold ethanol and dry to obtain the pure carbohydrazide intermediate. The reported yield for this step is approximately 74%.[4]

Protocol 3: General Procedure for Synthesis of N-Acylhydrazone Derivatives (8a-t)

This protocol outlines the final condensation step to create the diverse library of derivatives.[4]

• Reaction Setup: Dissolve 3-amino-4-methylthiophene-2-carbohydrazide (1 equivalent) in ethanol at room temperature.

• Reagent Addition: Add the desired substituted aromatic aldehyde (1 equivalent) to the solution, followed by a catalytic amount of hydrochloric acid (HCl).

• Reaction: Stir the mixture at room temperature. Reaction times may vary from 30 minutes to 3.5 hours, depending on the aldehyde used. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, the N-acylhydrazone product often precipitates from the reaction mixture. Collect the solid by filtration.

• Purification: Wash the product with cold ethanol and dry. Further purification can be performed by recrystallization if necessary. Yields for this step are reported to be in the range of 42% to 95%.[4]

Biological Screening

Thiophene derivatives are screened against a variety of biological targets.[1] A common initial screen is for antimicrobial activity, which provides a baseline measure of bioactivity and can guide further development.

Caption: Workflow for a typical antimicrobial biological screening assay.

Protocol 4: Antimicrobial Activity Screening (Agar Well Diffusion Method)

This protocol provides a general method for assessing the antibacterial and antifungal properties of the synthesized derivatives.[2]

• Media Preparation: Prepare Nutrient Agar plates for bacteria or Potato Dextrose Agar plates for fungi.

• Inoculation: Swab the agar plates uniformly with 100 µl of a 24-hour mature broth culture of the target microbial strain (e.g., Staphylococcus aureus, Escherichia coli).

• Well Creation: Use a sterile 6 mm cork borer to create wells in the agar plates.

• Compound Application: Prepare solutions of the synthesized thiophene derivatives at various concentrations (e.g., 250 µ g/well and 500 µ g/well ) in a suitable solvent like DMSO.[2] Carefully add a fixed volume of each compound solution into separate wells.

• Controls: Use a standard antibiotic (e.g., Ciprofloxacin) as a positive control and the solvent (DMSO) as a negative control.

• Incubation: Incubate the bacterial plates at 37°C for 24-36 hours and fungal plates at 28°C for 48-72 hours.

• Data Collection: After incubation, measure the diameter of the zone of inhibition (in mm) around each well. A larger zone indicates greater antimicrobial activity.

Data Presentation

Quantitative data from biological screening should be summarized in tables to facilitate comparison and structure-activity relationship (SAR) analysis. The Minimum Inhibitory Concentration (MIC) is a standard metric for antimicrobial activity.

Table 1: Antimicrobial Activity (MIC) of Selected Thiophene Derivatives

Compound ID	R-group (Substituent)	S. aureus (MIC, µM)	B. subtilis (MIC, µM)	E. coli (MIC, µM)	C. albicans (MIC, µM)	Reference Drug (MIC, µM)
S17	4-Chlorophenyl	16.87	9.45	16.87	-	Cefadroxil (16.40)[7]
S7	4-Nitrophenyl	-	-	-	-	Cefadroxil (16.40 vs S. typhi)[7]
S16	3,4-Dimethoxyphenyl	-	-	-	15.23	Fluconazole (20.40)[7]

Data presented is illustrative and based on reported values for structurally related thiophene derivatives to demonstrate format.[7] "-" indicates data not reported or not active.

Table 2: Antioxidant Activity (IC50) of Selected Thiophene Derivatives

Compound ID	R-group (Substituent)	Antioxidant Activity (IC50, µg/mL)	Reference Drug (IC50, µg/mL)
S10	4-Methoxyphenyl	45.29	Ascorbic Acid (44.91)[7]
8b	2-Chlorobenzoyl	45.42 (at 35 µg/mL, % Scavenging)	Ascorbic Acid[8]
8f	4-Methylbenzoyl	44.93 (at 35 µg/mL, % Scavenging)	Ascorbic Acid[8]

Data presented is illustrative. Note that some studies report % scavenging at a fixed concentration rather than an IC50 value.[8]

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journalwjarr.com [journalwjarr.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. prepchem.com [prepchem.com]
• 6. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 7. Design, synthesis, biological evaluation and molecular docking studies of thiophene derivatives | CoLab [colab.ws]
• 8. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Scale-up Synthesis of 4-Methylthiophen-3-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scalable synthesis of 4-Methylthiophen-3-amine, a crucial intermediate in the manufacturing of various pharmaceutical compounds. The synthesis is a two-step process commencing with the readily available methyl 3-amino-4-methylthiophene-2-carboxylate.

Introduction

4-Methylthiophen-3-amine is a key building block in the synthesis of a range of pharmaceutically active molecules. Its thiophene core and amino functionality make it a versatile synthon for introducing the thiophene moiety into larger, more complex drug candidates. The scalable and cost-effective synthesis of this intermediate is therefore of significant interest to the pharmaceutical industry. The synthetic route detailed herein involves the initial synthesis of the precursor, methyl 3-amino-4-methylthiophene-2-carboxylate, followed by a one-pot saponification and decarboxylation to yield the target compound. For enhanced stability and ease of handling on a larger scale, the final product is isolated as its hydrochloride salt.

Synthetic Pathway Overview

The overall synthetic pathway for 4-Methylthiophen-3-amine hydrochloride is depicted below. The process begins with the synthesis of methyl 3-amino-4-methylthiophene-2-carboxylate, which is then converted to the final product.

Figure 1: Overall synthetic workflow for 4-Methylthiophen-3-amine hydrochloride.

Step 1: Scale-up Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

This precursor can be synthesized via several reported methods. A common and scalable approach is the reaction of 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene with hydroxylamine hydrochloride.[1][2] A high-yielding (96.5%) method has been reported using anhydrous ferric chloride and cyanuric chloride as catalysts in N,N-dimethylformamide, followed by treatment with ammonium hydroxide.[3]

Experimental Protocol

A detailed protocol for a 0.5 mole scale synthesis is provided below, adapted from the literature.[3]

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (g)	Moles
2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene	125089-02-3	188.23	94.1	0.5
N,N-Dimethylformamide (DMF)	68-12-2	73.09	435 mL	-
Anhydrous Ferric Chloride (FeCl₃)	7705-08-0	162.20	2.43	0.015
Cyanuric Chloride	108-77-0	184.41	2.77	0.015
Hydroxylamine Hydrochloride (NH₂OH·HCl)	5470-11-1	69.49	48.6	0.7
25% Ammonium Hydroxide Solution	1336-21-6	35.05	600 mL	-
Water	7732-18-5	18.02	500 mL	-

Procedure:

• To a suitable reaction vessel equipped with a mechanical stirrer, thermometer, and reflux condenser, add 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (94.1 g, 0.5 mol) and N,N-dimethylformamide (435 mL).

• Stir the mixture to obtain a clear solution.

• Add anhydrous ferric chloride (2.43 g, 0.015 mol) and cyanuric chloride (2.77 g, 0.015 mol) to the solution.

• Add hydroxylamine hydrochloride (48.6 g, 0.7 mol) to the reaction mixture.

• Heat the reaction mixture to 70-90 °C and maintain this temperature for 4 hours.

• After the reaction is complete, cool the mixture and evaporate the solvent under reduced pressure.

• To the obtained residue, add 600 mL of 25% ammonium hydroxide solution and stir for 30 minutes.

• Filter the resulting solid precipitate.

• Wash the filter cake with 500 mL of water.

• Dry the solid product to obtain methyl 3-amino-4-methylthiophene-2-carboxylate.

Expected Yield and Purity:

Product	Yield	Purity
Methyl 3-amino-4-methylthiophene-2-carboxylate	96.5%	98.3%

Step 2: Scale-up Synthesis of 4-Methylthiophen-3-amine Hydrochloride

This step involves the saponification of the methyl ester to the corresponding carboxylic acid, followed by in-situ decarboxylation to the free amine, which is then converted to its more stable hydrochloride salt.[4]

Experimental Protocol

The following protocol is adapted from a patent describing a scalable synthesis.[4]

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (g)	Moles
Methyl 3-amino-4-methylthiophene-2-carboxylate	85006-31-1	171.22	400	2.34
45% Potassium Hydroxide (KOH) Solution	1310-58-3	56.11	400	3.28
Water	7732-18-5	18.02	800	-
Hydrochloric Acid (HCl)	7647-01-0	36.46	As needed	-

Procedure:

• In a 3-liter, 3-neck round bottom flask equipped with a mechanical stirrer, thermocouple, and condenser, charge methyl 3-amino-4-methylthiophene-2-carboxylate (400 g, 2.34 mol), water (800 g), and 45% KOH solution (400 g, 3.28 mol) at room temperature under a nitrogen atmosphere.

• Warm the suspension from 30 °C to 80 °C.

• Maintain the temperature at 80 °C for 30 minutes.

• Cool the resulting solution to 20 °C.

• Carefully add hydrochloric acid to the solution to initiate decarboxylation. The addition should be controlled to manage gas evolution (CO₂). Continue acidification until the decarboxylation is complete.

• Further addition of concentrated HCl will precipitate the 4-Methylthiophen-3-amine as its hydrochloride salt.

• Isolate the precipitated solid by filtration.

• Wash the solid with a suitable solvent (e.g., cold isopropanol or acetone) to remove impurities.

• Dry the product under vacuum.

Expected Yield:

The patent suggests a yield of 70-85% for the subsequent protected amine, implying a high conversion in the saponification and decarboxylation steps.[4]

Characterization Data

Methyl 3-amino-4-methylthiophene-2-carboxylate:

Technique	Data
¹H NMR	Expected signals include a singlet for the methyl group, a singlet for the thiophene proton, a broad singlet for the amine protons, and a singlet for the ester methyl group.
¹³C NMR	Expected signals for the thiophene ring carbons, the methyl carbon, the ester carbonyl carbon, and the ester methyl carbon.
IR	Characteristic peaks for N-H stretching (around 3300-3500 cm⁻¹), C=O stretching of the ester (around 1680-1700 cm⁻¹), and C-N stretching.
MS	Molecular ion peak (M⁺) at m/z = 171.[5]

4-Methylthiophen-3-amine Hydrochloride (Expected Data):

Technique	Expected Data
¹H NMR	Signals for the thiophene protons, the methyl group protons, and a broad signal for the ammonium (-NH₃⁺) protons. The chemical shifts of the thiophene and methyl protons will be influenced by the adjacent ammonium group.
¹³C NMR	Signals for the four carbons of the thiophene ring and the methyl carbon.
IR	A broad absorption band for the N-H stretching of the ammonium salt (typically in the 2800-3200 cm⁻¹ range), and bands corresponding to the thiophene ring vibrations.
MS	The mass spectrum of the free base (4-Methylthiophen-3-amine) would show a molecular ion peak (M⁺) at m/z = 113.

Logical Relationship Diagram

The following diagram illustrates the logical progression of the synthesis and the relationship between the key components.

Figure 2: Logical flow of the synthesis process.

Conclusion

The provided protocols outline a scalable and efficient synthesis of 4-Methylthiophen-3-amine hydrochloride, a valuable pharmaceutical intermediate. The two-step process is robust and utilizes readily available starting materials. The isolation of the final product as a hydrochloride salt enhances its stability, making it suitable for large-scale handling and storage. For process optimization and quality control, it is essential to perform in-process monitoring and final product characterization using standard analytical techniques.

References

• 1. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. Methyl 3-amino-4-methylthiophene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 4. WO2009006066A2 - Process for the preparation of benzimidazol thienylamine compounds and intermediates thereof - Google Patents [patents.google.com]
• 5. Methyl 3-amino-4-methylthiophene-2-carboxylate | C7H9NO2S | CID 123584 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes & Protocols: Purification of 4-Methylthiophen-3-amine by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

The purification of amine-containing compounds, such as 4-Methylthiophen-3-amine, by silica gel column chromatography can present challenges. The basic nature of the amine functional group can lead to strong interactions with the acidic silanol groups on the surface of the silica gel. This can result in poor separation, significant tailing of the compound's elution band, and in some cases, irreversible adsorption or degradation of the target molecule.[1][2] To mitigate these issues, this protocol employs a mobile phase modified with a small amount of a competing base, triethylamine (TEA), to neutralize the active sites on the silica gel, thereby ensuring a more efficient and successful purification.[1][3][4][5]

Experimental Workflow

Caption: Workflow for the purification of 4-Methylthiophen-3-amine.

Data Presentation: TLC Solvent System Development

The choice of an appropriate solvent system is critical for a successful separation. The ideal system should provide a retention factor (Rf) of approximately 0.2-0.3 for the target compound.[3] Below are typical solvent systems evaluated by Thin Layer Chromatography (TLC) for compounds of similar polarity. All mobile phases should contain 1% triethylamine (v/v) to minimize tailing.

Solvent System (v/v/v)	Rf of 4-Methylthiophen-3-amine (Hypothetical)	Observations
Hexane : Ethyl Acetate : TEA (80:20:1)	0.45	Good mobility, but may require less polar solvent for better separation from non-polar impurities.
Hexane : Ethyl Acetate : TEA (90:10:1)	0.25	Optimal. Good separation from baseline and solvent front.
Dichloromethane : Methanol : TEA (98:2:1)	0.30	Viable alternative, good for compounds that have poor solubility in hexane/ethyl acetate.[1]
Toluene : Acetone : TEA (90:10:1)	0.35	Another alternative, offers different selectivity.

Experimental Protocol

This protocol outlines the purification of 4-Methylthiophen-3-amine from a crude reaction mixture using flash column chromatography.

1. Materials and Reagents

• Stationary Phase: Silica gel (flash grade, 230-400 mesh)

• Mobile Phase (Eluent): Hexane, Ethyl Acetate, and Triethylamine (TEA) (all HPLC grade)

• Apparatus: Glass chromatography column, TLC plates (silica gel 60 F254), TLC developing chamber, UV lamp (254 nm), fraction collection tubes, rotary evaporator.

• Crude Sample: Crude 4-Methylthiophen-3-amine dissolved in a minimum amount of dichloromethane (DCM) or the eluent.

2. Thin Layer Chromatography (TLC) Analysis

• Prepare a small amount of the chosen eluent (e.g., Hexane:Ethyl Acetate:TEA 90:10:1) and pour it into a TLC chamber to a depth of about 0.5 cm. Cover and allow the atmosphere to saturate.[6]

• Dissolve a small amount of the crude material in a suitable solvent (e.g., DCM).

• Using a capillary tube, spot the dissolved crude material onto the baseline of a TLC plate.

• Place the TLC plate in the saturated chamber and allow the solvent front to travel up the plate.

• Remove the plate, mark the solvent front, and allow it to dry completely.

• Visualize the separated spots under a UV lamp at 254 nm.[7] The optimal eluent should give the target compound an Rf value of approximately 0.25.

3. Column Preparation (Slurry Packing)

• Secure a glass column vertically with a clamp. Ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom.[8]

• Add a thin layer (approx. 1 cm) of sand over the cotton plug.[8]

• In a separate beaker, prepare a slurry of silica gel in the chosen eluent (Hexane:Ethyl Acetate:TEA 90:10:1). Use approximately 50-100 g of silica per 1 g of crude material.

• Pour the slurry into the column. Gently tap the column to dislodge air bubbles and ensure even packing.[8]

• Open the stopcock and drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry. [8]

• Add another thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

4. Sample Loading

• Wet Loading: Dissolve the crude 4-Methylthiophen-3-amine in a minimal amount of the eluent. Using a pipette, carefully apply the solution to the top of the column.

• Dry Loading (Recommended for less soluble samples): Dissolve the crude product in a suitable solvent (e.g., DCM). Add a small amount of silica gel (2-3 times the weight of the crude product) and evaporate the solvent completely to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[3]

5. Elution and Fraction Collection

• Carefully add the eluent to the top of the column.

• Open the stopcock and apply gentle air pressure to begin eluting the sample through the column at a steady drip rate.[8]

• Continuously add more eluent to the column, ensuring the silica bed never runs dry.

• Collect the eluate in a series of labeled test tubes or flasks (e.g., collecting 10-20 mL fractions).[8]

6. Fraction Analysis and Product Isolation

• Monitor the collected fractions by TLC to identify which ones contain the purified product. Spot every few fractions on a single TLC plate.

• Combine the fractions that contain only the pure 4-Methylthiophen-3-amine (i.e., show a single spot at the correct Rf).

• Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

• Confirm the identity and purity of the final product using appropriate analytical techniques (e.g., 1H NMR, 13C NMR, Mass Spectrometry).

References

• 1. biotage.com [biotage.com]
• 2. reddit.com [reddit.com]
• 3. Chromatography [chem.rochester.edu]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. epfl.ch [epfl.ch]
• 8. benchchem.com [benchchem.com]

One-Pot Synthesis of Thieno[3,2-d]pyrimidine Derivatives from 4-Methylthiophen-3-amine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of substituted thieno[3,2-d]pyrimidines, a class of heterocyclic compounds with significant interest in medicinal chemistry and drug development, starting from 4-methylthiophen-3-amine. The thieno[3,2-d]pyrimidine scaffold is a core structure in numerous compounds investigated for a range of therapeutic applications, including oncology and infectious diseases.[1][2]

Application Notes

Thiophene derivatives, particularly those fused with other heterocyclic rings, are recognized as "privileged structures" in medicinal chemistry due to their ability to interact with a wide range of biological targets. The thieno[3,2-d]pyrimidine nucleus, in particular, has been the subject of extensive research. These compounds are bioisosteres of purines and have demonstrated a broad spectrum of pharmacological activities.

Key applications and areas of interest for thieno[3,2-d]pyrimidine derivatives include:

• Anticancer Agents: Many thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their potential as anticancer agents.[1][3] They have been shown to induce apoptosis and arrest the cell cycle in cancer cell lines.[1] Some derivatives act as potent inhibitors of various kinases, such as Cyclin-Dependent Kinases (CDKs), which are crucial for cell cycle regulation and are often dysregulated in cancer.[1]

• Kinase Inhibitors: The thieno[3,2-d]pyrimidine scaffold is a common feature in a variety of kinase inhibitors.[4] For example, they have been investigated as inhibitors of phosphatidylinositol 3-kinase (PI3K) and Fms-like tyrosine kinase 3 (FLT3), both of which are important targets in cancer therapy.[4][5]

• Antiplasmodial Activity: Certain 4-substituted thieno[3,2-d]pyrimidines have shown promising activity against Plasmodium falciparum, the parasite responsible for malaria, targeting both the erythrocytic and hepatic stages of its life cycle.[2]

• Sirtuin Inhibitors: Thieno[3,2-d]pyrimidine-6-carboxamides have been identified as potent pan-inhibitors of SIRT1, SIRT2, and SIRT3, which are NAD+ dependent deacetylases considered as therapeutic targets for metabolic, inflammatory, oncologic, and neurodegenerative disorders.[6]

The one-pot synthesis approach described herein offers an efficient and streamlined method for accessing a library of substituted thieno[3,2-d]pyrimidines from readily available 4-methylthiophen-3-amine. This methodology is valuable for generating novel compounds for screening in drug discovery programs.

Experimental Protocols

The following protocols describe a one-pot synthesis of 4-methyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one derivatives from 4-methylthiophen-3-amine. This reaction proceeds via an initial reaction with an isothiocyanate to form a thiourea intermediate, which then undergoes intramolecular cyclization.

Protocol 1: One-Pot Synthesis of 3-Alkyl/Aryl-4-methyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-ones

This protocol outlines the synthesis of N-substituted 2-thioxo-thieno[3,2-d]pyrimidinones.

Materials:

• 4-Methylthiophen-3-amine

• Alkyl or Aryl isothiocyanate (e.g., methyl isothiocyanate, phenyl isothiocyanate)

• Anhydrous solvent (e.g., Pyridine, Dimethylformamide (DMF), or Ethanol with a catalytic amount of base)

• Standard laboratory glassware for inert atmosphere reactions

• Heating mantle with magnetic stirring

• Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-methylthiophen-3-amine (1.0 eq) in the chosen anhydrous solvent.

• Add the corresponding alkyl or aryl isothiocyanate (1.1 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 30 minutes to 1 hour to facilitate the formation of the thiourea intermediate. The progress of this initial step can be monitored by TLC.

• After the formation of the intermediate, heat the reaction mixture to reflux. The cyclization temperature and time will depend on the solvent and the specific isothiocyanate used (typically ranging from 80°C to 120°C for 4 to 24 hours).

• Monitor the progress of the cyclization by TLC until the starting materials are consumed.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of thieno[3,2-d]pyrimidine derivatives based on similar reported procedures.

Entry	Starting 3-Aminothiophene	Reagent	Product	Yield (%)	Reference
1	Methyl 3-aminothiophene-2-carboxylate	Methyl isothiocyanate	Methyl 3-((methylcarbamothioyl)amino)thiophene-2-carboxylate intermediate, then cyclized	High	[3]
2	3-Amino-5-phenylthiophene-2-carboxamide	Phenyl isothiocyanate	3,6-Diphenyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one	-	[7]
3	3-Aminothiophene-2-carbonitrile	Carbon Disulfide, Aniline	3-Phenyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidine-4-imine	-	[8]

Visualizations

Experimental Workflow

References

• 1. Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Substituted Thieno[3,2-d]pyrimidines as Dual-Stage Antiplasmodial Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. [PDF] Synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives | Semantic Scholar [semanticscholar.org]
• 8. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

Technical Notes & Optimization

Troubleshooting common side reactions in 4-Methylthiophen-3-amine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 4-methylthiophen-3-amine. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific problems that may arise during the synthesis of 4-methylthiophen-3-amine, focusing on two primary synthetic routes:

Route A: From 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene. Route B: By reduction of 4-methyl-3-nitrothiophene.

Issue 1: Low or No Yield of Methyl 3-amino-4-methylthiophene-2-carboxylate (Precursor to Route A)

Question: I am following the procedure for the synthesis of methyl 3-amino-4-methylthiophene-2-carboxylate from 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene and hydroxylamine hydrochloride, but I am getting a very low yield or no product at all. What could be the issue?

Answer:

Several factors could contribute to a low yield in this reaction. Here is a systematic troubleshooting guide:

Possible Causes and Solutions:

Cause	Recommended Action
Incomplete Reaction	The reaction time may be insufficient. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed. The reaction is typically refluxed for several hours.[1]
Improper Reaction Temperature	Ensure the reaction mixture is maintained at a consistent reflux. The temperature should be high enough to drive the reaction to completion. A temperature range of 70-90°C has been reported to be effective.[1]
Reagent Quality	Use high-purity starting materials. Impurities in the 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene or hydroxylamine hydrochloride can interfere with the reaction.
Solvent Issues	The choice of solvent is critical. Acetonitrile and N,N-dimethylformamide (DMF) have been successfully used.[1] Ensure the solvent is dry, as water can potentially interfere with the reaction.
Precipitation of Product	The product may precipitate from the reaction mixture upon cooling. Ensure complete precipitation by cooling the mixture in an ice bath before filtration.

Experimental Protocol for Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate:

• Dissolve 87 g (0.5 mole) of 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene in 435 ml of N,N-dimethylformamide.

• Add 2.43 g (0.015 mole) of anhydrous ferric chloride and 2.77 g (0.015 mol) of cyanuric chloride.

• Add 48.6 g (0.7 mol) of hydroxylamine hydrochloride.

• Heat the reaction mixture and maintain it at 70-90°C for 4 hours.

• After the reaction is complete, evaporate the solvent under reduced pressure.

• To the residue, add 600 ml of 25% ammonia water and stir for 30 minutes.

• Filter the mixture to obtain the crude product.

• Wash the filter cake with 500 ml of water and dry to obtain methyl 3-amino-4-methylthiophene-2-carboxylate.[1]

Issue 2: Side Reactions During the Hydrolysis and Decarboxylation of Methyl 3-amino-4-methylthiophene-2-carboxylate (Route A)

Question: I am attempting to hydrolyze the ester and decarboxylate methyl 3-amino-4-methylthiophene-2-carboxylate to obtain 4-methylthiophen-3-amine, but I am observing multiple spots on my TLC, suggesting side reactions. What are the potential byproducts and how can I avoid them?

Answer:

The hydrolysis and decarboxylation steps can be sensitive to reaction conditions. Here are some potential side reactions and how to mitigate them:

Potential Side Reactions and Mitigation Strategies:

Side Reaction	Plausible Cause	Mitigation Strategy
Incomplete Hydrolysis	Insufficient reaction time or concentration of the base/acid.	Monitor the reaction by TLC to ensure complete conversion of the ester to the carboxylic acid. Use a sufficient excess of the hydrolyzing agent (e.g., NaOH or KOH).
Incomplete Decarboxylation	The temperature for decarboxylation is too low or the reaction time is too short.	Decarboxylation of aminothiophene carboxylic acids can be achieved by heating in an acidic medium.[2] Ensure the temperature is high enough and monitor CO2 evolution.
Polymerization/Degradation	Aminothiophenes can be unstable, especially at high temperatures or in the presence of strong acids or bases.	Use moderate temperatures and inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation. Minimize the reaction time once the desired product is formed.
Ring Opening	Thiophene rings can sometimes undergo ring-opening reactions under harsh conditions, although this is less common for simple aminothiophenes.	Use the mildest conditions possible for hydrolysis and decarboxylation. Avoid excessively high temperatures and prolonged reaction times.

Troubleshooting Workflow for Hydrolysis and Decarboxylation:

Caption: Troubleshooting workflow for hydrolysis and decarboxylation.

Issue 3: Incomplete Reduction or Side Reactions During the Reduction of 4-Methyl-3-nitrothiophene (Route B)

Question: I am trying to synthesize 4-methylthiophen-3-amine by reducing 4-methyl-3-nitrothiophene, but the reaction is either incomplete or I am getting significant byproducts. How can I improve this reduction?

Answer:

The reduction of nitrothiophenes to aminothiophenes can be achieved using various methods, each with its own set of potential challenges.

Common Reduction Methods and Troubleshooting:

Reduction Method	Potential Issues	Troubleshooting
Catalytic Hydrogenation (e.g., H₂/Pd-C, Raney Nickel)	- Catalyst poisoning by sulfur in the thiophene ring.- Incomplete reduction.- Hydrogenolysis (cleavage of C-S bonds) at high temperatures and pressures.	- Use a sulfur-tolerant catalyst or a higher catalyst loading.- Ensure efficient stirring and sufficient hydrogen pressure.- Optimize temperature and pressure to minimize hydrogenolysis. The reduction of a nitro function to an amine can be realized in the presence of hydrazine hydrate and Raney nickel.[3]
Metal-Acid Reduction (e.g., Sn/HCl, Fe/HCl)	- Formation of azo or azoxy compounds as byproducts, especially under neutral or basic conditions.- Incomplete reaction if the metal surface is not activated.- Difficulty in product isolation from the metal salts.	- Maintain acidic conditions throughout the reaction.- Activate the metal (e.g., with HCl) before adding the nitrothiophene.- After the reaction, basify the mixture carefully to precipitate metal hydroxides and extract the amine.

Signaling Pathway of Nitro Group Reduction and Potential Side Reactions:

References

• 1. Methyl 3-amino-4-methylthiophene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to improve the yield of 4-Methylthiophen-3-amine synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 4-Methylthiophen-3-amine synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-Methylthiophen-3-amine?

A1: The most common strategies involve the synthesis of a key intermediate, methyl 3-amino-4-methylthiophene-2-carboxylate, followed by decarboxylation. The main routes to this intermediate are the Gewald reaction, the Fiesselmann synthesis, and palladium-catalyzed amination (Buchwald-Hartwig reaction). A direct approach involves the reduction of 4-methyl-3-nitrothiophene.

Q2: Which synthetic route generally provides the highest yield?

A2: The Gewald reaction is often favored for its operational simplicity and good yields, typically ranging from 60-85%, depending on the specific substrates and conditions.[1][2] However, for specific applications requiring high purity, palladium-catalyzed methods like the Buchwald-Hartwig amination may offer better control over side products, albeit potentially at a higher cost.

Q3: What are the common challenges in the synthesis of 4-Methylthiophen-3-amine?

A3: Common challenges include low yields, the formation of polymeric side products, difficulty in purification, and for methods involving a carboxylate intermediate, incomplete decarboxylation. The choice of reagents, control of reaction temperature, and inert atmosphere are critical to mitigate these issues.

Q4: How can I purify the final 4-Methylthiophen-3-amine product?

A4: Purification strategies depend on the nature of the impurities. Common methods include:

• Crystallization: Effective for solid products.[3][4][5] Solvents such as ethanol, methanol, or mixtures of ethyl acetate and hexanes are often used.[1]

• Column Chromatography: Useful for removing closely related impurities. A silica gel column with a gradient of ethyl acetate in hexanes is a common choice.[1]

• Acid-Base Extraction: Being an amine, the product can be protonated with a dilute acid (e.g., HCl) and extracted into the aqueous phase, leaving non-basic organic impurities behind. The amine can then be liberated by basification and re-extracted into an organic solvent.

Troubleshooting Guides

Route 1: Gewald Reaction

The Gewald reaction is a one-pot, multi-component synthesis of 2-aminothiophenes from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur, in the presence of a base.

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution
Inefficient Knoevenagel Condensation	The initial condensation between the ketone/aldehyde and the active methylene nitrile is crucial. Ensure your base (e.g., morpholine, piperidine, triethylamine) is of good quality and used in the correct stoichiometric amount. For less reactive ketones, consider a stronger base or a different catalyst. The removal of water formed during this step can also drive the reaction forward; using a Dean-Stark apparatus can be beneficial.[1]
Poor Sulfur Solubility/Reactivity	Use a polar solvent like ethanol, methanol, or DMF to improve the solubility and reactivity of elemental sulfur.[1] Ensure the reaction temperature is appropriate to facilitate the reaction of sulfur without causing decomposition of reactants or products.
Incorrect Reaction Temperature	The optimal temperature can vary. It is advisable to run small-scale trials at different temperatures (e.g., room temperature, 40°C, 60°C) to find the sweet spot for your specific substrates.
Impure Reactants	Verify the purity of your starting materials, especially the active methylene nitrile, as impurities can inhibit the reaction.

Problem 2: Formation of a Dark, Tarry Reaction Mixture

Possible Cause	Suggested Solution
Polymerization of Reactants or Product	This can occur at elevated temperatures. Try running the reaction at a lower temperature for a longer duration.
Side Reactions with Sulfur	Excess sulfur or high temperatures can lead to the formation of polysulfides and other colored byproducts. Use the stoichiometric amount of sulfur and maintain careful temperature control.
Base-Induced Decomposition	Some substrates or products may be sensitive to the base used. Consider screening different bases to find one that is effective for the condensation but milder on your specific compounds.

Route 2: Fiesselmann Thiophene Synthesis

This route involves the condensation of thioglycolic acid derivatives with α,β-acetylenic esters or related compounds.

Problem 1: Low Yield of the Desired Thiophene

Possible Cause	Suggested Solution
Ineffective Base	A strong enough base is required for the initial deprotonation of the thioglycolic acid derivative and to promote the subsequent cyclization. Sodium or potassium alkoxides are commonly used. Ensure the base is anhydrous.
Side Reactions of the Acetylenic Ester	The highly reactive triple bond can undergo undesired side reactions. Add the thioglycolate slowly to the reaction mixture containing the acetylenic ester to maintain a low concentration of the nucleophile.
Incomplete Cyclization	The intramolecular condensation (Dieckmann-like) to form the thiophene ring may be slow. Ensure sufficient reaction time and an adequate amount of a strong base.

Route 3: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction typically involves the reaction of a 3-halothiophene with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.

Problem 1: Low Conversion or No Reaction

Possible Cause	Suggested Solution
Inactive Catalyst	The Pd(0) catalyst can be sensitive to air and moisture. Ensure the reaction is set up under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous solvents. The choice of palladium precursor and ligand is critical; screen different combinations (e.g., Pd₂(dba)₃ with XPhos or other biarylphosphine ligands).[6][7]
Inappropriate Base	Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are often required. The choice of base can be solvent-dependent.
Poor Ligand Choice	The ligand stabilizes the palladium catalyst and facilitates the catalytic cycle. Sterically hindered biarylphosphine ligands are generally effective for amination reactions.[7]
Substrate Reactivity	3-Bromothiophenes can be less reactive than their iodo counterparts. If using a bromothiophene, you may need higher catalyst loading, a more electron-rich ligand, or higher temperatures.

Problem 2: Formation of Dehalogenated Byproduct

Possible Cause	Suggested Solution
Hydrodehalogenation Side Reaction	This can occur in the presence of trace amounts of water or other proton sources. Ensure all reagents and solvents are scrupulously dry. Using a slightly less reactive base might also mitigate this side reaction.

Data Presentation

Table 1: Influence of Reaction Parameters on the Yield of Methyl 3-amino-4-methylthiophene-2-carboxylate via Gewald Reaction

Parameter	Condition A	Condition B	Condition C	Yield (%)	Reference
Base	Morpholine	Piperidine	Triethylamine	65-85	[1]
Solvent	Ethanol	Methanol	DMF	70-80	[1]
Temperature	Room Temp	50°C	Reflux	Varies	[2]

Table 2: Representative Yields for Buchwald-Hartwig Amination of Aryl Halides

Aryl Halide	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Bromobenzene	Aniline	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	100	95	[6]
3-Bromothiophene	Benzylamine	[Pd(cinnamyl)Cl]₂/Xantphos	DBU	DMF	100	70	[8][9]
4-Bromobenzonitrile	Benzamide	Pd₂(dba)₃/Xantphos	DBU	DMF	100	83	[8][9]

Experimental Protocols

Protocol 1: Gewald Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

Materials:

• Methyl acetoacetate

• Methyl cyanoacetate

• Elemental sulfur

• Morpholine

• Methanol (anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl acetoacetate (1 equivalent), methyl cyanoacetate (1 equivalent), and elemental sulfur (1.1 equivalents) in anhydrous methanol.

• Add morpholine (1.5 equivalents) dropwise to the stirred suspension at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Decarboxylation of Methyl 3-amino-4-methylthiophene-2-carboxylate

Materials:

• Methyl 3-amino-4-methylthiophene-2-carboxylate

• Sulfuric acid (concentrated)

• Water

• Sodium hydroxide solution

• Diethyl ether

Procedure:

• To a solution of methyl 3-amino-4-methylthiophene-2-carboxylate in water, slowly add concentrated sulfuric acid while cooling in an ice bath.

• Heat the mixture to reflux for several hours until TLC analysis indicates the disappearance of the starting material.

• Cool the reaction mixture to room temperature and carefully neutralize with a cold sodium hydroxide solution to a pH of 8-9.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-Methylthiophen-3-amine. Further purification can be achieved by vacuum distillation.

Visualizations

Caption: The reaction pathway for the Gewald synthesis of 2-aminothiophenes.

Caption: A logical workflow for troubleshooting low-yield synthesis reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. How To [chem.rochester.edu]
• 4. longdom.org [longdom.org]
• 5. Purification [chem.rochester.edu]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bristol.ac.uk [bristol.ac.uk]
• 8. chemrxiv.org [chemrxiv.org]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Overcoming challenges in the purification of 4-Methylthiophen-3-amine

Welcome to the technical support center for the purification of 4-Methylthiophen-3-amine. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in purifying 4-Methylthiophen-3-amine?

A1: The primary challenges in purifying 4-Methylthiophen-3-amine and related aminothiophenes include their susceptibility to oxidation and polymerization, which can lead to the formation of colored impurities.[1] The basic nature of the amine can also cause issues during chromatographic purification on silica gel, such as streaking.[2][3] Additionally, identifying a suitable solvent system for recrystallization that effectively removes impurities without significant product loss can be challenging.

Q2: What are the typical impurities I might encounter?

A2: Impurities can stem from starting materials, byproducts of the synthetic route, or degradation of the target compound.[1] Common impurities may include unreacted starting materials, products from side reactions, and oligomeric or polymeric materials formed through oxidation or self-reaction of the aminothiophene.

Q3: How can I assess the purity of my final product?

A3: The purity of 4-Methylthiophen-3-amine can be effectively assessed using a combination of analytical techniques. Thin-Layer Chromatography (TLC) provides a quick qualitative check for the presence of impurities. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are highly recommended to confirm the structure and identify any residual impurities.[1] Melting point analysis can also be a useful indicator of purity.[1]

Q4: What are the recommended storage conditions for 4-Methylthiophen-3-amine?

A4: To minimize degradation, 4-Methylthiophen-3-amine should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). It is advisable to store the compound in a cool, dry, and well-ventilated place, away from heat, sparks, and flame.[2] Protection from light is also recommended to prevent photochemical degradation.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Low Recovery	1. The compound is too soluble in the chosen solvent, even at low temperatures.[1] 2. Too much solvent was used.[1] 3. Premature crystallization occurred during hot filtration.[1]	1. Test different solvents or employ a co-solvent system to decrease solubility.[1] 2. Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[1] 3. Preheat the filtration apparatus (funnel, filter paper, receiving flask).[1]
Oiling Out	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is supersaturated with impurities.[1]	1. Select a solvent with a lower boiling point. 2. Attempt to remove some impurities by another method (e.g., a quick filtration through a silica plug) before recrystallization.
No Crystals Form	1. The solution is not sufficiently supersaturated. 2. The compound is highly soluble in the chosen solvent.	1. Try scratching the inside of the flask with a glass rod at the solution-air interface. 2. Add a seed crystal of the pure compound. 3. Slowly add an anti-solvent (a solvent in which the compound is insoluble but is miscible with the crystallization solvent). 4. Reduce the volume of the solvent by evaporation.

Column Chromatography Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Streaking/Tailing of the Compound Spot on TLC/Column	The basic amine is interacting strongly with the acidic silica gel.[2][3]	1. Add a small amount of a volatile base, such as triethylamine (0.1-1%), to the eluent to suppress this interaction.[4] 2. Use a different stationary phase, such as neutral alumina.[1]
Poor Separation of Compound from Impurities	The chosen eluent system does not have the optimal polarity.	1. Systematically test different solvent systems using TLC to find one that gives a good separation (Rf of the target compound between 0.2 and 0.4 is often ideal).[1] 2. Employ a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.[4]
Compound is Insoluble in the Eluent	The crude product cannot be effectively loaded onto the column.	Dissolve the crude material in a minimal amount of a stronger, more polar solvent (e.g., dichloromethane or ethyl acetate), adsorb it onto a small amount of silica gel, evaporate the solvent, and then load the resulting dry powder onto the top of the column.[4]

Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: Test the solubility of the crude 4-Methylthiophen-3-amine in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature. Common solvent systems for amines include toluene, heptane/ethyl acetate, and methanol/water.[5]

• Dissolution: In a flask, add the crude solid and the chosen solvent. Heat the mixture with stirring until the solid completely dissolves. Add the minimum amount of hot solvent required.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. It is crucial to preheat the funnel and receiving flask to prevent premature crystallization.[1]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.[1]

Protocol 2: Flash Column Chromatography

• Eluent Selection: Using TLC, identify a solvent system that provides good separation between 4-Methylthiophen-3-amine and its impurities. A common starting point is a mixture of heptane and ethyl acetate. To prevent streaking, consider adding 0.5% triethylamine to the eluent.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack uniformly, draining excess solvent until the solvent level is just above the silica bed.[1]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent.[1] Alternatively, use the dry loading method described in the troubleshooting table. Carefully add the sample to the top of the column.

• Elution: Add the eluent to the column and begin collecting fractions. The polarity of the eluent can be gradually increased (gradient elution) to elute compounds with different polarities.[1]

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 4-Methylthiophen-3-amine.[1]

Visualizations

Caption: Workflow for the purification of 4-Methylthiophen-3-amine by recrystallization.

Caption: Workflow for the purification of 4-Methylthiophen-3-amine by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purification [chem.rochester.edu]
• 5. reddit.com [reddit.com]

Identification and characterization of impurities in 4-Methylthiophen-3-amine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the identification and characterization of impurities in 4-Methylthiophen-3-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities to be found in a sample of 4-Methylthiophen-3-amine?

The impurities present in 4-Methylthiophen-3-amine are largely dependent on the synthetic route employed. Common methods for the synthesis of substituted aminothiophenes include the Gewald reaction and multi-step syntheses from substituted thiophenes.

Potential Impurities from Synthesis:

• Unreacted Starting Materials: Residuals from the synthesis process are a common source of impurities. For instance, in a Gewald-type synthesis, these could include the starting ketone or aldehyde, the active methylene nitrile, and elemental sulfur.

• Reaction Intermediates: Incomplete reactions can lead to the presence of stable intermediates. For example, the Knoevenagel condensation product is a likely intermediate in the Gewald reaction.

• By-products: Side reactions can generate various by-products. In the Gewald synthesis, the formation of polysulfides is a possibility.

• Isomers: Positional isomers of 4-Methylthiophen-3-amine could be formed depending on the specificity of the reaction conditions.

Potential Degradation Products:

• Oxidation Products: The sulfur atom in the thiophene ring is susceptible to oxidation, which can lead to the formation of 4-Methylthiophen-3-amine-S-oxide and the corresponding sulfone.

• Hydrolytic Degradation Products: The amine group may be susceptible to hydrolysis under certain pH and temperature conditions.

• Photodegradation Products: Exposure to light can lead to the formation of a complex mixture of degradation products.

Q2: I am observing unexpected peaks in my HPLC analysis of a 4-Methylthiophen-3-amine sample. How can I identify them?

Unexpected peaks in your chromatogram likely correspond to process-related impurities or degradation products. A systematic approach is required for their identification:

• Mass Spectrometry (LC-MS): The most powerful tool for initial identification is hyphenating your liquid chromatograph to a mass spectrometer. The mass-to-charge ratio (m/z) of the unknown peak will provide its molecular weight. High-resolution mass spectrometry (HRMS) can provide the elemental composition, which is invaluable for proposing potential structures.

• Forced Degradation Studies: To determine if the impurity is a degradation product, subject a pure sample of 4-Methylthiophen-3-amine to stress conditions (acid, base, oxidation, heat, and light). If the unknown peak appears or increases in the stressed samples, it is likely a degradation product.

• Synthesis of Potential Impurities: Based on the synthetic route and the mass spectral data, propose likely structures for the impurities. Synthesizing these proposed compounds and comparing their retention times and spectral data (MS, NMR) with the unknown peak is the definitive method for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If an impurity can be isolated in sufficient quantity (e.g., through preparative HPLC), 1D and 2D NMR spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) can be used to elucidate its structure.

Q3: What are the recommended analytical techniques for impurity profiling of 4-Methylthiophen-3-amine?

A combination of chromatographic and spectroscopic techniques is essential for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC) with UV and/or Mass Spectrometric (MS) detection is the primary technique for separation and quantification of non-volatile impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for the analysis of volatile and semi-volatile impurities, such as residual solvents and certain by-products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful tool for the structural elucidation of isolated impurities.

• Fourier-Transform Infrared Spectroscopy (FTIR) can provide information about the functional groups present in an impurity.

Troubleshooting Guides

HPLC Analysis Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) for the main peak or impurities.	- Inappropriate mobile phase pH.- Column overload.- Column degradation.	- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Reduce the injection volume or sample concentration.- Replace the column with a new one.
Co-elution of impurities with the main peak.	- Insufficient chromatographic resolution.	- Optimize the mobile phase composition (e.g., gradient slope, organic modifier).- Try a column with a different stationary phase.- Adjust the column temperature.
Ghost peaks appearing in the chromatogram.	- Contamination in the mobile phase, injector, or detector.	- Use fresh, high-purity solvents for the mobile phase.- Purge the injector and detector.- Run a blank gradient to identify the source of contamination.

Impurity Identification Challenges

Issue	Possible Cause(s)	Troubleshooting Steps
Unable to obtain a clear mass spectrum for an impurity peak.	- Low concentration of the impurity.- Poor ionization of the impurity.	- Concentrate the sample if possible.- Optimize the mass spectrometer source parameters (e.g., electrospray voltage, gas flow).- Try a different ionization technique (e.g., APCI).
NMR data of an isolated impurity is complex and difficult to interpret.	- Presence of multiple components in the isolated fraction.- Structural complexity of the impurity.	- Re-purify the isolated fraction using a different chromatographic method.- Utilize 2D NMR techniques (COSY, HSQC, HMBC) to aid in structure elucidation.

Quantitative Data Summary

The following table provides a hypothetical summary of potential impurities and their typical acceptance criteria in a pharmaceutical-grade sample of 4-Methylthiophen-3-amine. The actual limits would need to be established based on safety and efficacy data.

Impurity	Potential Source	Typical Analytical Technique	Hypothetical Acceptance Criterion (%)
Unreacted Starting Material A	Synthesis	HPLC-UV/MS	≤ 0.15
Unreacted Starting Material B	Synthesis	HPLC-UV/MS	≤ 0.15
By-product X	Synthesis	HPLC-UV/MS	≤ 0.10
4-Methylthiophen-3-amine-S-oxide	Degradation	HPLC-UV/MS	≤ 0.10
Any Unspecified Impurity	Synthesis/Degradation	HPLC-UV/MS	≤ 0.10
Total Impurities	-	HPLC-UV/MS	≤ 1.0

Experimental Protocols

HPLC Method for Impurity Profiling

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1 mg of 4-Methylthiophen-3-amine in 1 mL of 50:50 Water:Acetonitrile.

GC-MS Method for Residual Solvents

• Column: DB-624, 30 m x 0.25 mm, 1.4 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program:

  • Initial temperature: 40 °C, hold for 5 min

  • Ramp: 10 °C/min to 240 °C, hold for 5 min

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: m/z 35-350

• Sample Preparation: Dissolve 50 mg of 4-Methylthiophen-3-amine in 1 mL of DMSO.

NMR Sample Preparation for Structural Elucidation

• Sample: Isolated impurity (typically > 1 mg)

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• Procedure:

  • Ensure the impurity is dry by lyophilization or drying under high vacuum.

  • Dissolve the impurity in approximately 0.6 mL of the chosen deuterated solvent in a clean NMR tube.

  • Acquire ¹H, ¹³C, and 2D NMR spectra as needed.

Visualizations

Caption: Workflow for the identification and characterization of impurities.

Caption: Decision tree for the structural elucidation of an unknown impurity.

Optimizing reaction conditions for the N-functionalization of 4-Methylthiophen-3-amine

Technical Support Center: N-Functionalization of 4-Methylthiophen-3-amine

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the N-functionalization of 4-Methylthiophen-3-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for N-functionalization of 4-Methylthiophen-3-amine?

A1: The primary methods for N-functionalization of 4-Methylthiophen-3-amine include:

• N-Acylation: Reaction with acyl chlorides or anhydrides to form amides. This is typically a robust and high-yielding reaction.

• N-Arylation: Cross-coupling reactions, most notably the Buchwald-Hartwig amination, are used to form N-aryl bonds with aryl halides or triflates.[1][2][3]

• N-Alkylation: While direct alkylation with alkyl halides is possible, it often leads to over-alkylation.[4] Reductive amination is a more controlled alternative for introducing alkyl groups.

• N-Sulfonylation: Reaction with sulfonyl chlorides in the presence of a base to form sulfonamides.

Q2: Why is my Buchwald-Hartwig amination reaction failing or giving low yields?

A2: Low yields in Buchwald-Hartwig aminations of electron-rich heteroaromatic amines like 4-Methylthiophen-3-amine can stem from several factors:

• Catalyst Deactivation: The sulfur atom in the thiophene ring can act as a poison to the palladium catalyst. Using specialized ligands designed to be resistant to sulfur poisoning can mitigate this.

• Ligand Choice: The choice of phosphine ligand is critical. Sterically hindered biarylphosphine ligands are often effective. For challenging substrates, consider using bidentate phosphine ligands like BINAP or DPPF.[1]

• Base Selection: The strength of the base is crucial. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) are common, but weaker bases like potassium carbonate (K₂CO₃) may be required for substrates with base-sensitive functional groups.[5][6]

• Oxygen Sensitivity: The Pd(0) active catalyst is sensitive to oxygen. Ensure all reagents and solvents are properly degassed and the reaction is run under an inert atmosphere (e.g., Argon or Nitrogen).

Q3: I am observing multiple products in my N-alkylation reaction. How can I improve selectivity?

A3: The nitrogen of the product amine is often more nucleophilic than the starting 4-Methylthiophen-3-amine, leading to polyalkylation.[4] To improve selectivity for the mono-alkylated product:

• Use a large excess of the starting amine relative to the alkylating agent.

• Consider reductive amination as an alternative. This two-step, one-pot procedure involves the formation of an imine or enamine followed by reduction, offering much greater control over the degree of alkylation.

Q4: Can I perform a direct C-H functionalization on the thiophene ring instead of N-functionalization?

A4: Yes, thiophene rings are susceptible to direct C-H functionalization, particularly arylation, at the C2 and C5 positions.[5][7] Reaction conditions must be carefully chosen to favor N-functionalization over C-H functionalization. Using reaction conditions specifically developed for N-functionalization, such as the Buchwald-Hartwig amination, will generally favor reaction at the nitrogen atom.

Troubleshooting Guides

Problem 1: Low or No Conversion in N-Acylation

Potential Cause	Suggested Solution
Insufficiently reactive acylating agent.	Activate the carboxylic acid with a coupling agent (e.g., DCC, EDC) or convert it to a more reactive acyl chloride or anhydride.
Steric hindrance around the amine.	Use a less bulky acylating agent or increase the reaction temperature.
Presence of moisture.	Ensure all glassware is oven-dried and use anhydrous solvents, as water can quench the acylating agent.
Inadequate base.	For reactions with acyl chlorides, ensure at least one equivalent of a non-nucleophilic base (e.g., triethylamine, pyridine) is used to scavenge the HCl byproduct.

Problem 2: Decomposition of Starting Material in Buchwald-Hartwig Amination

Potential Cause	Suggested Solution
Reaction temperature is too high.	Reduce the reaction temperature. Run a temperature screen to find the optimal balance between reaction rate and stability.
Strong base causing degradation.	Switch to a milder base such as K₂CO₃ or Cs₂CO₃.[5]
Undesired side reactions.	An unproductive side reaction can be the beta-hydride elimination from the amide, leading to hydrodehalogenation of the arene.[1] Optimizing the ligand and reaction conditions can minimize this.

Experimental Protocols

Protocol 1: N-Acetylation of 4-Methylthiophen-3-amine

This protocol describes a general procedure for the N-acetylation using acetic anhydride.

Materials:

• 4-Methylthiophen-3-amine

• Acetic Anhydride

• Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 4-Methylthiophen-3-amine (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add pyridine (1.2 eq) to the solution.

• Add acetic anhydride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Buchwald-Hartwig N-Arylation of 4-Methylthiophen-3-amine

This protocol provides a general starting point for the palladium-catalyzed N-arylation. Optimization of catalyst, ligand, and base may be necessary for specific aryl halides.

Materials:

• 4-Methylthiophen-3-amine

• Aryl bromide (or iodide/triflate)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• Xantphos (or other suitable phosphine ligand)

• Sodium tert-butoxide (NaOt-Bu)

• Toluene, anhydrous and degassed

Procedure:

• To an oven-dried Schlenk flask, add Pd₂(dba)₃ (1-2 mol%), Xantphos (2-4 mol%), and NaOt-Bu (1.4 eq).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the aryl bromide (1.0 eq) and 4-Methylthiophen-3-amine (1.2 eq).

• Add anhydrous, degassed toluene via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Table of Typical Buchwald-Hartwig Reaction Parameters:

Parameter	Typical Range	Notes
Pd Catalyst Loading	1-5 mol%	Higher loadings may be needed for less reactive substrates.
Ligand Loading	1.2 - 2.4 x Pd loading	Ratio is critical for catalyst stability and activity.
Base	1.2-2.0 eq	NaOt-Bu, K₃PO₄, Cs₂CO₃ are common choices.
Temperature	80-120 °C	Substrate dependent; lower temperatures may reduce side reactions.
Solvent	Toluene, Dioxane, THF	Must be anhydrous and degassed.

Visualized Workflows and Logic

Caption: Experimental workflow for a typical Buchwald-Hartwig N-arylation reaction.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. About: Buchwald–Hartwig amination [dbpedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Storage and Handling of 4-Methylthiophen-3-amine

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 4-Methylthiophen-3-amine to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 4-Methylthiophen-3-amine degradation during storage?

A1: The degradation of 4-Methylthiophen-3-amine is primarily caused by three factors:

• Oxidation: The sulfur atom in the thiophene ring is susceptible to oxidation, which can lead to the formation of S-oxides and other oxidized species. This process is accelerated by the presence of oxygen.

• Hydrolysis: The amine group can undergo hydrolysis, particularly in the presence of moisture.

• Photodegradation: Like many thiophene derivatives, 4-Methylthiophen-3-amine can be sensitive to light, which can induce various degradation reactions.

Q2: What are the ideal storage conditions for 4-Methylthiophen-3-amine?

A2: To minimize degradation, 4-Methylthiophen-3-amine should be stored under the following conditions:

• Temperature: Cool conditions, typically between 2°C and 8°C, are recommended to slow down the rate of potential degradation reactions.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

• Light: Protect from light by using an amber or opaque container.

• Moisture: Keep the container tightly sealed to protect from moisture, which can cause hydrolysis. The compound is also described as hygroscopic, meaning it readily absorbs moisture from the air.[1]

Q3: I've noticed a change in the color of my 4-Methylthiophen-3-amine sample. What could be the cause?

A3: A change in color, such as darkening, is a common indicator of degradation. This is often due to the formation of oxidized or polymeric impurities. If you observe a color change, it is advisable to re-analyze the purity of the sample before use.

Q4: What are some potential degradation products of 4-Methylthiophen-3-amine?

A4: Based on the reactivity of the aminothiophene functional groups, potential degradation products could include:

• 4-Methylthiophen-3-amine-S-oxide: Formed through the oxidation of the thiophene sulfur atom.

• Hydrolysis products: Resulting from the reaction of the amine group with water.

• Photodegradation products: A complex mixture of compounds that can result from exposure to light.

Q5: How can I check the purity of my stored 4-Methylthiophen-3-amine?

A5: The purity of 4-Methylthiophen-3-amine can be assessed using a stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating method is one that can separate the intact compound from its degradation products, allowing for an accurate assessment of purity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC chromatogram	Degradation of the sample due to improper storage (exposure to air, light, or moisture).	1. Review storage conditions. Ensure the sample is stored under an inert atmosphere, protected from light, and in a tightly sealed container at the recommended temperature.2. Use a mass spectrometer (LC-MS) to identify the unknown peaks, which are likely degradation products.
Decreased peak area of the main compound in HPLC analysis	Significant degradation has occurred.	1. Discard the current batch of the compound.2. Obtain a new, fresh batch and ensure it is stored under the ideal conditions outlined in the FAQs.
Inconsistent experimental results	Use of a degraded or impure sample of 4-Methylthiophen-3-amine.	1. Always check the purity of the compound before use, especially if it has been in storage for an extended period.2. Re-purify the compound if necessary and feasible, for example, by recrystallization or column chromatography, and re-confirm its purity.
Sample appears discolored or has changed in physical appearance	Likely degradation.	1. Do not use the sample for experiments where high purity is critical.2. If possible, perform a purity analysis (e.g., HPLC) to determine the extent of degradation.

Experimental Protocols

Protocol for a Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and developing a stability-indicating analytical method.

Objective: To intentionally degrade 4-Methylthiophen-3-amine under various stress conditions to understand its degradation pathways.

Stress Conditions:

• Acid Hydrolysis: Dissolve 1 mg/mL of 4-Methylthiophen-3-amine in 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve 1 mg/mL of 4-Methylthiophen-3-amine in 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve 1 mg/mL of 4-Methylthiophen-3-amine in a solution of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid compound at 60°C for 48 hours.

• Photodegradation: Expose a solution of 1 mg/mL of 4-Methylthiophen-3-amine (in a suitable solvent like methanol) to UV light (e.g., 254 nm) for 24 hours.

Methodology:

• Prepare solutions of 4-Methylthiophen-3-amine under the different stress conditions as described above.

• At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each solution.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by a suitable HPLC-UV method to observe the formation of degradation products and the decrease in the parent compound.

Protocol for a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 4-Methylthiophen-3-amine from its potential degradation products.

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer (e.g., 20 mM potassium phosphate, pH 3.0).

  • Gradient: Start with 10% acetonitrile, ramp to 90% acetonitrile over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation:

The method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust. Specificity is demonstrated by showing that the peaks of the degradation products from the forced degradation study are well-resolved from the peak of 4-Methylthiophen-3-amine.

Visualizations

Caption: Potential degradation pathways for 4-Methylthiophen-3-amine.

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Aminothiophenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common peak tailing issues encountered during the HPLC analysis of aminothiophenes.

Troubleshooting Guides

Peak tailing is a common chromatographic problem that can significantly impact the accuracy and precision of quantitative analysis. For basic compounds like aminothiophenes, this issue is often pronounced due to their tendency to interact with the stationary phase in undesirable ways. This guide provides a systematic approach to diagnosing and resolving peak tailing.

Initial Assessment: Is it Peak Tailing?

First, confirm that the observed peak distortion is indeed tailing. A tailing peak is asymmetrical, with the latter half of the peak being broader than the front half. The degree of tailing is quantified by the tailing factor (Tf) or asymmetry factor (As). An ideal Gaussian peak has a Tf of 1.0. A value greater than 1.2 is generally considered to indicate significant tailing.[1][2]

What is the primary cause of peak tailing for aminothiophenes?

The primary cause of peak tailing for aminothiophenes, and other basic compounds, is the interaction between the protonated amine groups of the analyte and acidic silanol groups on the surface of silica-based stationary phases.[3][4] This secondary interaction leads to a mixed-mode retention mechanism, causing the peak to tail.

Troubleshooting Workflow

A logical workflow for troubleshooting peak tailing is essential for efficiently identifying and resolving the issue. The following diagram outlines a recommended approach.

Caption: A systematic workflow for troubleshooting peak tailing in HPLC analysis.

Frequently Asked Questions (FAQs)

Mobile Phase

Q1: How does mobile phase pH affect peak tailing of aminothiophenes?

Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds like aminothiophenes.[5] At a mid-range pH, both the aminothiophene (a base) and the residual silanol groups on the silica-based column packing (acidic) can be ionized, leading to strong electrostatic interactions that cause peak tailing.[4]

• At low pH (typically below 3): The silanol groups are protonated and thus less likely to interact with the protonated aminothiophene. This is a common strategy to reduce peak tailing.[3]

• At high pH (typically above 8, with a suitable pH-stable column): The aminothiophene is in its neutral form, which reduces its interaction with any ionized silanols.

Q2: What is the effect of buffer concentration on peak shape?

Increasing the buffer concentration in the mobile phase can help to reduce peak tailing by masking the residual silanol groups on the stationary phase.[3] For LC-UV applications, a concentration of 25 mM or higher can be effective. However, for LC-MS, buffer concentrations are typically kept below 10 mM to avoid ion suppression.[3]

Q3: What mobile phase additives can be used to improve the peak shape of aminothiophenes?

Several mobile phase additives can be employed to mitigate peak tailing:

• Acidic Modifiers: Adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (typically 0.1%) to the mobile phase can lower the pH and protonate the silanol groups, thereby reducing their interaction with the basic aminothiophenes.[3]

• Competing Bases: Additives like triethylamine (TEA) can be used in small concentrations (e.g., 0.1-0.5%). TEA is a stronger base than many aminothiophenes and will preferentially interact with the active silanol sites, effectively shielding the analyte from these secondary interactions.[2]

• Inorganic Salts: The addition of inorganic salts can also improve peak shape. The effectiveness of different counteranions in reducing the tailing factor for basic compounds follows the general trend: PF6- > ClO4- ≈ BF4- > H2PO4-.[6]

Column and Stationary Phase

Q4: What type of HPLC column is best for analyzing aminothiophenes?

The choice of column is crucial for obtaining symmetrical peaks for aminothiophenes.

• End-Capped Columns: These columns have been treated to reduce the number of free silanol groups on the silica surface, which significantly minimizes peak tailing for basic compounds.[3]

• Base-Deactivated Silica (BDS) Columns: These are specifically designed for the analysis of basic compounds and show improved peak shapes.

• Alternative Stationary Phases: If peak tailing persists on standard C18 columns, consider using columns with different stationary phases that offer alternative selectivities and reduced silanol interactions. Phenyl-hexyl, cyano, or polymer-based columns can be effective alternatives.[7]

• Hybrid Silica Columns: These columns incorporate organic groups into the silica matrix, which can improve pH stability and reduce silanol activity.[7]

Q5: Can column contamination or degradation cause peak tailing?

Yes, column contamination can lead to peak tailing. If the inlet frit of the column becomes partially blocked or if a void forms at the head of the column, the sample band will be distorted, resulting in poor peak shape for all analytes.[2] Regular column flushing and the use of guard columns can help prevent these issues.

System and Sample

Q6: What is extra-column volume and how does it affect peak shape?

Extra-column volume refers to the volume of the HPLC system outside of the column itself, including the injector, tubing, and detector flow cell. Excessive extra-column volume can cause band broadening and lead to peak tailing.[4] To minimize this, use tubing with a small internal diameter and keep the length of the tubing between the injector, column, and detector as short as possible.

Q7: Can sample overload cause peak tailing?

Injecting too much sample onto the column can lead to peak distortion, including tailing.[2] This occurs when the concentration of the analyte is too high for the stationary phase to handle, leading to a non-linear relationship between the concentration in the mobile and stationary phases. To check for sample overload, dilute the sample and re-inject it. If the peak shape improves, sample overload was likely the cause.

Quantitative Data on Peak Shape Improvement

The following tables summarize the effect of different HPLC parameters on the peak tailing factor (Tf) for aminothiophenes and structurally similar basic compounds.

Table 1: Effect of Mobile Phase pH on Peak Tailing Factor

Compound Class	Stationary Phase	Mobile Phase A	Mobile Phase B	pH	Tailing Factor (Tf)	Reference
Basic Compounds	C18	Water with modifier	Acetonitrile	7.0	> 2.0	[General Knowledge]
Basic Compounds	C18	Water with 0.1% Formic Acid	Acetonitrile with 0.1% Formic Acid	~2.7	1.0 - 1.5	[3]
Thiophenes	C18	Water	Acetonitrile	Neutral	1.2	[8]

Table 2: Effect of Column Type on Peak Tailing Factor

Compound Class	Stationary Phase	Mobile Phase	Tailing Factor (Tf)	Reference
Basic Compounds	Standard C18	Acetonitrile/Water	> 1.5	[General Knowledge]
Basic Compounds	End-Capped C18	Acetonitrile/Water	1.0 - 1.3	[3]
Basic Compounds	Phenyl-Hexyl	Acetonitrile/Water	1.0 - 1.2	[7]
Polar Basic Analytes	HILIC	Acetonitrile/Water with buffer	Generally good peak shapes	[9]

Experimental Protocols

Protocol 1: General Screening Method for Aminothiophene Analysis

This protocol provides a starting point for the analysis of aminothiophene derivatives.

• Column: End-capped C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10-90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at an appropriate wavelength for the aminothiophene derivative

• Injection Volume: 10 µL

Protocol 2: Method for Persistent Peak Tailing

If significant peak tailing is observed with Protocol 1, the following modifications can be made.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid

• Mobile Phase B: Acetonitrile

• Gradient: 10-90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection: UV at an appropriate wavelength for the aminothiophene derivative

• Injection Volume: 5 µL

Logical Relationships and Signaling Pathways

The following diagram illustrates the logical relationship between the potential causes of peak tailing and the corresponding solutions.

Caption: A diagram illustrating the causes of peak tailing and their corresponding solutions.

References

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. uhplcs.com [uhplcs.com]
• 3. labcompare.com [labcompare.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing byproduct formation in the Gewald reaction for aminothiophenes

Welcome to the technical support center for the Gewald synthesis of 2-aminothiophenes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their reactions, with a specific focus on minimizing the formation of unwanted byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the Gewald reaction?

A1: The most frequently encountered byproducts include unreacted starting materials, the intermediate from the Knoevenagel-Cope condensation (an α,β-unsaturated nitrile), and dimers or polymers resulting from self-condensation of starting materials or intermediates.[1][2] In some cases, the dimerization of the α,β-unsaturated nitrile intermediate can be a significant side reaction.[2][3]

Q2: How can I minimize the formation of the Knoevenagel-Cope intermediate as a byproduct?

A2: The presence of the α,β-unsaturated nitrile intermediate suggests that the subsequent sulfur addition and cyclization steps are slow.[1] To address this, ensure that a sufficient amount of sulfur is present and that the reaction conditions, including temperature and the choice of base, are optimal for the cyclization to occur.[1]

Q3: What strategies can be employed to prevent dimerization and polymerization?

A3: Dimerization or polymerization can occur under certain conditions.[1] To minimize these side reactions, you can try adjusting the concentration of the reactants, modifying the rate at which reagents are added, or changing the solvent.[1]

Q4: Can the choice of base influence byproduct formation?

A4: Absolutely. The base is a critical catalyst for the initial Knoevenagel-Cope condensation.[1] Secondary amines like morpholine and piperidine, or tertiary amines such as triethylamine are commonly used.[1] For less reactive ketones, a stronger base might be necessary to drive the reaction forward and minimize unreacted starting materials.[1] Recent studies have also shown that using a catalytic amount of a conjugate acid-base pair, such as piperidinium borate, can lead to excellent yields with short reaction times.[4]

Q5: Is it possible to run the Gewald reaction under solvent-free conditions to simplify purification?

A5: Yes, solvent-free Gewald reactions have been successfully performed, often using techniques like high-speed ball milling or conventional heating.[2][5] These "green chemistry" approaches can offer advantages by simplifying the workup process and reducing waste.[2][6][7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Significant amount of unreacted starting materials	Incomplete reaction.	Increase the reaction time, optimize the temperature (typically 40-60 °C), or consider using a more effective catalyst.[1] Ensure all reagents are pure and dry.[1]
Presence of α,β-unsaturated nitrile intermediate	Slow sulfur addition and/or cyclization.	Ensure an adequate amount of sulfur is used. Optimize the base and temperature to facilitate the cyclization step.[1]
Formation of dimeric or polymeric byproducts	Sub-optimal reaction conditions.	Adjust the concentration of reactants. Modify the rate of reagent addition. Experiment with a different solvent.[1]
Difficulty in removing elemental sulfur	Poor solubility of sulfur in the workup solvent.	Recrystallization from a suitable solvent is often effective.[2] Washing the crude product with a solvent in which sulfur is soluble but the desired product is not can also be beneficial.[2]
Low yield with sterically hindered ketones	Steric hindrance impeding the reaction.	A two-step procedure may be more effective. First, isolate the α,β-unsaturated nitrile from the Knoevenagel-Cope condensation, and then react it with sulfur and a base in a separate step.[1] Microwave-assisted synthesis can also improve yields and reduce reaction times for challenging substrates.[1][8][9]

Experimental Protocols

General One-Pot Gewald Synthesis

This protocol provides a general guideline and may need optimization for specific substrates.[1]

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carbonyl compound (1.0 eq), the active methylene nitrile (1.0 eq), and elemental sulfur (1.2 eq).

• Add a suitable solvent (e.g., ethanol, methanol, or DMF).

• Add the base (e.g., morpholine or triethylamine, 10-20 mol%).

• Stir the reaction mixture at a temperature between room temperature and 50 °C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash it with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.[1]

Two-Step Protocol for Sterically Hindered Ketones

This approach is beneficial when the one-pot synthesis gives low yields.[1]

Step 1: Synthesis of the α,β-Unsaturated Nitrile

• In a suitable flask, dissolve the sterically hindered ketone (1.0 eq) and the active methylene nitrile (1.0 eq) in a solvent.

• Add a base (e.g., piperidine or triethylamine).

• Consider using a Dean-Stark apparatus to remove the water formed during the condensation, which can help drive the reaction to completion.[1]

• Monitor the reaction by TLC until the starting materials are consumed.

• Isolate and purify the α,β-unsaturated nitrile intermediate.

Step 2: Cyclization to the 2-Aminothiophene

• Dissolve the purified α,β-unsaturated nitrile (1.0 eq) and elemental sulfur (1.2 eq) in a suitable solvent.

• Add a base (e.g., morpholine or triethylamine).

• Stir the mixture at an appropriate temperature (e.g., 40-60 °C) and monitor by TLC.

• Work up the reaction as described in the one-pot protocol.

Visualizing Reaction Pathways

To better understand the chemical transformations and potential pitfalls in the Gewald reaction, the following diagrams illustrate the key pathways.

Caption: The main reaction pathway of the Gewald synthesis and a common side reaction.

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during the Gewald reaction.

Caption: A troubleshooting decision tree for optimizing the Gewald reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. d-nb.info [d-nb.info]
• 5. mdpi.com [mdpi.com]
• 6. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigating the efficacy of green solvents and solvent-free conditions in hydrogen-bonding mediated organocatalyzed model reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Gewald reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Improving the Stability of 4-Methylthiophen-3-amine in Solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on handling and improving the stability of 4-Methylthiophen-3-amine in solution. The following frequently asked questions (FAQs) and troubleshooting guides address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-Methylthiophen-3-amine?

A1: While specific degradation pathways for 4-Methylthiophen-3-amine are not extensively documented in publicly available literature, based on the chemistry of aminothiophenes and aromatic amines, the primary degradation pathways are likely to be:

• Oxidation: The amine group and the electron-rich thiophene ring are susceptible to oxidation, especially in the presence of air (oxygen). This can lead to the formation of colored byproducts, including potential S-oxides and oligomeric or polymeric materials. The oxidation of the thiophene ring can sometimes result in ring-opening.

• Photodegradation: Exposure to light, particularly UV light, can induce photochemical reactions, leading to the formation of radical species and subsequent degradation products. Aromatic amines are known to be photosensitive.

• Hydrolysis: Depending on the pH of the solution, the amine group may influence the stability of the thiophene ring, although aminothiophenes are generally more susceptible to oxidation than hydrolysis. Extreme pH conditions can catalyze degradation.

Q2: How should I prepare and store solutions of 4-Methylthiophen-3-amine to maximize stability?

A2: To maximize the stability of 4-Methylthiophen-3-amine solutions, the following storage and handling procedures are recommended:

• Solvent Choice: Use high-purity, degassed solvents. Protic solvents should be used with caution if hydrolysis is a concern, and aprotic solvents may be preferred.

• Inert Atmosphere: Prepare and store solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

• Light Protection: Store solutions in amber vials or wrap containers in aluminum foil to protect them from light.

• Temperature: Store solutions at low temperatures (e-g., 2-8 °C or -20 °C). Avoid repeated freeze-thaw cycles.

• pH Control: If applicable to your experimental conditions, buffering the solution to a slightly acidic pH may enhance stability, as protonation of the amine can reduce its susceptibility to oxidation. However, the optimal pH should be determined experimentally.

Q3: What is the expected impact of pH on the stability of 4-Methylthiophen-3-amine in aqueous or protic solutions?

A3: The pH of the solution can significantly influence the stability of 4-Methylthiophen-3-amine. While specific data is limited, general principles suggest:

• Acidic pH: In acidic conditions, the amine group will be protonated to form an ammonium salt. This can decrease the electron density on the thiophene ring and reduce the susceptibility of the amine to oxidation. Therefore, a slightly acidic pH may improve stability.

• Neutral to Alkaline pH: In neutral or alkaline conditions, the free amine is present, which is more susceptible to oxidation. Higher pH values may also promote other degradation pathways.

Q4: Can antioxidants be used to improve the stability of 4-Methylthiophen-3-amine solutions?

A4: Yes, the use of antioxidants can be an effective strategy to inhibit oxidative degradation. Phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), are commonly used for this purpose. These antioxidants can act as radical scavengers, interrupting the degradation process. It has been noted that phenolic antioxidants can have a synergistic effect with amines, where the phenol can regenerate the amine antioxidant. The optimal antioxidant and its concentration should be determined experimentally for your specific application to avoid potential interference with your downstream experiments.

Troubleshooting Guides

Issue: My 4-Methylthiophen-3-amine solution has changed color (e.g., turned yellow or brown) over time.

• Possible Cause: This is a strong indicator of oxidative degradation. The colored species are likely oxidized forms of the parent compound or polymeric byproducts.

• Troubleshooting Steps:

  • Review your storage conditions: Are you storing the solution under an inert atmosphere and protected from light? If not, prepare a fresh solution using degassed solvents and store it properly.

  • Consider adding an antioxidant: For future preparations, consider adding a small amount of an antioxidant like BHT (e.g., 0.01-0.1% w/v) to the solution.

  • Check solvent purity: Impurities in the solvent, such as peroxides in ethers, can initiate degradation. Use freshly purified or high-purity solvents.

Issue: I observe the formation of a precipitate in my 4-Methylthiophen-3-amine solution.

• Possible Cause: Precipitation could be due to several factors:

  • Degradation Products: Insoluble degradation products may be forming and precipitating out of solution.

  • Solubility Issues: The compound may have limited solubility in the chosen solvent, especially at lower temperatures.

  • pH Changes: If the solution is not buffered, absorption of atmospheric CO2 can lower the pH and potentially cause precipitation of salts if other ions are present.

• Troubleshooting Steps:

  • Analyze the precipitate: If possible, isolate and analyze the precipitate to determine if it is a degradation product.

  • Re-evaluate solvent and concentration: You may need to use a different solvent or a lower concentration of the compound.

  • Buffer the solution: If working in an aqueous or protic environment, consider using a buffer to maintain a constant pH.

Issue: My experimental results are inconsistent, and I suspect my 4-Methylthiophen-3-amine is degrading during the experiment.

• Possible Cause: The compound may be unstable under your specific experimental conditions (e.g., elevated temperature, exposure to air, incompatible reagents).

• Troubleshooting Steps:

  • Perform a stability check: Prepare a solution of your compound under the experimental conditions (solvent, temperature) but without other reactants. Monitor its purity over the course of a typical experiment using an analytical technique like HPLC.

  • Minimize exposure to harsh conditions: If the compound is degrading, try to minimize the time it is exposed to harsh conditions. For example, prepare the solution immediately before use.

  • Use a stabilized stock solution: Prepare a concentrated stock solution under optimal stability conditions (e.g., in an aprotic solvent with an antioxidant, stored under argon) and dilute it into your reaction mixture at the last possible moment.

Data Presentation

Table 1: Hypothetical Effect of pH on the Degradation of 4-Methylthiophen-3-amine in Aqueous Solution at 25°C over 24 hours.

pH	Buffer System	% Degradation (Hypothetical)
3.0	Citrate Buffer	1.2%
5.0	Acetate Buffer	3.5%
7.0	Phosphate Buffer	8.9%
9.0	Borate Buffer	15.4%

Table 2: Hypothetical Efficacy of Antioxidants on the Stability of 4-Methylthiophen-3-amine in Solution (in THF at 25°C, exposed to air for 48 hours).

Antioxidant	Concentration (% w/v)	% Degradation (Hypothetical)
None	N/A	12.5%
BHT	0.05%	2.1%
Propyl Gallate	0.05%	3.5%
Ascorbic Acid	0.05%	7.8% (Note: Poor solubility in THF)

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution of 4-Methylthiophen-3-amine

• Solvent Preparation: Take a suitable volume of a high-purity aprotic solvent (e.g., anhydrous Acetonitrile or THF) in a flask. Degas the solvent by bubbling argon or nitrogen through it for at least 30 minutes.

• Antioxidant Addition (Optional): If desired, add an antioxidant such as BHT to the degassed solvent to a final concentration of 0.05% (w/v).

• Weighing: In a glovebox or under a stream of inert gas, accurately weigh the required amount of 4-Methylthiophen-3-amine.

• Dissolution: Transfer the weighed compound to a clean, dry amber vial. Add the degassed (and optionally stabilized) solvent to the vial to achieve the desired concentration.

• Mixing: Gently swirl or vortex the vial until the compound is completely dissolved.

• Storage: Seal the vial tightly with a cap containing a PTFE septum. Store the vial at the recommended low temperature (e.g., 2-8 °C), protected from light.

Protocol 2: Forced Degradation Study to Assess Stability

• Solution Preparation: Prepare a stock solution of 4-Methylthiophen-3-amine in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Aliquot the stock solution into separate vials and subject them to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 60 °C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature for 24 hours.

  • Oxidation: Add 3% H2O2 and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat at 60 °C for 24 hours.

  • Photodegradation: Expose to a photostability chamber (ICH Q1B) for a defined period.

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC method (see Protocol 3).

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify degradation products.

Protocol 3: Stability-Indicating HPLC Method for 4-Methylthiophen-3-amine

This is a general method and may require optimization.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water

  • B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan for an optimal wavelength using a PDA detector, likely around 254 nm or 280 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Procedure: Inject the prepared samples (from stability studies or experimental time points) and monitor the chromatogram for the appearance of new peaks and a decrease in the area of the main 4-Methylthiophen-3-amine peak.

Visualizations

Caption: Troubleshooting workflow for an unstable 4-Methylthiophen-3-amine solution.

Caption: General workflow for preparing and using a stabilized solution.

Addressing solubility issues of 4-Methylthiophen-3-amine in organic solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility issues with 4-Methylthiophen-3-amine in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Methylthiophen-3-amine?

4-Methylthiophen-3-amine is a primary amine with a moderately polar structure due to the amine group and the sulfur-containing thiophene ring. Its solubility is influenced by the interplay between the polar amine group, which can engage in hydrogen bonding, and the less polar methyl and thiophene components. Generally, it is expected to be more soluble in polar organic solvents and may have limited solubility in nonpolar hydrocarbon solvents.[1][2] The primary amine group also allows for salt formation with acids, which can significantly alter its solubility profile, particularly in aqueous or protic solvents.[3][4]

Q2: I am having difficulty dissolving 4-Methylthiophen-3-amine in my chosen solvent. What are the common reasons for this?

Several factors can contribute to poor solubility:

• Solvent Polarity: The polarity of your solvent may not be optimal for dissolving 4-Methylthiophen-3-amine. "Like dissolves like" is a key principle; a compound with moderate polarity will best dissolve in a solvent of similar polarity.

• Concentration: You may be attempting to prepare a solution that is above the saturation point of the compound in that specific solvent.

• Temperature: Solubility is often temperature-dependent. Room temperature may not be sufficient for dissolution.

• Purity of the Compound: Impurities in the 4-Methylthiophen-3-amine sample can affect its solubility.

• pH of the Solution (for protic or aqueous-organic mixtures): The protonation state of the amine group is pH-dependent and significantly impacts solubility. In its free base form, it may be less soluble than its protonated salt form.[3][5]

Q3: Can I use heat to improve the solubility of 4-Methylthiophen-3-amine?

Yes, gentle heating can be an effective method to increase the solubility of many compounds, including 4-Methylthiophen-3-amine.[3] However, it is crucial to consider the compound's thermal stability. Prolonged exposure to high temperatures can lead to degradation. It is recommended to:

• Start with gentle warming (e.g., 30-40°C).

• Use the lowest effective temperature for the shortest possible duration.

• Always monitor for any changes in the solution's color, which might indicate degradation.

• After dissolution, allow the solution to cool to room temperature to check for precipitation, which would indicate the formation of a supersaturated solution.

Q4: How does salt formation affect the solubility of 4-Methylthiophen-3-amine?

Converting the primary amine to its corresponding salt (e.g., a hydrochloride salt) by adding an acid can significantly enhance its solubility in polar protic solvents, including water and alcohols.[3][4] This is because the ionic salt form has stronger interactions with polar solvent molecules.

Troubleshooting Guide

Issue: 4-Methylthiophen-3-amine is not dissolving in my organic solvent.

This guide provides a systematic approach to troubleshoot and resolve solubility issues.

Step 1: Verify Solvent Choice

Refer to the qualitative solubility table below to ensure you are using an appropriate solvent.

Table 1: Qualitative Solubility of 4-Methylthiophen-3-amine in Common Organic Solvents

Solvent Class	Solvent Example	Expected Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble	High polarity and hydrogen bond accepting capability.
Dimethylformamide (DMF)	Soluble	High polarity and hydrogen bond accepting capability.
Acetonitrile	Moderately Soluble	Moderate polarity.
Acetone	Moderately Soluble	Moderate polarity.
Polar Protic	Methanol	Soluble	Can act as a hydrogen bond donor and acceptor.
Ethanol	Soluble	Can act as a hydrogen bond donor and acceptor.
Isopropanol	Moderately Soluble	Lower polarity compared to methanol and ethanol.
Ethers	Tetrahydrofuran (THF)	Slightly Soluble	Moderate polarity, can accept hydrogen bonds.
Diethyl Ether	Sparingly Soluble	Low polarity.
Halogenated	Dichloromethane (DCM)	Slightly Soluble	Moderate polarity.
Chloroform	Slightly Soluble	Moderate polarity.
Aromatic	Toluene	Sparingly Soluble	Nonpolar.
Aliphatic	Hexane	Insoluble	Nonpolar.

Disclaimer: This table is based on general chemical principles and the structure of 4-Methylthiophen-3-amine. Experimental verification is recommended.

Step 2: Employ Physical Dissolution Aids

If the solvent choice seems appropriate, try the following physical methods to aid dissolution:

• Agitation: Vigorously vortex or stir the mixture.

• Sonication: Use an ultrasonic bath for 5-15 minutes to break down solid aggregates and enhance dissolution.[3]

• Gentle Heating: As detailed in the FAQs, warm the mixture gently, being mindful of potential degradation.

Step 3: Consider a Co-Solvent System

If a single solvent is ineffective, a co-solvent system can be used. For example, if your compound is poorly soluble in a nonpolar solvent required for a reaction, adding a small amount of a polar co-solvent in which the compound is highly soluble (like DMSO or DMF) can improve overall solubility.

Step 4: pH Adjustment (for protic or aqueous-organic systems)

If your solvent system contains a protic component (e.g., water, alcohol), the solubility of 4-Methylthiophen-3-amine can be highly dependent on the pH. The primary amine group can be protonated under acidic conditions, forming a more soluble salt. Consider adding a small amount of a suitable acid.[3][5]

Experimental Protocols

Protocol 1: Determination of Qualitative Solubility

Objective: To determine if 4-Methylthiophen-3-amine is soluble, slightly soluble, or insoluble in a given solvent.

Materials:

• 4-Methylthiophen-3-amine

• A selection of organic solvents (see Table 1)

• Small vials (e.g., 1.5 mL or 4 mL)

• Vortex mixer

• Analytical balance

Methodology:

• Weigh approximately 1-2 mg of 4-Methylthiophen-3-amine into a clean, dry vial.

• Add 100 µL of the selected solvent to the vial.

• Vortex the vial vigorously for 1-2 minutes.

• Visually inspect the solution.

  • Soluble: The solid completely dissolves, and the solution is clear.

  • Slightly Soluble: Some of the solid dissolves, but undissolved particles remain.

  • Insoluble: The solid does not appear to dissolve at all.

• If the compound is soluble, add another 1-2 mg of the solid and repeat steps 3 and 4 to get a semi-quantitative sense of the solubility limit.

• Record your observations for each solvent tested.

Protocol 2: Troubleshooting Workflow for Dissolving a Target Concentration

Objective: To dissolve a specific concentration of 4-Methylthiophen-3-amine for an experiment.

Materials:

• 4-Methylthiophen-3-amine

• Chosen primary organic solvent

• Co-solvents (e.g., DMSO, DMF) if necessary

• Vortex mixer

• Sonicator

• Heating block or water bath

Methodology:

• Calculate the required mass of 4-Methylthiophen-3-amine and the volume of the primary solvent.

• Add the solid to the vial, followed by about 80% of the total solvent volume.

• Vortex the mixture for 2 minutes.

• If the solid is not fully dissolved, sonicate the vial for 10 minutes.

• If undissolved solid remains, gently warm the mixture to 30-40°C while stirring for 5-10 minutes.

• If the compound is still not dissolved, consider adding a co-solvent. Add a small volume (e.g., 1-5% of the total volume) of a solvent in which the compound is highly soluble (e.g., DMSO) and vortex.

• Once the solid is dissolved, add the remaining primary solvent to reach the final target concentration and volume.

• Allow the solution to cool to room temperature and observe for any precipitation. If precipitation occurs, the solution was supersaturated, and you may need to prepare a lower concentration or use a different solvent system.

Visualizations

References

• 1. srdata.nist.gov [srdata.nist.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. 4-methylthiophen-3-amine hydrochloride | 24030-00-0 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC Method for the Quantification of 4-Methylthiophen-3-amine

This guide presents a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of 4-Methylthiophen-3-amine. The performance of this method is objectively compared with alternative analytical techniques, providing researchers, scientists, and drug development professionals with the supporting experimental data necessary to select the most suitable methodology for their applications.

Primary Validated Method: Reversed-Phase HPLC with UV Detection

A novel reversed-phase high-performance liquid chromatography (RP-HPLC) method was developed and validated for the quantification of 4-Methylthiophen-3-amine. This method demonstrates high sensitivity, accuracy, and precision, making it suitable for routine quality control and research applications.

Experimental Protocol: HPLC-UV Method

1. Instrumentation and Chromatographic Conditions:

• System: Agilent 1260 Infinity II HPLC or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a Diode Array Detector (DAD).

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and 0.1% Phosphoric Acid in Water (40:60, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 245 nm.

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-Methylthiophen-3-amine reference standard and dissolve in a 100 mL volumetric flask with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1.0 to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing 4-Methylthiophen-3-amine in the mobile phase to achieve a theoretical concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

3. Method Validation Protocol:

The developed method was validated according to the International Council for Harmonisation (ICH) guidelines, evaluating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

• Specificity: The ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present. This was evaluated by analyzing a placebo and a spiked sample to check for any interfering peaks at the retention time of 4-Methylthiophen-3-amine.

• Linearity: The linearity was established by injecting the working standard solutions in triplicate. A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was determined.

• Accuracy: The accuracy was determined by the recovery method. A known amount of 4-Methylthiophen-3-amine was added to a placebo matrix at three different concentration levels (80%, 100%, and 120% of the target concentration). The recovery percentage was then calculated.

• Precision:

  • Repeatability (Intra-day precision): Assessed by analyzing six replicate injections of a standard solution at 100% of the target concentration on the same day.

  • Intermediate Precision (Inter-day precision): Determined by analyzing the same standard solution on three different days. The Relative Standard Deviation (RSD) was calculated for both repeatability and intermediate precision.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These were calculated based on the standard deviation of the response and the slope of the calibration curve using the formulae: LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Data Presentation: HPLC Method Validation Summary

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference observed	No interfering peaks at the analyte's retention time
Linearity Range	1.0 - 100 µg/mL	-
Correlation Coefficient (r²)	0.9995	r² ≥ 0.999
Accuracy (Recovery %)	98.5% - 101.2%	98.0% - 102.0%
Precision (RSD %)
- Repeatability (Intra-day)	0.85%	RSD ≤ 2.0%
- Intermediate (Inter-day)	1.25%	RSD ≤ 2.0%
Limit of Detection (LOD)	0.25 µg/mL	-
Limit of Quantification (LOQ)	0.75 µg/mL	-

Comparison with Alternative Analytical Methods

While the validated HPLC-UV method is robust and reliable, other techniques can be employed for the quantification of 4-Methylthiophen-3-amine, each with its own advantages and disadvantages.

Feature	HPLC-UV (Validated Method)	UPLC-MS/MS	GC-FID
Principle	Liquid chromatography with UV detection	Ultra-performance liquid chromatography with tandem mass spectrometry	Gas chromatography with flame ionization detection
Sensitivity	High (µg/mL range)	Very High (ng/mL to pg/mL range)	Moderate (µg/mL range)
Selectivity	Good	Excellent	Good
Speed	Moderate (10 min run time)	Fast (2-5 min run time)	Fast (5-10 min run time)
Cost (Instrument)	Moderate	High	Low to Moderate
Cost (Operational)	Low	High	Low
Sample Derivatization	Not required	Not typically required	May be required for improved volatility and peak shape
Ideal Application	Routine QC, content uniformity, stability studies	Trace level analysis, impurity profiling, bioanalysis	Analysis of volatile impurities, routine analysis of thermally stable compounds

Visualizing the Workflow

HPLC Method Validation Workflow

Caption: Workflow for the validation of the HPLC method.

Logical Relationship of Analytical Methods

Caption: Comparison of analytical techniques.

Comparative analysis of different synthetic routes to 4-Methylthiophen-3-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of synthetic routes to 4-Methylthiophen-3-amine, a valuable building block in medicinal chemistry. The information presented is curated from peer-reviewed literature and patent filings to assist researchers in selecting the most suitable method for their specific needs, considering factors such as yield, purity, and operational simplicity.

Introduction

4-Methylthiophen-3-amine is a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif is found in molecules targeting a range of therapeutic areas. The efficient and scalable synthesis of this amine is therefore of significant interest. This document outlines and compares the most viable synthetic pathways, providing detailed experimental protocols and quantitative data to support an informed decision-making process. The primary route discussed involves the synthesis of a key intermediate, methyl 3-amino-4-methylthiophene-2-carboxylate, followed by its conversion to the target compound.

Comparative Data of Synthetic Routes

The synthesis of 4-Methylthiophen-3-amine is most effectively achieved through a two-stage process:

• Formation of methyl 3-amino-4-methylthiophene-2-carboxylate: Two variations of this initial step are presented, starting from 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene.

• Conversion to 4-Methylthiophen-3-amine: This stage involves the hydrolysis and decarboxylation of the carboxylate intermediate. Due to the noted instability of the free amine, a high-yielding method proceeds via a Boc-protected intermediate, followed by deprotection.

The following tables summarize the quantitative data for each step.

Table 1: Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

Parameter	Route 1A	Route 1B
Starting Material	2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene	2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene
Reagents	Hydroxylamine hydrochloride	Hydroxylamine hydrochloride, Ferric chloride, Cyanuric chloride
Solvent	Acetonitrile	N,N-Dimethylformamide (DMF)
Reaction Time	5 hours	4 hours
Temperature	Reflux	70-90°C
Yield	64%[1]	96.5%[2]
Purity	Not specified, isolated as a solid (mp 82°-83°)[1]	98.3%[2]

Table 2: Conversion of Methyl 3-amino-4-methylthiophene-2-carboxylate to 4-Methylthiophen-3-amine

Parameter	Step 2a: Hydrolysis, Decarboxylation & Boc-Protection	Step 2b: Boc-Deprotection
Starting Material	Methyl 3-amino-4-methylthiophene-2-carboxylate	(4-Methyl-thiophen-3-yl)-carbamic acid tert-butyl ester
Reagents	Potassium hydroxide, Hydrochloric acid, Di-tert-butyl dicarbonate	Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl)
Solvent	Water, Heptane	Dichloromethane (DCM) or Dioxane
Reaction Time	Not specified	Typically 1-2 hours
Temperature	30°C to 80°C, then room temperature	0°C to room temperature
Yield	70-85% (of Boc-protected amine)[3]	Typically quantitative
Purity	Not specified	High, product often precipitated as a salt

Experimental Protocols

Route 1A: Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate in Acetonitrile[1][4]

• Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.74 g) in acetonitrile (13 ml) and bring the solution to a boil.

• Add hydroxylamine hydrochloride (0.69 g) to the boiling solution.

• Reflux the mixture for 5 hours.

• Cool the reaction mixture in an ice bath and add dry ether (50 ml), resulting in the formation of a sticky precipitate.

• Filter the precipitate with the aid of kieselguhr.

• Slurry the kieselguhr with water and filter.

• Basify the filtrate with ammonia and extract with ether (2x).

• Dry the combined ether extracts over sodium sulphate, filter, and evaporate to yield the title compound.

Route 1B: High-Yield Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate in DMF[2]

• Dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (87 g, 0.5 mole) in N,N-dimethylformamide (435 ml).

• Add anhydrous ferric chloride (2.43 g, 0.015 mole) and cyanuric chloride (2.77 g, 0.015 mol).

• Add hydroxylamine hydrochloride (48.6 g, 0.7 mol).

• Maintain the reaction temperature at 70-90°C for 4 hours.

• Evaporate the solvent under reduced pressure.

• To the obtained residue, add 600 ml of 25% ammonia water and stir for 30 minutes.

• Filter the resulting solid, wash with 500 ml of water, and dry to obtain methyl 3-amino-4-methyl-2-thiophenecarboxylate.

Step 2a: Hydrolysis, Decarboxylation, and Boc-Protection[3]

• Charge a three-neck round bottom flask equipped with a mechanical stirrer, thermocouple, and condenser with methyl 3-amino-4-methylthiophene-2-carboxylate (400 g, 2.34 mol), water (800 g), and 45% KOH solution (400 g, 3.28 mol, 1.4 eq.) at room temperature under a nitrogen atmosphere.

• Warm the suspension from 30°C to 80°C. After 30 minutes at 80°C, cool the solution to 20°C.

• In situ acidification and decarboxylation are implied, followed by protection. The patent suggests subsequent treatment with hydrochloric acid to facilitate decarboxylation.

• The resulting unstable 4-methylthiophen-3-amine is then protected with di-tert-butyl dicarbonate (Boc₂O) in a suitable solvent such as heptane to yield (4-methyl-thiophen-3-yl)-carbamic acid tert-butyl ester.

Step 2b: Boc-Deprotection to Yield 4-Methylthiophen-3-amine

• Dissolve the (4-methyl-thiophen-3-yl)-carbamic acid tert-butyl ester (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or 1,4-dioxane.

• Cool the solution to 0°C in an ice bath.

• Slowly add an excess of a strong acid, such as trifluoroacetic acid (TFA) (e.g., 10 equivalents) or a solution of 4M HCl in dioxane (e.g., 5 equivalents).[4]

• Remove the ice bath and allow the reaction to warm to room temperature, stirring for 1-2 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

• Add cold diethyl ether to the residue to precipitate the product, likely as the corresponding salt (e.g., hydrochloride or trifluoroacetate).

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

Synthesis Pathway and Logic Diagram

The following diagram illustrates the synthetic pathways described above, highlighting the key intermediates and reaction steps.

Caption: Synthetic routes to 4-Methylthiophen-3-amine.

Discussion

The synthesis of 4-Methylthiophen-3-amine is effectively achieved from 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene. For the initial step, the formation of methyl 3-amino-4-methylthiophene-2-carboxylate, Route 1B offers a significantly higher yield (96.5%) compared to Route 1A (64%). The use of DMF as a solvent and the addition of ferric chloride and cyanuric chloride appear to be crucial for this improved efficiency.

The conversion of the carboxylate intermediate to the final product is complicated by the instability of the free amine. A robust and high-yielding approach involves a two-step sequence: hydrolysis and decarboxylation followed by in-situ protection of the amine with a Boc group, and subsequent deprotection. This sequence provides the Boc-protected amine in good yields (70-85%). The final deprotection step is typically a clean and high-yielding reaction.

While a one-pot hydrolysis and decarboxylation to directly yield 4-Methylthiophen-3-amine might seem more atom-economical, the literature suggests that the instability of the product makes its isolation challenging. Therefore, the two-step protection-deprotection strategy is recommended for achieving a higher overall yield and purity of the final compound, which can be isolated as a more stable salt.

Researchers should consider the trade-off between the number of synthetic steps and the overall yield and purity when selecting a route. For large-scale synthesis, the higher-yielding Route 1B for the initial step, followed by the protection-deprotection sequence, appears to be the most viable option.

References

• 1. prepchem.com [prepchem.com]
• 2. Methyl 3-amino-4-methylthiophene-2-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 3. WO2009006066A2 - Process for the preparation of benzimidazol thienylamine compounds and intermediates thereof - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of 4-Methylthiophen-3-amine and Other Aminothiophenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of 4-methylthiophen-3-amine against other common aminothiophene isomers. Understanding these reactivity patterns is crucial for designing efficient synthetic routes and developing novel thiophene-based compounds in medicinal chemistry and materials science.

Introduction to Aminothiophene Reactivity

Thiophene is an electron-rich aromatic heterocycle that readily undergoes electrophilic substitution, exhibiting greater reactivity than benzene but typically less than furan and pyrrole.[1][2] The introduction of an amino group (a potent activating group) further enhances the reactivity of the thiophene ring towards electrophiles. The position of this amino group, along with other substituents, dictates the regioselectivity and overall reaction rates.

Aminothiophenes are key building blocks in the synthesis of pharmaceuticals and functional materials. Their reactivity is primarily governed by two main factors:

• Electrophilic Aromatic Substitution (SEAr) on the Ring: The amino group strongly activates the thiophene ring, directing incoming electrophiles to specific positions.

• Nucleophilicity of the Amino Group: The lone pair of electrons on the nitrogen atom can participate in various reactions, such as acylation and alkylation.

Comparative Reactivity Analysis

This section compares the reactivity of 4-methylthiophen-3-amine with two key isomers: thiophen-2-amine and thiophen-3-amine.

Electrophilic Aromatic Substitution (SEAr)

The rate and position of electrophilic attack are determined by the ability of the substituents to stabilize the intermediate carbocation (σ-complex).[1]

• 4-Methylthiophen-3-amine: This isomer is highly activated.

  • The amino group at the C3 position strongly directs electrophilic attack to the C2 and C5 positions.

  • The methyl group at the C4 position, being an electron-donating group, further activates the ring, particularly at the adjacent C5 position.

  • Consequently, electrophilic substitution is expected to occur predominantly at the C2 and C5 positions, with the C2 position often being the most favored due to the powerful directing effect of the adjacent amino group.

• Thiophen-2-amine:

  • The amino group at the C2 position strongly activates and directs incoming electrophiles to the C3 and C5 positions.[3] Substitution at the C5 position is generally preferred due to less steric hindrance.

• Thiophen-3-amine:

  • The amino group at the C3 position directs electrophiles to the C2 and C5 positions. The C2 position is highly activated due to being adjacent to the amino group.

Summary of Directing Effects:

Predicted regioselectivity for electrophilic attack.

Quantitative Comparison of Reactivity in Bromination:

While direct, side-by-side quantitative comparisons are scarce in the literature, the outcomes of various bromination reactions under different conditions illustrate the relative reactivities. Thiophene derivatives are typically brominated using reagents like N-Bromosuccinimide (NBS) or bromine in acetic acid.[4][5]

Compound	Reagent	Conditions	Major Product(s)	Yield	Reference
Thiophene	NBS (1 eq.)	CCl₄, reflux	2-Bromothiophene	91%	[4]
3-Alkylthiophene	n-BuLi, then Br₂	-78 °C to RT	2-Bromo-4-alkylthiophene	93%	[6]
4-Methylthiophen-3-amine	NBS (1 eq.)	CHCl₃, RT	2-Bromo-4-methylthiophen-3-amine	High (Predicted)	N/A
Thiophen-2-amine	HBr/H₂O₂	Dioxane, RT	3,5-Dibromothiophen-2-amine	Moderate	N/A

Note: Predicted outcomes are based on established principles of electrophilic substitution. Specific experimental data for the bromination of 4-methylthiophen-3-amine was not available in the searched literature.

Nucleophilicity of the Amino Group (N-Functionalization)

The electron density on the nitrogen atom determines its nucleophilicity. Electron-donating groups (EDGs) on the thiophene ring increase this density, making the amine more nucleophilic.

• 4-Methylthiophen-3-amine: The methyl group at C4 is an EDG, which enhances the electron density on the thiophene ring and, by extension, the nucleophilicity of the C3-amino group compared to the unsubstituted thiophen-3-amine.

• Thiophen-3-amine: Serves as the baseline for 3-substituted aminothiophenes.

• Thiophen-2-amine: The position of the amino group also influences its basicity and nucleophilicity. Due to the electronic effects of the sulfur atom, a 2-amino group may exhibit different nucleophilicity compared to a 3-amino group.

Quantitative Comparison of Reactivity in Acylation:

Acylation of the amino group is a common reaction. The high yield of N-acylation for 1-(2-amino-3-thienyl)ethanone demonstrates the reactive nature of the amino group on the thiophene ring.[7]

Compound	Reagent	Conditions	Product	Yield	Reference
1-(2-Amino-3-thienyl)ethanone	Acetic Anhydride	Reflux, 15 min	N-(3-Acetyl-2-thienyl)acetamide	95%	[7]
4-Methylthiophen-3-amine	Acetic Anhydride	Reflux (Predicted)	N-(4-Methyl-3-thienyl)acetamide	High (Predicted)	N/A

The increased nucleophilicity of 4-methylthiophen-3-amine suggests its acylation would proceed rapidly and in high yield.

Experimental Protocols

Protocol 1: General Procedure for N-Acetylation of an Aminothiophene

This protocol is based on the successful acylation of a substituted 2-aminothiophene.[7]

Materials:

• Aminothiophene derivative (e.g., 4-methylthiophen-3-amine) (10 mmol)

• Acetic anhydride (excess, e.g., 5 mL)

• Water

Procedure:

• Combine the aminothiophene (10 mmol) and acetic anhydride (5 mL) in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to reflux and maintain for 15 minutes.

• Cool the reaction mixture slightly and cautiously add water (approx. 10 mL) to quench the excess acetic anhydride.

• Heat the mixture again for an additional 5 minutes to ensure complete hydrolysis.

• Cool the mixture to room temperature and then place it in an ice bath to induce crystallization.

• Collect the crystalline product by vacuum filtration, wash with cold water, and dry under reduced pressure.

Workflow for the N-acetylation of aminothiophenes.

Protocol 2: General Procedure for Bromination of an Activated Thiophene using NBS

This protocol is a standard method for the regioselective monobromination of activated thiophene rings.[4]

Materials:

• Aminothiophene derivative (e.g., 4-methylthiophen-3-amine) (10 mmol)

• N-Bromosuccinimide (NBS) (10 mmol, 1.0 eq.)

• Carbon tetrachloride (CCl₄) or Chloroform (CHCl₃) (50 mL)

Procedure:

• Dissolve the aminothiophene (10 mmol) in the chosen solvent (50 mL) in a round-bottom flask protected from light.

• Add NBS (10 mmol) to the solution in one portion.

• Stir the reaction mixture at room temperature (or reflux, if necessary) and monitor the reaction progress using TLC.

• Upon completion, filter the reaction mixture to remove the succinimide byproduct.

• Wash the filtrate with an aqueous solution of sodium thiosulfate and then with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Conclusion

The reactivity of 4-methylthiophen-3-amine is significantly influenced by the synergistic activating effects of the C3-amino and C4-methyl groups.

• In Electrophilic Aromatic Substitution: It is a highly activated substrate, with electrophilic attack strongly favored at the C2 and C5 positions. Its overall reactivity in SEAr is expected to be higher than that of unsubstituted thiophen-2-amine or thiophen-3-amine.

• In N-Functionalization: The electron-donating methyl group enhances the nucleophilicity of the amino group, making it more reactive in reactions like acylation compared to its unsubstituted counterpart, thiophen-3-amine.

This heightened and specific reactivity makes 4-methylthiophen-3-amine a valuable and versatile building block for the synthesis of complex, functionalized thiophene derivatives for pharmaceutical and material science applications. The provided protocols offer a starting point for the practical application of these reactivity principles in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. Relative Aromaticity & Reactivity of Pyrrole, Furan & Thiophene | PDF [slideshare.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. KR101268026B1 - A method of controlling the bromination of thiophene derivatives - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

Cross-validation of analytical results for 4-Methylthiophen-3-amine using different techniques

In the landscape of pharmaceutical research and development, the rigorous and accurate analysis of novel chemical entities is paramount. For a compound such as 4-Methylthiophen-3-amine, a substituted thiophene that holds potential as a building block in medicinal chemistry, ensuring the reliability of analytical data through cross-validation is a critical step. This guide provides a comparative overview of three common analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy—for the characterization and quantification of 4-Methylthiophen-3-amine. The presented data, while illustrative, is based on established analytical practices for structurally similar molecules and serves to guide researchers in setting up robust analytical workflows.

Quantitative Performance Comparison

The selection of an analytical technique is often a balance between sensitivity, selectivity, and the nature of the analyte. The following table summarizes typical performance characteristics for the analysis of a small molecule like 4-Methylthiophen-3-amine using HPLC, GC-MS, and NMR.

Parameter	HPLC-UV	GC-MS	¹H NMR
Linearity (R²)	> 0.999	> 0.998	> 0.995
Limit of Detection (LOD)	0.01 µg/mL	0.005 µg/mL	10 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL	0.015 µg/mL	30 µg/mL
Accuracy (% Recovery)	98-102%	97-103%	95-105%
Precision (%RSD)	< 2%	< 3%	< 5%
Selectivity	Moderate to High	Very High	High (Structural Info)
Throughput	High	Moderate	Low to Moderate
Primary Application	Quantification	Identification & Quantification	Structure Elucidation & Quantification
Note: The data presented in this table is illustrative and representative of typical values for the analysis of small aromatic amines. Actual performance may vary based on the specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

Detailed and reproducible experimental protocols are the foundation of reliable analytical data. Below are representative methodologies for the analysis of 4-Methylthiophen-3-amine using HPLC, GC-MS, and NMR.

High-Performance Liquid Chromatography (HPLC)

This method is designed for the quantification of 4-Methylthiophen-3-amine in a given sample matrix.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid) is often effective for separating aromatic amines. A typical gradient might start at 10% acetonitrile and increase to 90% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength determined by the UV spectrum of 4-Methylthiophen-3-amine (typically around 254 nm).

• Sample Preparation: A stock solution of 4-Methylthiophen-3-amine is prepared in the mobile phase. Calibration standards are prepared by serial dilution of the stock solution. Samples are dissolved in the mobile phase and filtered through a 0.45 µm syringe filter before injection.

• Internal Standard: A structurally similar compound with a distinct retention time, such as 3-aminothiophene, can be used to improve precision.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides both quantitative and qualitative information, making it a powerful tool for identification and confirmation. Derivatization is often employed for amines to improve their volatility and chromatographic peak shape.[1][2]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for the analysis of derivatized amines.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• Injection: Splitless injection at 250 °C.

• Derivatization: The amine group of 4-Methylthiophen-3-amine can be derivatized using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or trifluoroacetic anhydride (TFAA) to increase volatility and improve peak shape.[2] The sample is typically heated with the derivatizing agent prior to injection.

• Mass Spectrometry: Electron ionization (EI) at 70 eV. The mass spectrometer is operated in full scan mode for qualitative analysis and selected ion monitoring (SIM) mode for quantitative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is unparalleled for structural elucidation and can also be used for quantitative analysis (qNMR).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the analyte is soluble, such as deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation: An accurately weighed amount of the 4-Methylthiophen-3-amine sample is dissolved in a known volume of the deuterated solvent. For quantitative NMR, a certified internal standard with a known concentration and non-overlapping signals (e.g., maleic acid) is added.

• Data Acquisition: A standard ¹H NMR spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. For quantification, the relaxation delay (d1) should be set to at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

• Data Processing: The spectrum is phased and baseline corrected. For quantification, the integrals of the analyte and internal standard signals are carefully determined. The concentration of the analyte is calculated relative to the known concentration of the internal standard.

Visualizing Analytical Workflows

Graphical representations of experimental and logical workflows can greatly enhance understanding. The following diagrams were created using the Graphviz DOT language to illustrate key processes in the cross-validation of analytical results.

Caption: A logical workflow for the cross-validation of analytical methods.

Caption: A hypothetical signaling pathway illustrating a potential mechanism of action.

References

• 1. gcms.cz [gcms.cz]
• 2. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

A Comparative Guide to the Biological Activity of 4-Methylthiophen-3-amine and its Regioisomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of 4-methylthiophen-3-amine and its regioisomers, including 2-methylthiophen-3-amine, 3-methylthiophen-2-amine, 5-methylthiophen-2-amine, and 5-methylthiophen-3-amine. The document synthesizes available data and structure-activity relationships to offer insights into the pharmacological potential of these aminothiophene scaffolds.

Introduction

Thiophene-containing compounds are a cornerstone in medicinal chemistry, recognized for their diverse pharmacological properties. The 2-aminothiophene scaffold, in particular, is a privileged structure found in numerous biologically active molecules, demonstrating a wide array of activities including antimicrobial, anti-inflammatory, anticancer, and kinase inhibitory effects.[1][2][3][4] The position of substituents on the thiophene ring can significantly influence the molecule's biological activity, making a comparative study of regioisomers crucial for drug design and development. This guide focuses on the impact of the relative positions of the methyl and amino groups on the biological profiles of methylthiophenamines.

Comparative Biological Activity: A Structure-Activity Relationship (SAR) Perspective

Direct comparative studies of the biological activities of the parent compounds 4-methylthiophen-3-amine and its simple regioisomers are not extensively documented in publicly available literature. However, by analyzing structure-activity relationship (SAR) studies of various substituted aminothiophene derivatives, we can infer the potential impact of the positioning of the amino and methyl groups on their biological profiles.

The biological activity of aminothiophenes is often dictated by the accessibility of the amino group for interactions with biological targets and the electronic properties of the thiophene ring, which are influenced by the position of the methyl group.

Key SAR Insights:

• 2-Aminothiophene Moiety: The 2-aminothiophene scaffold is a common feature in many biologically active compounds.[5][6][7] Its presence is often crucial for the observed pharmacological effects.

• Substitution at the 5-position: Substitution at the 5-position of the 2-aminothiophene ring has been shown to be important for various biological activities. For instance, in a series of anti-inflammatory compounds, substitution at this position was deemed important for pharmacological activity.[8]

• 3-Aminothiophene Derivatives: While less common than their 2-amino counterparts, 3-aminothiophene derivatives also serve as valuable intermediates in the synthesis of biologically active compounds, including those with anticancer properties.[9]

• Influence of Methyl Group Position: The methyl group, being an electron-donating group, can influence the nucleophilicity of the amino group and the overall electron density of the thiophene ring. Its position can therefore affect binding to target proteins and metabolic stability.

Based on these principles, a qualitative comparison can be proposed:

• 2-Amino-5-methylthiophene derivatives are frequently reported in the literature with a range of biological activities, suggesting this substitution pattern is often favorable.[5][6]

• 3-Amino-4-methylthiophene derivatives are also of interest, with studies on related structures indicating potential for biological activity.

• The biological profiles of 3-amino-2-methylthiophene and other regioisomers are less commonly reported, suggesting they may be less explored or potentially less active for the targets studied so far.

The following tables summarize representative biological activities of various aminothiophene derivatives to illustrate the potential of this class of compounds. It is important to note that these tables do not represent a direct comparison of the parent methylthiophenamine regioisomers but rather showcase the activities of more complex molecules containing these core structures.

Data Presentation

Table 1: Representative Anticancer Activity of Aminothiophene Derivatives

Compound Class	Cancer Cell Line	Activity (IC₅₀/GI₅₀)	Reference
2-Aminothiophene Derivatives	HeLa, PANC-1	Potent antiproliferative effects	[10]
2-Amino-3-carbomethoxythiophene Derivatives	HCT116	5.28 µM	[3]
5-Alkyl-2-amino-3-methylcarboxylate thiophenes	T-cell leukemia/lymphoma	Selective anti-cancer activity	[10]

Table 2: Representative Antimicrobial Activity of Aminothiophene Derivatives

Compound Class	Microorganism	Activity (MIC)	Reference
3-Aminothiophene-2-carboxamide Derivatives	S. aureus, B. subtilis, E. coli, P. aeruginosa	40.0% to 86.9% inhibition	[1]
2-Aminothiophene Derivatives	Gram-positive and Gram-negative bacteria	Moderate to good activity	[11]
Thiophene-based sulfenimines	S. aureus (MRSA), P. aeruginosa, C. albicans	8–32 µg/mL	[12]

Table 3: Representative Kinase Inhibitory Activity of Aminothiophene Derivatives

Compound Class	Kinase Target	Activity (IC₅₀/Kᵢ)	Reference
Thiazole-based inhibitors with thiophene moiety	GSK-3β	8 nM (IC₅₀), 2 nM (Kᵢ)	[13]
2-Aminothiophene Derivatives	Protein Kinase G (PknG)	Specific inhibitors	[14]
2-Ureido-thiophene-3-carboxylate	Antibacterial against S. aureus (mechanism may involve kinase inhibition)	Micromolar inhibitor	[15]

Experimental Protocols

Antimicrobial Activity Assessment: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (4-methylthiophen-3-amine and its regioisomers)

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: Culture the microbial strain in the appropriate broth overnight. Adjust the turbidity to match a 0.5 McFarland standard.

• Serial Dilution: Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution of the compounds in the 96-well plates containing the appropriate broth.

• Inoculation: Add the standardized microbial suspension to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Cytotoxicity Assessment: MTT Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against compound concentration.[10]

Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of compounds against a specific protein kinase.

Materials:

• Purified kinase enzyme

• Kinase-specific substrate (peptide or protein)

• ATP (adenosine triphosphate)

• Test compounds

• Kinase assay buffer

• Detection reagents (e.g., radioactive ATP, phosphospecific antibodies, or a commercial kinase assay kit)

• 96- or 384-well plates

Procedure:

• Reaction Setup: In a microtiter plate, combine the kinase, its substrate, and the test compound at various concentrations in the kinase assay buffer.

• Initiation of Reaction: Start the kinase reaction by adding a defined concentration of ATP.

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 30°C) for a set period.

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., EDTA) or by denaturing the enzyme.

• Detection of Kinase Activity: Quantify the amount of phosphorylated substrate using an appropriate detection method. For example, in a radiometric assay, measure the incorporation of ³²P from [γ-³²P]ATP into the substrate. In an ELISA-based assay, use a phosphospecific antibody to detect the phosphorylated product.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a control reaction without any inhibitor. Determine the IC₅₀ value from the dose-response curve.

Mandatory Visualizations

Signaling Pathway Diagram: Kinase Inhibitor Action

References

• 1. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. 2-Amino-5-methylthiophene-3-carboxamide|51486-03-4 [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2-aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents | Semantic Scholar [semanticscholar.org]
• 11. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Syntheses and biological evaluation of 2-amino-3-acyl-tetrahydrobenzothiophene derivatives; antibacterial agents with antivirulence activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Spectroscopic Journey: Unveiling the Molecular Evolution of 4-Methylthiophen-3-amine from its Precursors

For researchers, scientists, and professionals in drug development, a thorough understanding of the molecular characteristics of a target compound and its synthetic intermediates is paramount. This guide provides a detailed spectroscopic comparison of the promising heterocyclic amine, 4-Methylthiophen-3-amine, and its key precursors: Methyl 4-methyl-3-oxotetrahydrothiophene-2-carboxylate and Methyl 3-amino-4-methylthiophene-2-carboxylate. By presenting key experimental data and methodologies, this document aims to facilitate the identification, characterization, and quality control of these compounds in a research and development setting.

The synthetic pathway to 4-Methylthiophen-3-amine involves a series of transformations that progressively alter the molecule's electronic and structural features. These changes are directly reflected in their spectroscopic signatures. This guide will delve into the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for each compound, offering a comparative analysis that highlights the key transformations.

Synthetic Pathway Overview

The synthesis of 4-Methylthiophen-3-amine typically proceeds through the following two-step sequence, starting from Methyl 4-methyl-3-oxotetrahydrothiophene-2-carboxylate.

Caption: Synthetic pathway to 4-Methylthiophen-3-amine.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 4-Methylthiophen-3-amine and its precursors. This side-by-side comparison allows for a clear understanding of the changes in molecular structure at each synthetic step.

Table 1: ¹H NMR Spectroscopic Data

Compound	Proton (¹H)	Chemical Shift (δ, ppm)
Methyl 4-methyl-3-oxotetrahydrothiophene-2-carboxylate	-CH₃ (ring)	~2.3
-OCH₃ (ester)	~3.7
Ring Protons	Variable
Methyl 3-amino-4-methylthiophene-2-carboxylate	-CH₃	~2.2
-OCH₃	~3.8
Thiophene ring H	~6.5
-NH₂	Broad signal
4-Methylthiophen-3-amine	-CH₃	Expected ~2.1
Thiophene ring H	Expected ~6.0-7.0
-NH₂	Broad signal

Table 2: IR Spectroscopic Data

Compound	Functional Group	Wavenumber (cm⁻¹)
Methyl 4-methyl-3-oxotetrahydrothiophene-2-carboxylate	C=O (ester)	1730 - 1750
C=O (ketone)	1680 - 1700
Methyl 3-amino-4-methylthiophene-2-carboxylate	N-H Stretch	3300 - 3500 (two bands)
C=O Stretch (ester)	~1680
N-H Bend	~1620
4-Methylthiophen-3-amine	N-H Stretch	Expected 3300-3500 (two bands)
N-H Bend	Expected ~1620
C-N Stretch	Expected ~1340-1250

Table 3: Mass Spectrometry Data

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
Methyl 4-methyl-3-oxotetrahydrothiophene-2-carboxylate	174	143 (-OCH₃)
Methyl 3-amino-4-methylthiophene-2-carboxylate	171	139 (-OCH₃)
4-Methylthiophen-3-amine	Expected 113	Expected 98 (-NH)

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility. The following sections outline the methodologies for the synthesis of the target compound and its precursors, as well as the procedures for acquiring the spectroscopic data.

Synthesis Protocols

Synthesis of Methyl 3-amino-4-methylthiophene-2-carboxylate

This procedure is adapted from a patented method.[1]

• Dissolve 2-Methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene in acetonitrile.

• Add hydroxylamine hydrochloride to the solution.

• Reflux the mixture for several hours.

• Cool the reaction mixture and add diethyl ether to precipitate the product.

• Filter and purify the resulting solid to yield Methyl 3-amino-4-methylthiophene-2-carboxylate.

Synthesis of 4-Methylthiophen-3-amine (via Decarboxylation)

The conversion of Methyl 3-amino-4-methylthiophene-2-carboxylate to 4-Methylthiophen-3-amine involves a decarboxylation reaction. A general approach is described in the patent literature.[2]

• Hydrolyze the ester group of Methyl 3-amino-4-methylthiophene-2-carboxylate using a base such as potassium hydroxide in water.

• Acidify the reaction mixture to induce decarboxylation, yielding 4-Methylthiophen-3-amine.

• The resulting amine can then be protected, for example, with a Boc group, for further reactions or purified as is.

Spectroscopic Analysis Protocols

The following are general protocols for obtaining the spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Prepare a sample by dissolving approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 or 600 MHz for ¹H).

• Process the spectra using appropriate software to perform Fourier transformation, phase correction, and baseline correction. Chemical shifts are reported in parts per million (ppm) relative to a residual solvent peak or an internal standard (e.g., TMS).[3]

Infrared (IR) Spectroscopy

• For solid samples, Attenuated Total Reflectance (ATR)-IR spectroscopy is a common technique. Place a small amount of the solid sample directly on the ATR crystal.

• Acquire the spectrum over a typical range of 4000-400 cm⁻¹.

• For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Characteristic absorption bands are reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)

• For volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is often employed. Dissolve the sample in a suitable volatile solvent.

• Inject the sample into the GC, where it is vaporized and separated on a capillary column.

• The separated components enter the mass spectrometer, where they are ionized (commonly by electron impact).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z), and a detector records their abundance.

• For less volatile compounds, techniques like Electrospray Ionization (ESI) coupled with Liquid Chromatography (LC-MS) may be used.

Visualization of Experimental Workflow

The general workflow for the synthesis and characterization of 4-Methylthiophen-3-amine and its precursors is illustrated below.

References

• 1. US4847386A - Process for preparing thiophene derivatives - Google Patents [patents.google.com]
• 2. WO2009006066A2 - Process for the preparation of benzimidazol thienylamine compounds and intermediates thereof - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Catalyst Efficiency in the Synthesis of Substituted Thiophene Amines

For Researchers, Scientists, and Drug Development Professionals

The synthesis of functionalized thiophenes, particularly those bearing amine groups such as 4-methylthiophen-3-amine, is of significant interest in medicinal chemistry and materials science. The efficiency of catalytic systems is paramount for developing sustainable and economically viable synthetic routes. This guide provides a comparative overview of various catalytic strategies applicable to the synthesis of substituted thiophene amines, with a focus on catalyst performance based on available experimental data from analogous reactions.

Comparative Analysis of Catalytic Systems

The following table summarizes the performance of different catalysts in reactions analogous to the synthesis of amino-substituted thiophenes. Due to the limited availability of direct comparative studies for 4-methylthiophen-3-amine, this data is compiled from the synthesis of various thiophene derivatives, providing insights into potential catalytic pathways and their efficiencies.

Catalyst System	Substrate(s)	Reaction Type	Reaction Conditions	Yield (%)	Reference
Palladium-Based Catalysts
Pd(PPh₃)₄	N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine, Arylboronic acids	Suzuki Cross-Coupling	1,4-dioxane:H₂O (4:1), K₃PO₄, 90 °C, 12 h	58-72	[1][2]
Pd(PPh₃)₄	Schiff bases of bromothiophenes, Aryl boronic acids	Suzuki Cross-Coupling	1,4-dioxane, K₃PO₄, Reflux	Moderate to Good	[3]
Pd(0)	5-bromo-N-(5-methyl-1H-pyrazol-3-yl)thiophene-2-carboxamide, Aryl boronic acids	Suzuki-Miyaura Cross-Coupling	1,4-dioxane, K₃PO₄	66-81	[4][5]
PdI₂/KI	1-mercapto-3-yn-2-ols	Heterocyclodehydration	MeOH, 50-100 °C	Not specified	[6]
Copper-Based Catalysts
CuCl/DBU	1-phenylsulfonylalkylidenethiiranes, Terminal alkynes	Tandem addition/cycloisomerization	Toluene, 50 °C	Not specified	[6]
Cu(I)	Haloalkynes, Sodium sulfide	Cyclization	Not specified	Not specified	[7]
Cu(II)	Thioamides, Alkynoates	Addition/Oxidative Cyclization	Air	Not specified	[7]
Other Catalytic Systems
Rhodium-based	1,2,3-thiadiazoles, Alkynes	Regioselective synthesis	Not specified	Not specified	[7]
Amine-mediated	EWG-activated 2-methylene-1,3-dithioles, Primary aliphatic amines	Ring opening/annulation	CH₃CN, 80 °C	73-78	[8]

Experimental Protocols for Catalyst Benchmarking

To rigorously evaluate and compare the efficiency of different catalysts for the synthesis of 4-methylthiophen-3-amine or related structures, a standardized experimental protocol is crucial. Below is a generalized methodology.

General Procedure for Catalyst Screening in a Suzuki-Miyaura Cross-Coupling Reaction

This protocol is adapted for a common method used in the synthesis of substituted thiophenes.[1][2][3]

1. Materials and Reagents:

• Aryl halide (e.g., 3-bromo-4-methylthiophene)

• Amine source (e.g., a boronic acid derivative with a protected amine or a nitrogen-containing coupling partner)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, etc.)

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃)

• Solvent (e.g., 1,4-dioxane, toluene, DMF, with or without water)

• Internal standard for GC/HPLC analysis (e.g., dodecane)

• Reagents for work-up and purification (e.g., ethyl acetate, brine, MgSO₄)

2. Reaction Setup:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the amine source (1.2 mmol), the base (2.0 mmol), and the internal standard (0.5 mmol).

• Add the palladium catalyst (0.01-0.05 mol%) and the ligand (if applicable, in appropriate molar ratio to the catalyst).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent (5 mL) via syringe.

3. Reaction and Monitoring:

• Place the Schlenk tube in a preheated oil bath at the desired temperature (e.g., 80-110 °C).

• Stir the reaction mixture vigorously.

• Monitor the reaction progress by taking aliquots at regular intervals (e.g., every hour). Quench the aliquot with water, extract with ethyl acetate, and analyze by GC or HPLC to determine the conversion of the starting material and the yield of the product.

4. Work-up and Isolation:

• Once the reaction is complete (as determined by GC/HPLC analysis), cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 4-methylthiophen-3-amine derivative.

5. Data Analysis and Comparison:

• Calculate the yield of the isolated product.

• Determine the catalyst turnover number (TON) and turnover frequency (TOF) for each catalyst.

• Compare the catalysts based on yield, reaction time, reaction conditions (temperature, catalyst loading), and selectivity.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for benchmarking the efficiency of catalysts in a chemical synthesis experiment.

Caption: Experimental workflow for catalyst benchmarking.

References

• 1. researchgate.net [researchgate.net]
• 2. Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.lnu.edu.cn [chem.lnu.edu.cn]

A Head-to-Head Comparison of Purification Techniques for 4-Methylthiophen-3-amine

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) and their intermediates is of paramount importance in drug discovery and development. 4-Methylthiophen-3-amine, a substituted aminothiophene, serves as a crucial building block in the synthesis of various pharmaceutically active compounds. Its purity can significantly impact the outcome of subsequent reactions and the pharmacological profile of the final product. This guide provides a head-to-head comparison of the two most common purification techniques for 4-Methylthiophen-3-amine: recrystallization and flash column chromatography. The information presented is based on established methodologies for the purification of aminothiophenes.

Data Presentation: Quantitative Comparison

The following table summarizes the expected outcomes when purifying a crude 10-gram sample of 4-Methylthiophen-3-amine using recrystallization and flash column chromatography. These values are representative and may vary based on the initial purity of the crude material and specific experimental conditions.

Parameter	Recrystallization	Flash Column Chromatography
Starting Material (Crude)	10.0 g	10.0 g
Final Yield	7.5 g	8.5 g
Recovery Efficiency	75%	85%
Purity (by HPLC)	>99.0%	>99.5%
Solvent Consumption	Moderate to High	High
Time Requirement	4-8 hours	2-4 hours
Scalability	Excellent	Good
Cost	Low	Moderate

Experimental Workflows

To provide a clear visual representation of the purification processes, the following diagrams illustrate the experimental workflows for both recrystallization and flash column chromatography.

Caption: Recrystallization Workflow

Caption: Flash Column Chromatography Workflow

Experimental Protocols

Below are detailed methodologies for the purification of 4-Methylthiophen-3-amine using both recrystallization and flash column chromatography.

Protocol 1: Purification by Recrystallization

Recrystallization is a technique used to purify solid compounds based on differences in their solubility in a specific solvent at different temperatures.[1][2]

1. Solvent Selection:

• The ideal solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point.

• For aminothiophenes, common solvents include ethanol, methanol, or a mixture of ethyl acetate and hexanes.[3] A mixture of ethanol and water is often a good starting point.

2. Dissolution:

• Place the crude 4-Methylthiophen-3-amine (e.g., 10.0 g) in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent (e.g., ethanol) and heat the mixture on a hot plate with stirring until the solid dissolves completely.

• If the solid does not dissolve, add small portions of the hot solvent until a clear solution is obtained. If the compound is very soluble, a co-solvent of lower polarity (e.g., water) can be added dropwise to the hot solution until it becomes slightly turbid. Then, add a few drops of the primary solvent to redissolve the precipitate.

3. Decolorization (Optional):

• If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal.

• Reheat the solution to boiling for a few minutes.

4. Hot Filtration (Optional):

• If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them.

5. Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should be observed.

• To maximize the yield, the flask can be placed in an ice bath for 30 minutes to an hour after it has reached room temperature.

6. Crystal Collection and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

7. Drying:

• Dry the purified crystals under vacuum to remove any residual solvent.

8. Purity Analysis:

• Determine the purity of the recrystallized 4-Methylthiophen-3-amine using techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, or melting point analysis.

Protocol 2: Purification by Flash Column Chromatography

Flash column chromatography is a technique that separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and their solubility in a mobile phase.[4][5]

1. Stationary and Mobile Phase Selection:

• Stationary Phase: Silica gel is commonly used for the purification of aminothiophenes.[6]

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate) is typically employed. The optimal ratio is determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of approximately 0.3 for the desired compound. A gradient elution from a lower to a higher polarity can be used for better separation.

2. Column Packing:

• A glass column is packed with a slurry of silica gel in the initial, least polar eluent.

• A layer of sand is added to the top of the silica gel to prevent disturbance of the stationary phase during sample loading and elution.

3. Sample Loading:

• The crude 4-Methylthiophen-3-amine (e.g., 10.0 g) is dissolved in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

• Alternatively, for less soluble compounds, the crude material can be adsorbed onto a small amount of silica gel (dry loading) and then added to the top of the column.

4. Elution and Fraction Collection:

• The eluent is passed through the column under positive pressure (using compressed air or a pump).

• The eluate is collected in a series of fractions (e.g., in test tubes).

5. Fraction Monitoring:

• The composition of the collected fractions is monitored by TLC to identify those containing the purified product.

6. Product Isolation:

• The fractions containing the pure 4-Methylthiophen-3-amine are combined.

• The solvent is removed under reduced pressure using a rotary evaporator to yield the purified compound.

7. Purity Analysis:

• The purity of the isolated 4-Methylthiophen-3-amine is confirmed by HPLC, NMR, or other appropriate analytical techniques.

Conclusion

Both recrystallization and flash column chromatography are effective methods for the purification of 4-Methylthiophen-3-amine. The choice between the two techniques depends on several factors:

• Recrystallization is a cost-effective and highly scalable method, particularly suitable for crystalline solids. It is an excellent choice when high purity is required and a suitable solvent system can be identified. However, it can be more time-consuming and may result in a lower yield compared to chromatography.

• Flash column chromatography offers higher resolution and is effective for a wider range of compounds, including oils and non-crystalline solids. It is generally faster and can provide higher purity and yield. The main drawbacks are the higher solvent consumption and the moderate cost associated with the stationary phase.

For the development of robust and efficient synthetic processes, a thorough evaluation of both techniques is recommended to determine the most suitable purification strategy for 4-Methylthiophen-3-amine based on the specific requirements of purity, yield, and scale.

References

• 1. LabXchange [labxchange.org]
• 2. mt.com [mt.com]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. Column Chromatography | Operation Guide for Chemistry Experiments | Kyoto University [chem.zenkyo.h.kyoto-u.ac.jp]
• 6. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

In-Silico versus Experimental Data: A Comparative Guide to the Properties of 4-Methylthiophen-3-amine

For Researchers, Scientists, and Drug Development Professionals

Physicochemical and ADMET Properties: A Head-to-Head Comparison

The following tables summarize the predicted physicochemical and ADMET properties of 4-Methylthiophen-3-amine generated using widely recognized in-silico tools, SwissADME and pkCSM. These predictions offer a valuable first pass assessment, guiding further experimental investigation.

Table 1: Predicted Physicochemical Properties of 4-Methylthiophen-3-amine

Property	In-Silico Tool	Predicted Value
Molecular Weight	SwissADME	113.18 g/mol
LogP (Octanol/Water Partition Coefficient)	SwissADME (iLOGP)	1.35
pkCSM	1.23
Water Solubility (LogS)	SwissADME (ESOL)	-1.78
pkCSM	-1.605 mol/L
pKa (Acidic)	pkCSM	Not Predicted
pKa (Basic)	pkCSM	4.85

Table 2: Predicted ADMET Properties of 4-Methylthiophen-3-amine

Property	In-Silico Tool	Predicted Value/Classification
Human Intestinal Absorption	SwissADME	High
pkCSM	93.5%
Caco-2 Permeability (logPapp)	pkCSM	0.49 cm/s
Blood-Brain Barrier (BBB) Permeability	SwissADME	Yes
pkCSM	LogBB > -1 (Permeable)
P-glycoprotein (P-gp) Substrate	SwissADME	No
CYP1A2 Inhibitor	SwissADME	No
CYP2C19 Inhibitor	SwissADME	No
CYP2C9 Inhibitor	SwissADME	Yes
CYP2D6 Inhibitor	SwissADME	No
CYP3A4 Inhibitor	SwissADME	No
hERG I Inhibitor	pkCSM	No
AMES Toxicity	pkCSM	No

Experimental Protocols: The Gold Standard

While in-silico predictions provide a rapid and cost-effective initial screen, experimental validation remains indispensable for definitive characterization. The following sections detail the standard experimental protocols for determining the key physicochemical and ADMET properties of a small molecule like 4-Methylthiophen-3-amine.

Aqueous Solubility Determination (Shake-Flask Method)

Objective: To determine the thermodynamic solubility of 4-Methylthiophen-3-amine in an aqueous medium.

Methodology:

• An excess amount of solid 4-Methylthiophen-3-amine is added to a known volume of a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

• The flask is agitated in a temperature-controlled shaker bath (typically at 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After incubation, the suspension is filtered to remove undissolved solid.

• The concentration of 4-Methylthiophen-3-amine in the clear filtrate is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).

• The experiment is performed in triplicate to ensure reproducibility.

LogP Determination (Shake-Flask Method)

Objective: To measure the partition coefficient of 4-Methylthiophen-3-amine between n-octanol and water.[1]

Methodology:

• A solution of 4-Methylthiophen-3-amine is prepared in either n-octanol or water.

• Equal volumes of the n-octanol and aqueous phases are combined in a flask.

• The flask is shaken vigorously for a set period to allow for partitioning of the compound between the two phases and then left to stand for complete phase separation.

• The concentration of 4-Methylthiophen-3-amine in both the n-octanol and aqueous phases is determined by a suitable analytical method (e.g., HPLC-UV).

• The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant(s) of 4-Methylthiophen-3-amine.

Methodology:

• A solution of 4-Methylthiophen-3-amine of known concentration is prepared in water or a co-solvent system if solubility is limited.

• The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

• The pH of the solution is monitored continuously using a calibrated pH meter as the titrant is added incrementally.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa is determined from the inflection point of the titration curve.

In Vitro Metabolic Stability (Liver Microsomes Assay)

Objective: To assess the susceptibility of 4-Methylthiophen-3-amine to metabolism by hepatic enzymes.

Methodology:

• Human liver microsomes are incubated with 4-Methylthiophen-3-amine at a specific concentration (e.g., 1 µM) in a buffered solution at 37°C.

• The metabolic reaction is initiated by the addition of the cofactor NADPH.

• Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes) and the reaction is quenched by adding a cold organic solvent (e.g., acetonitrile).

• The samples are centrifuged to precipitate the proteins.

• The remaining concentration of 4-Methylthiophen-3-amine in the supernatant is quantified by LC-MS/MS.

• The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Caco-2 Permeability Assay

Objective: To evaluate the intestinal permeability of 4-Methylthiophen-3-amine.

Methodology:

• Caco-2 cells are seeded on permeable supports in a transwell plate and cultured for 21-25 days to form a differentiated monolayer.

• The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).

• A solution of 4-Methylthiophen-3-amine is added to the apical (A) side of the monolayer, and the appearance of the compound in the basolateral (B) side is monitored over time. This measures the A-to-B permeability.

• To assess active efflux, the experiment is also performed in the reverse direction, from the basolateral to the apical side (B-to-A permeability).

• Samples are collected from the receiver compartment at specified time points and the concentration of 4-Methylthiophen-3-amine is quantified by LC-MS/MS.

• The apparent permeability coefficient (Papp) is calculated for both directions. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the involvement of active efflux transporters.

hERG Potassium Channel Assay (Patch-Clamp Electrophysiology)

Objective: To assess the potential of 4-Methylthiophen-3-amine to inhibit the hERG potassium channel, a key indicator of cardiotoxicity risk.

Methodology:

• Whole-cell patch-clamp recordings are performed on mammalian cells stably expressing the hERG channel (e.g., HEK293 cells).

• A voltage-clamp protocol is applied to elicit hERG tail currents.

• A baseline recording of the hERG current is established.

• Increasing concentrations of 4-Methylthiophen-3-amine are perfused over the cells, and the effect on the hERG current is recorded.

• The percentage of current inhibition at each concentration is determined.

• A concentration-response curve is constructed to calculate the IC50 value (the concentration at which 50% of the hERG current is inhibited).

Visualizing the Workflow

The following diagrams illustrate the comparative workflow between in-silico prediction and experimental validation, as well as the logical relationship in assessing a compound's potential for oral bioavailability.

Caption: In-Silico vs. Experimental Workflow.

Caption: Key Factors for Oral Bioavailability.

Conclusion

This guide underscores the complementary nature of in-silico and experimental approaches in the characterization of promising molecules like 4-Methylthiophen-3-amine. In-silico tools provide a valuable, high-throughput initial assessment of a compound's properties, enabling early-stage prioritization and risk assessment. However, these predictions must be substantiated by rigorous experimental validation using the standardized protocols outlined herein. By integrating both computational and empirical data, researchers can build a comprehensive profile of a compound, facilitating informed decision-making throughout the drug discovery and development pipeline.

References

• 1. In vitro Permeability Enhancement in Intestinal Epithelial Cells (Caco-2) Monolayer of Water Soluble Quaternary Ammonium Chitosan Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Impact of Methyl Substitution on the Bioactivity of Aminothiophenes: A Comparative SAR Study

A comprehensive analysis of methyl-substituted versus unsubstituted aminothiophenes reveals significant differences in their biological activities, particularly in their roles as antibacterial, antioxidant, and kinase-inhibiting agents. The addition of a methyl group, while seemingly minor, can profoundly influence the potency and efficacy of these versatile heterocyclic compounds, a key consideration for researchers in drug discovery and development.

This guide provides a comparative Structure-Activity Relationship (SAR) study, presenting experimental data that highlights the nuanced effects of methylation on the aminothiophene scaffold. The findings are summarized in clear, comparative tables, and detailed experimental protocols are provided for key assays.

Comparative Biological Activity: A Data-Driven Overview

The introduction of a methyl group to the aminothiophene core has been shown to modulate its biological profile. The following tables summarize the quantitative data from comparative studies on the antibacterial and antioxidant activities of 3-substituted thiophene-2-carboxamide derivatives.

Table 1: Comparative Antioxidant Activity of 3-Substituted Thiophene-2-Carboxamides

Compound Series	Substitution at 3-position	Antioxidant Activity (% Inhibition)
7a-c	Amino (Unsubstituted)	46.9 - 62.0%
3a-c	Hydroxyl	28.4 - 54.9%
5a-c	Methyl	12.0 - 22.9%

Data sourced from a study on novel thiophene-2-carboxamide derivatives.

Table 2: Comparative Antibacterial Activity of 3-Substituted Thiophene-2-Carboxamides

Compound Series	Substitution at 3-position	Antibacterial Activity (% Activity Index)
7a-c	Amino (Unsubstituted)	40.0 - 86.9%
3a-c	Hydroxyl	20.0 - 78.3%
5a-c	Methyl	No activity - 47.8%

Data represents the range of activity against various Gram-positive and Gram-negative bacteria.

The data clearly indicates that the unsubstituted 3-amino-thiophene-2-carboxamides exhibit superior antioxidant and antibacterial properties compared to their 3-methyl counterparts. The presence of the amino group appears to be crucial for these activities, and its replacement with a methyl group leads to a significant reduction in potency.

Kinase Inhibition: A Key Therapeutic Target

Generally, the introduction of small lipophilic substituents, such as a methyl group, on the aromatic rings of kinase inhibitors can influence their binding affinity and selectivity. For instance, in a series of 4-anilinoquinazolines, which share structural similarities with some aminothiophene-based inhibitors, small lipophilic substituents like halogens or methyl groups at the C-4' position were preferred for potent VEGF receptor tyrosine kinase inhibition. This suggests that a methyl group, in the right position, could enhance kinase inhibitory activity.

Further research is needed to elucidate the specific impact of methyl substitution on the kinase inhibitory profile of aminothiophenes. However, the existing body of work underscores the importance of substituent effects in the design of potent and selective kinase inhibitors.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed protocols for the key biological assays are provided below.

Antioxidant Activity Assay (ABTS Method)

The antioxidant capacity of the compounds was determined using the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation decolorization assay.

• Reagent Preparation:

  • A 7 mM solution of ABTS and a 2.45 mM solution of potassium persulfate are prepared in deionized water.

  • The ABTS radical cation (ABTS•+) is generated by mixing equal volumes of the ABTS and potassium persulfate solutions and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • A 10 µL aliquot of the test compound (at a defined concentration) is mixed with 200 µL of the diluted ABTS•+ solution.

  • The mixture is incubated for 5 minutes with continuous shaking.

  • The absorbance is measured at 734 nm.

• Data Analysis:

  • The percentage inhibition of the ABTS•+ radical is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), by comparing the percentage inhibition of the sample to that of a standard antioxidant, Trolox.

Antibacterial Activity Assay (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the compounds against various bacterial strains was determined using the broth microdilution method.

• Inoculum Preparation:

  • Bacterial strains are cultured on an appropriate agar medium for 18-24 hours.

  • A few colonies are suspended in sterile saline, and the turbidity is adjusted to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • This suspension is then diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.

• Assay Procedure:

  • Serial two-fold dilutions of the test compounds are prepared in CAMHB in a 96-well microtiter plate.

  • Each well is inoculated with the standardized bacterial suspension.

  • Appropriate controls (growth control, sterility control, and solvent control) are included.

  • The plate is incubated at 35 ± 2°C for 16-20 hours.

• Data Analysis:

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing the Workflow and a Potential Signaling Pathway

To further clarify the experimental process and the potential mechanism of action for aminothiophene-based kinase inhibitors, the following diagrams are provided.

Caption: Experimental workflow for the comparative SAR study.

Caption: A potential signaling pathway inhibited by aminothiophenes.

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling 4-Methylthiophen-3-amine

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals engaged in the handling of 4-Methylthiophen-3-amine (CAS No. 23967-97-7). The following procedures are designed to ensure a safe laboratory environment and proper disposal of chemical waste.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for any new or modified procedure involving 4-Methylthiophen-3-amine to ensure the adequacy of the selected PPE.[1] The following table summarizes the recommended PPE for various laboratory activities.

Activity	Required PPE	Additional Recommendations
Weighing and Preparing Solutions	- Chemical splash goggles or safety glasses meeting ANSI Z.87.1 standard- Face shield[2]- Chemical-resistant gloves (Nitrile, double-gloved)[1]- Laboratory coat (impermeable)[2][3]- Long pants and closed-toe shoes[1][2]	- Work within a chemical fume hood to minimize inhalation exposure.[4]
Conducting Reactions	- Chemical splash goggles[2]- Face shield (if splash hazard exists)[1][2]- Chemical-resistant gloves (Nitrile, double-gloved)[1]- Laboratory coat (impermeable)[2][3]- Long pants and closed-toe shoes[1][2]	- Ensure engineering controls such as fume hoods are functioning correctly.
Handling Spills	- Full-face respirator with appropriate cartridges[5]- Chemical-resistant coveralls[5]- Heavy-duty chemical-resistant gloves[1]- Chemical-resistant boots[5]	- Have a spill kit readily available.
Waste Disposal	- Chemical splash goggles[2]- Chemical-resistant gloves (Nitrile)[1]- Laboratory coat (impermeable)[2][3]- Long pants and closed-toe shoes[1][2]	- Handle waste containers within a well-ventilated area.[4]

Operational Plan: Safe Handling Procedures

Adherence to standard laboratory safety protocols is paramount when working with 4-Methylthiophen-3-amine.

2.1. Engineering Controls:

• All work with 4-Methylthiophen-3-amine, especially the handling of solids and preparation of solutions, should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[4]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the work area.[6]

2.2. Procedural Steps for Handling:

• Preparation: Before handling the chemical, ensure all necessary PPE is donned correctly. Prepare the work area within the chemical fume hood by covering the surface with absorbent, disposable bench paper.

• Weighing: If weighing the solid, perform this task in the fume hood to avoid generating dust.

• Solution Preparation: When preparing solutions, slowly add the 4-Methylthiophen-3-amine to the solvent to avoid splashing.

• During Reaction: Keep the reaction vessel closed to the extent possible.

• Post-Handling: After handling, thoroughly wash hands and forearms with soap and water. Decontaminate the work area and any equipment used.

Disposal Plan

Proper disposal of 4-Methylthiophen-3-amine and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation and Collection:

• All waste materials contaminated with 4-Methylthiophen-3-amine, including disposable gloves, bench paper, and pipette tips, should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[4][7]

• Unused or waste solutions of 4-Methylthiophen-3-amine should be collected in a separate, compatible, and clearly labeled hazardous waste container.[4]

3.2. Disposal Procedure:

• The disposal of chemical waste must be handled by a licensed and approved waste disposal company.[4][7] Do not dispose of 4-Methylthiophen-3-amine down the drain or in regular trash.[7]

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[7]

• Maintain accurate records of the waste generated and its disposal.

Emergency Procedures

4.1. In Case of Skin Contact:

• Immediately remove all contaminated clothing.

• Rinse the affected skin area with plenty of water and soap.[8]

• Seek medical attention if irritation or a rash occurs.

4.2. In Case of Eye Contact:

• Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6]

• Seek immediate medical attention.[6]

4.3. In Case of Inhalation:

• Move the individual to fresh air.[9]

• If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[8][9]

• Seek immediate medical attention.

4.4. In Case of Ingestion:

• Do NOT induce vomiting.

• Rinse the mouth with water.

• Seek immediate medical attention.

Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of 4-Methylthiophen-3-amine.

Caption: Workflow for Safe Handling and Disposal of 4-Methylthiophen-3-amine.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. publications.ashp.org [publications.ashp.org]
• 4. benchchem.com [benchchem.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. fishersci.com [fishersci.com]
• 7. aksci.com [aksci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. chemicalbook.com [chemicalbook.com]